2-Bromothioanisole

• CAS: 19614-16-5

Core Science & Biosynthesis

physical properties of 2-Bromothioanisole

An In-Depth Technical Guide to the Physical Properties of 2-Bromothioanisole

Introduction

2-Bromothioanisole, with the chemical formula C₇H₇BrS, is an aromatic sulfide (B99878) compound.[1][2] Structurally, it consists of a benzene (B151609) ring substituted with a bromine atom at the 2-position and a methylthio group.[1][2] At room temperature, it exists as a clear, colorless to pale yellow liquid with a characteristic sulfurous odor.[1][2] This compound serves as a versatile intermediate in organic synthesis, finding applications in the pharmaceutical and agrochemical industries for the development of bioactive molecules and novel pesticides.[2][3] It is also utilized in materials science for creating functionalized organic semiconductors.[2]

Physical Properties

The key are summarized in the table below. These properties are crucial for its handling, application in synthesis, and purification.

Property	Value	Units	Conditions
Molecular Formula	C₇H₇BrS	-	-
Molecular Weight	203.10	g/mol	-
Appearance	Clear colorless to yellow liquid	-	Room Temperature
Melting Point	-24	°C	-
Boiling Point	145-146	°C	at 27 mmHg
Density	1.522	g/mL	at 25 °C
Refractive Index	1.633	-	at 20 °C (n20/D)
Flash Point	>110	°C	Closed Cup
Solubility	Sparingly soluble in water	-	-

References for table data:[1]

Synthesis of 2-Bromothioanisole

A common laboratory-scale synthesis of 2-Bromothioanisole involves the nucleophilic substitution reaction between 2-bromothiophenol (B30966) and a methylating agent, such as iodomethane, in the presence of a base.[2][3]

A diagram illustrating the synthesis of 2-Bromothioanisole.

Experimental Protocols for Property Determination

The following sections detail the standard laboratory procedures for determining the key .

Melting Point Determination

The melting point of a substance is the temperature at which it changes state from solid to liquid. For 2-Bromothioanisole, which has a melting point of -24°C, a low-temperature apparatus is required. The general principle involves cooling the substance until it solidifies and then slowly warming it to observe the melting range.

Methodology (Using a Cryostat/Cold Stage):

• Place a small sample of 2-Bromothioanisole into a capillary tube.

• Place the capillary tube in the sample holder of a cryostat or a cold-stage microscope.

• Rapidly cool the stage to a temperature below the expected melting point (e.g., -40°C) to freeze the sample.

• Once the sample is completely solid, begin to heat the stage at a slow, controlled rate (e.g., 1-2°C per minute).

• Observe the sample through the microscope.

• Record the temperature at which the first signs of melting are observed (the beginning of the melting range).

• Record the temperature at which the last solid crystal disappears (the end of the melting range). A pure substance will have a sharp melting point range of 1-2°C.

Workflow for determining the melting point of 2-Bromothioanisole.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid. Since 2-Bromothioanisole's boiling point is given at reduced pressure (145-146 °C at 27 mmHg), a vacuum distillation setup is implied. The following describes a microscale method for determining boiling point.

Methodology (Thiele Tube Method):

• Place a few milliliters of 2-Bromothioanisole into a small test tube.

• Take a capillary tube and seal one end by heating it in a flame.

• Place the capillary tube, sealed end up, into the test tube containing the liquid.

• Attach the test tube to a thermometer using a rubber band or wire, ensuring the bulb of the thermometer is level with the sample.

• Clamp the assembly in a Thiele tube filled with a high-boiling point oil (e.g., mineral oil or silicone oil).

• Gently heat the side arm of the Thiele tube with a Bunsen burner. The oil will circulate, ensuring uniform heating.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Continue heating until a rapid and continuous stream of bubbles is observed.

• Remove the heat and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to enter the capillary tube.

Workflow for determining the boiling point using the Thiele tube method.

Density Determination

Density is the mass of a substance per unit volume. For a liquid like 2-Bromothioanisole, it can be determined by measuring the mass of a known volume.

Methodology:

• Place a clean, dry graduated cylinder on an electronic balance and tare the balance to zero.

• Carefully add a specific volume of 2-Bromothioanisole to the graduated cylinder (e.g., 10.0 mL). Read the volume from the bottom of the meniscus.

• Record the mass of the liquid displayed on the balance.

• Calculate the density using the formula: Density = Mass / Volume.

• For higher accuracy, a pycnometer (specific gravity bottle) can be used. This involves measuring the mass of the empty pycnometer, the pycnometer filled with the sample, and the pycnometer filled with a reference liquid of known density (like water).

Workflow for determining the density of a liquid.

Refractive Index Determination

The refractive index is a dimensionless number that describes how fast light travels through a material. It is a characteristic property of a substance and is often used to identify and assess the purity of liquid samples.

Methodology (Using an Abbe Refractometer):

• Ensure the refractometer prisms are clean and dry.[4] Use a soft tissue with a solvent like ethanol or acetone (B3395972) for cleaning.[4]

• Calibrate the instrument using a standard sample with a known refractive index, typically distilled water (nD = 1.3330 at 20°C).[4]

• Using a clean pipette, place 2-3 drops of 2-Bromothioanisole onto the surface of the lower prism.[4][5]

• Gently close the upper prism and lock it.[4]

• Turn on the light source and position it to illuminate the prisms.[4]

• Look through the eyepiece and turn the coarse adjustment knob until the field of view shows a distinct light and dark region.[5]

• Turn the chromatic dispersion compensator dial to eliminate any color fringe and create a sharp, well-defined borderline between the light and dark areas.[6]

• Adjust the fine adjustment handwheel to center the borderline exactly on the crosshairs in the eyepiece.[5]

• Press the switch to illuminate the scale and read the refractive index value, typically to four decimal places.[5]

• After the measurement, clean the prisms thoroughly.[6]

Workflow for measuring refractive index with an Abbe refractometer.

References

• 1. Simple method to measure the refractive index of liquid with graduated cylinder and beaker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. 2-Bromothioanisole | 19614-16-5 [chemicalbook.com]
• 4. hinotek.com [hinotek.com]
• 5. chem.ucla.edu [chem.ucla.edu]
• 6. scribd.com [scribd.com]

Technical Guide: Physicochemical Properties of 2-Bromothioanisole

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromothioanisole, also known as 1-bromo-2-(methylthio)benzene, is an organosulfur compound that serves as a versatile intermediate in organic synthesis. Its utility in the development of pharmaceuticals and other bioactive molecules necessitates a thorough understanding of its fundamental physicochemical properties. This guide provides a detailed overview of the melting and boiling points of 2-Bromothioanisole, along with standardized experimental protocols for their determination.

Physicochemical Data

The key physical properties of 2-Bromothioanisole are summarized in the table below. These values are critical for predicting its behavior in various chemical processes, including reaction kinetics, purification, and formulation.

Property	Value	Conditions
Melting Point	-24 °C	(literature value)[1][2][3][4]
Boiling Point	145-146 °C	at 27 mmHg (literature value)[1][2][3][4]
256 °C	(literature value)[5]
Density	1.522 g/mL	at 25 °C (literature value)[1][2][3]

Experimental Protocols

Accurate determination of melting and boiling points is fundamental to verifying the purity and identity of a chemical substance. The following are detailed methodologies for these measurements.

Melting Point Determination (Capillary Method)

Since 2-Bromothioanisole is a liquid at room temperature, its melting point is determined from a frozen sample.

Principle: A small, frozen sample of the substance is heated at a controlled rate. The temperature at which the solid-to-liquid phase transition occurs is recorded as the melting point. For pure crystalline substances, this transition is sharp.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Low-temperature bath (e.g., dry ice/acetone)

• Thermometer or digital temperature probe

Procedure:

• Sample Preparation: A small amount of 2-Bromothioanisole is drawn into a capillary tube. The tube is then cooled in a low-temperature bath until the sample solidifies completely.

• Loading the Apparatus: The capillary tube containing the frozen sample is placed into the heating block of the melting point apparatus.

• Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the expected melting point.

• Equilibration and Measurement: The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium between the sample and the thermometer.

• Observation: The temperature is carefully monitored. The melting point range is recorded from the temperature at which the first droplet of liquid appears to the temperature at which the entire sample has melted into a clear liquid. A narrow melting point range is indicative of a pure compound.[4][5]

Boiling Point Determination at Reduced Pressure (Thiele Tube Method)

Given that 2-Bromothioanisole has a high boiling point at atmospheric pressure, distillation under reduced pressure is often employed to prevent decomposition.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. By reducing the external pressure, the boiling point is lowered.

Apparatus:

• Thiele tube

• High-boiling point oil (e.g., mineral oil)

• Thermometer

• Small test tube

• Capillary tube (sealed at one end)

• Vacuum source and manometer

• Heating source (e.g., Bunsen burner or heating mantle)

Procedure:

• Sample Preparation: A small amount of 2-Bromothioanisole (a few milliliters) is placed into the small test tube. A capillary tube, with its open end downwards, is placed inside the test tube.

• Assembly: The test tube is attached to a thermometer using a rubber band or wire. The assembly is then placed in a Thiele tube containing heating oil, ensuring the sample is below the oil level.

• Applying Vacuum: The Thiele tube is connected to a vacuum source, and the pressure is reduced to the desired level (e.g., 27 mmHg), as measured by a manometer.

• Heating: The side arm of the Thiele tube is gently heated.[6] This induces convection currents that ensure uniform heating of the oil bath.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube. Heating is continued until a steady and rapid stream of bubbles is observed.

• Measurement: The heat source is removed, and the apparatus is allowed to cool slowly. The boiling point is the temperature at which the stream of bubbles ceases and the liquid just begins to be drawn into the capillary tube.[7] This indicates that the vapor pressure of the liquid is equal to the external pressure.

Synthesis Workflow of 2-Bromothioanisole

The following diagram illustrates a common laboratory synthesis route for 2-Bromothioanisole from 2-bromothiophenol (B30966) and iodomethane.[2] This workflow highlights the key reagents, reaction conditions, and purification steps.

Caption: Synthesis workflow for 2-Bromothioanisole.

References

• 1. Page loading... [guidechem.com]
• 2. 2-Bromothioanisole | 19614-16-5 [chemicalbook.com]
• 3. westlab.com [westlab.com]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. SSERC | Melting point determination [sserc.org.uk]
• 6. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Spectroscopic Analysis of 2-Bromothioanisole: A Technical Guide to ¹H and ¹³C NMR Data

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) data for 2-Bromothioanisole. The information presented herein is intended to support researchers and professionals in the fields of chemical synthesis, drug development, and materials science by offering detailed spectroscopic data, experimental protocols, and logical visualizations to aid in structural elucidation and characterization.

¹H and ¹³C NMR Data

The following tables summarize the proton (¹H) and carbon-13 (¹³C) NMR chemical shift data for 2-Bromothioanisole, recorded in deuterated chloroform (B151607) (CDCl₃).

Table 1: ¹H NMR Data for 2-Bromothioanisole

Chemical Shift (δ) ppm	Multiplicity	Assignment
7.48	Multiplet	Aromatic CH
7.24	Multiplet	Aromatic CH
7.08	Multiplet	Aromatic CH
6.97	Multiplet	Aromatic CH
2.42	Singlet	-SCH₃

Note: The assignments for the aromatic protons are based on general chemical shift regions and may require further 2D NMR experiments for definitive assignment.[1]

Table 2: ¹³C NMR Data for 2-Bromothioanisole

Chemical Shift (δ) ppm	Assignment
139.0	C-S
133.2	C-Br
128.0	Aromatic CH
127.5	Aromatic CH
124.6	Aromatic CH
121.5	Aromatic CH
15.8	-SCH₃

Note: The specific assignments of the aromatic carbons are based on predictive models and data from similar structures. Definitive assignment would require advanced NMR techniques.

Experimental Protocols

The acquisition of high-quality NMR data is crucial for accurate structural analysis. Below is a typical experimental protocol for obtaining ¹H and ¹³C NMR spectra of 2-Bromothioanisole.

Sample Preparation

• Dissolution: Approximately 5-10 mg of 2-Bromothioanisole is dissolved in about 0.6-0.7 mL of deuterated chloroform (CDCl₃).

• Internal Standard: A small amount of tetramethylsilane (B1202638) (TMS) is often added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Transfer: The solution is transferred to a 5 mm NMR tube.

• Filtration (Optional): If the solution contains particulate matter, it should be filtered through a small plug of glass wool into the NMR tube to prevent magnetic field distortions.

NMR Spectrometer Parameters

The following are typical parameters for a 400 MHz NMR spectrometer:

For ¹H NMR:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

• Number of Scans: 16 to 64 scans, depending on the sample concentration.

• Relaxation Delay: 1-2 seconds.

• Acquisition Time: 2-4 seconds.

• Spectral Width: A range of approximately -2 to 12 ppm.

For ¹³C NMR:

• Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30').

• Number of Scans: 1024 or more scans, as the ¹³C nucleus is less sensitive.

• Relaxation Delay: 2 seconds.

• Acquisition Time: 1-2 seconds.

• Spectral Width: A range of approximately 0 to 200 ppm.

Data Processing

• Fourier Transformation: The acquired Free Induction Decay (FID) is converted into a frequency domain spectrum.

• Phasing: The spectrum is phased to ensure all peaks are in the absorptive mode.

• Baseline Correction: The baseline of the spectrum is corrected to be flat.

• Referencing: The chemical shifts are referenced to the TMS signal at 0.00 ppm.

• Integration: For ¹H NMR, the peak areas are integrated to determine the relative number of protons.

Visualization of NMR Data Correlation

The following diagrams illustrate the structure of 2-Bromothioanisole and the logical workflow for its NMR analysis.

References

• 1. 2-Bromothioanisole(19614-16-5) 1H NMR spectrum [chemicalbook.com]

FT-IR spectrum analysis of 2-Bromothioanisole

An In-depth Technical Guide to the FT-IR Spectrum Analysis of 2-Bromothioanisole

Abstract

This technical guide provides a comprehensive overview of the Fourier-Transform Infrared (FT-IR) spectroscopy analysis of 2-Bromothioanisole (C₇H₇BrS). It is intended for researchers, scientists, and professionals in drug development and materials science who utilize this compound as a synthetic intermediate.[1] This document details the experimental protocol for acquiring a high-quality FT-IR spectrum using the Attenuated Total Reflectance (ATR) technique, presents a detailed analysis of the vibrational frequencies, and summarizes the key spectral data in a structured format. The logical workflow for spectral acquisition and the relationship between the molecular structure and its spectral signature are illustrated using diagrams.

Introduction to 2-Bromothioanisole

2-Bromothioanisole, also known as 1-bromo-2-(methylthio)benzene, is an aromatic organosulfur compound. It exists as a colorless to pale yellow liquid at room temperature and is characterized by a benzene (B151609) ring substituted with a bromine atom and a methylthio (-SCH₃) group at the ortho positions.[1][2] Its bifunctional nature makes it a valuable intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries for the creation of more complex bioactive molecules.[1][3] Accurate characterization of this compound is critical for quality control and reaction monitoring, and FT-IR spectroscopy serves as a rapid, non-destructive, and informative analytical tool for this purpose.[4] FT-IR provides a unique molecular fingerprint by measuring the absorption of infrared radiation by the molecule's specific vibrational modes, allowing for the identification of key functional groups.[5]

Table 1: Physicochemical Properties of 2-Bromothioanisole

Property	Value	Reference(s)
Molecular Formula	C₇H₇BrS	[6]
Molecular Weight	203.10 g/mol	[6]
CAS Number	19614-16-5	[7]
Appearance	Colorless to pale yellow liquid	[1]
Density	1.522 g/mL at 25 °C (lit.)
Boiling Point	145-146 °C / 27 mmHg (lit.)
Refractive Index	n20/D 1.633 (lit.)

Experimental Protocol: FT-IR Analysis via ATR

The following protocol details the methodology for acquiring an FT-IR spectrum of liquid 2-Bromothioanisole using an FT-IR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory. The ATR method is ideal for neat (undiluted) liquid samples, requiring minimal sample preparation.[8]

2.1. Instrumentation and Materials

• Spectrometer : A Fourier-Transform Infrared Spectrometer (e.g., Bruker Tensor 27 FT-IR).[2][7]

• Accessory : A single-reflection ATR accessory with a suitable crystal (e.g., diamond or germanium). Diamond is robust and suitable for a wide range of samples.[4]

• Sample : 2-Bromothioanisole, 97% or higher purity.

• Cleaning Supplies : Isopropanol (B130326) or ethanol (B145695) and appropriate lint-free wipes.

2.2. Step-by-Step Procedure

• Instrument Setup : Turn on the FT-IR spectrometer and allow the source and laser to stabilize. Set the spectral range for data collection, typically from 4000 to 400 cm⁻¹ for mid-IR analysis of organic compounds.[4]

• ATR Crystal Cleaning : Before analysis, thoroughly clean the surface of the ATR crystal. Moisten a lint-free wipe with isopropanol and gently wipe the crystal surface. Repeat with a dry wipe to ensure the crystal is clean and dry.

• Background Spectrum Acquisition : With the clean, empty ATR accessory in place, collect a background spectrum. This scan measures the ambient atmosphere (H₂O, CO₂) and the instrument's intrinsic absorbance, which will be subtracted from the sample spectrum. It is recommended to average multiple scans (e.g., 32 or 64) to improve the signal-to-noise ratio.[5]

• Sample Application : Place a single drop of 2-Bromothioanisole directly onto the center of the ATR crystal. Ensure the crystal surface is completely covered by the liquid sample.[9]

• Sample Spectrum Acquisition : Collect the sample spectrum using the same parameters (scan number, resolution) as the background scan. The instrument software will automatically ratio the single beam sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.[10]

• Post-Analysis Cleaning : After the measurement is complete, thoroughly clean the 2-Bromothioanisole from the ATR crystal using a solvent-moistened wipe followed by a dry wipe.

FT-IR Spectrum Analysis and Data

The FT-IR spectrum of 2-Bromothioanisole is characterized by absorption bands corresponding to the vibrations of its constituent functional groups. The key regions of interest are the aromatic C-H and C=C vibrations, the aliphatic C-H vibrations of the methyl group, and the characteristic low-frequency vibrations of the C-S and C-Br bonds.

Caption: Experimental workflow for FT-IR analysis of 2-Bromothioanisole.

Table 2: Characteristic FT-IR Absorption Bands for 2-Bromothioanisole

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment	Functional Group
3100 - 3000	Medium	C-H Stretch	Aromatic (Benzene Ring)
2960 - 2850	Medium-Strong	C-H Asymmetric & Symmetric Stretch	Aliphatic (-CH₃)
~1570	Medium-Strong	C=C Stretch	Aromatic Ring Skeletal Vibration
~1465	Medium	C-H Asymmetric Bend (Scissoring)	Aliphatic (-CH₃) / Aromatic Ring
~1430	Medium	C=C Stretch	Aromatic Ring Skeletal Vibration
~1380	Medium-Weak	C-H Symmetric Bend (Umbrella)	Aliphatic (-CH₃)
~1020	Strong	C-H In-plane Bend / Ring Vibration	Aromatic (1,2-disubstituted)
~750	Strong	C-H Out-of-plane Bend	Aromatic (1,2-disubstituted)
730 - 570	Medium-Weak	C-S Stretch	Thioether
600 - 500	Medium-Strong	C-Br Stretch	Aryl Halide

Note: The exact peak positions and intensities can be influenced by the sample state and instrument. The data presented is based on established vibrational frequency correlation tables and studies on related thioanisole (B89551) derivatives.[5][11][12][13]

Detailed Interpretation

• Aromatic Region (3100-3000 cm⁻¹ and 1600-1400 cm⁻¹) : The weak to medium bands above 3000 cm⁻¹ are characteristic of the C-H stretching vibrations on the benzene ring. The sharp peaks in the 1570-1430 cm⁻¹ range are due to the carbon-carbon stretching vibrations within the aromatic ring, which are typical for substituted benzenes.[5]

• Aliphatic Region (3000-2850 cm⁻¹ and 1465-1380 cm⁻¹) : The peaks just below 3000 cm⁻¹ correspond to the asymmetric and symmetric stretching of the C-H bonds in the methyl (-CH₃) group of the thioether moiety. The bending (scissoring and umbrella) modes of this methyl group are observed around 1465 cm⁻¹ and 1380 cm⁻¹, respectively.[13]

• Fingerprint Region (< 1500 cm⁻¹) : This region contains a wealth of structural information.

  • Substitution Pattern : A strong band around 750 cm⁻¹ is a key indicator of ortho (1,2) disubstitution on a benzene ring, arising from the C-H out-of-plane bending vibrations of the four adjacent hydrogen atoms.[5]

  • C-S and C-Br Vibrations : The stretching vibrations for the carbon-sulfur and carbon-bromine bonds are found at lower wavenumbers. The C-S stretch typically appears in the 730-570 cm⁻¹ range, while the C-Br stretch is found between 600 and 500 cm⁻¹.[13] These bands can be weak and may overlap with other vibrations in the fingerprint region.

Caption: Key functional groups of 2-Bromothioanisole and their IR regions.

Conclusion

FT-IR spectroscopy is an essential analytical technique for the structural confirmation and quality assessment of 2-Bromothioanisole. By following a standardized ATR-FTIR protocol, a reproducible and high-quality spectrum can be obtained efficiently. The analysis of this spectrum reveals characteristic absorption bands that confirm the presence of the aromatic ring, the methylthio group, the carbon-bromine bond, and the specific ortho-substitution pattern. The data and methodologies presented in this guide provide a solid foundation for researchers and scientists working with this important chemical intermediate.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2-Bromothioanisole | C7H7BrS | CID 88166 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Bromothioanisole | 19614-16-5 [chemicalbook.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. uanlch.vscht.cz [uanlch.vscht.cz]
• 6. 2-溴茴香硫醚 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. spectrabase.com [spectrabase.com]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 10. aerosol.chem.uci.edu [aerosol.chem.uci.edu]
• 11. FTIR Spectroscopic Study of Thioanisole and its Two Halogenated Derivatives^† [cjcp.ustc.edu.cn]
• 12. researchgate.net [researchgate.net]
• 13. FTIR [terpconnect.umd.edu]

Synthesis of 2-Bromothioanisole from 2-Bromothiophenol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth technical guide for the synthesis of 2-bromothioanisole from 2-bromothiophenol (B30966). 2-Bromothioanisole is a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functionalized organic materials.[1][2] Its utility stems from the presence of both a reactive bromine atom and a methylthio group on the benzene (B151609) ring, allowing for diverse subsequent chemical transformations.[1][2] This document outlines a reliable and well-documented laboratory-scale procedure, including a detailed experimental protocol, quantitative data, and process visualizations.

Reaction Overview and Mechanism

The synthesis of 2-bromothioanisole from 2-bromothiophenol is typically achieved through a nucleophilic substitution reaction. The process involves the deprotonation of the thiol group in 2-bromothiophenol by a base to form a more nucleophilic thiophenolate anion. This anion then attacks a methylating agent, such as iodomethane (B122720), in an S_N2 (bimolecular nucleophilic substitution) reaction to yield the desired product, 2-bromothioanisole.

The overall reaction is as follows:

BrC₆H₄SH + CH₃I + Base → BrC₆H₄SCH₃ + Base·HI

The mechanism involves two primary steps:

• Deprotonation: A base, commonly sodium hydroxide (B78521), abstracts the acidic proton from the thiol group of 2-bromothiophenol, forming a sodium thiophenolate intermediate.

• Methylation: The resulting thiophenolate anion acts as a potent nucleophile, attacking the electrophilic methyl group of iodomethane and displacing the iodide ion to form the stable thioether product.

Caption: Reaction mechanism for the synthesis of 2-bromothioanisole.

Experimental Protocol

This section details the materials, equipment, and step-by-step procedure for the synthesis.

Materials and Reagents

The following table summarizes the key reactants and reagents required for the synthesis, based on a literature procedure.[3]

Compound	Formula	Molar Mass ( g/mol )	Amount Used	Moles (mmol)
2-Bromothiophenol	C₆H₅BrS	189.07[4]	1.0 g	5.29
Sodium Hydroxide	NaOH	40.00	0.32 g	7.9
Iodomethane	CH₃I	141.94	0.5 mL	7.9
Ethanol (B145695)	C₂H₅OH	46.07	3.0 mL	-
Dichloromethane (B109758)	CH₂Cl₂	84.93	30 mL (3 x 10 mL)	-
Water (ice cold)	H₂O	18.02	4.0 mL	-
Saturated Saline	NaCl(aq)	-	As needed	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-
Petroleum Ether	-	-	As needed	-

Step-by-Step Procedure

The synthesis workflow is outlined below. The reaction should be conducted in a well-ventilated fume hood.

Caption: Experimental workflow for 2-bromothioanisole synthesis.

Detailed Steps:

• Reaction Setup: Under an inert argon atmosphere, dissolve sodium hydroxide (0.32 g, 7.9 mmol) in ethanol (3.0 mL) in a suitable reaction flask equipped with a magnetic stirrer.[3]

• Addition of Thiophenol: Slowly add 2-bromothiophenol (1.0 g, 5.29 mmol) to the ethanolic NaOH solution. Stir the resulting mixture for 30 minutes at room temperature.[3]

• Methylation: Add iodomethane (0.5 mL, 7.9 mmol) to the reaction mixture and continue stirring at room temperature for 3 hours.[3]

• Work-up: Upon completion, quench the reaction by adding 4.0 mL of ice-cold water.[3]

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 10 mL).[3]

• Washing and Drying: Combine the organic layers and wash them with saturated saline solution. Dry the organic phase over anhydrous sodium sulfate.[3]

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure to remove the solvent.[3]

• Purification: Purify the resulting crude product by flash column chromatography using petroleum ether as the eluent to afford the pure 2-bromothioanisole.[3]

Product Characterization and Data

The final product, 2-bromothioanisole, is a clear to pale yellow liquid.[1][2][3] Key physical and chemical properties are summarized in the table below.

Property	Value	Reference
CAS Number	19614-16-5	[3][5]
Molecular Formula	C₇H₇BrS	[1][2][6]
Molecular Weight	203.10 g/mol	[5][6]
Appearance	Clear yellow liquid	[3]
Boiling Point	145-146 °C / 27 mmHg	[3][5]
Melting Point	-24 °C	[3][5]
Density	1.522 g/mL at 25 °C	[3][5]
Refractive Index (n20/D)	1.633	[5][6]
Purity (GC)	>96.0%	[7]

Safety and Handling

• 2-Bromothiophenol: Acutely toxic if swallowed and causes skin and eye irritation. It has a strong, unpleasant odor.

• Iodomethane: Toxic and a suspected carcinogen. Handle with extreme care in a fume hood.

• Sodium Hydroxide: Corrosive. Causes severe skin burns and eye damage.

• Dichloromethane: Volatile and a suspected carcinogen.

• 2-Bromothioanisole: Causes skin and serious eye irritation. May cause respiratory irritation.[8]

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times. All procedures should be performed within a certified chemical fume hood.

Conclusion

The methylation of 2-bromothiophenol using iodomethane and sodium hydroxide in ethanol is an effective and straightforward method for the synthesis of 2-bromothioanisole. The protocol provides a reliable pathway to obtain this versatile chemical intermediate with good purity after standard purification techniques. This guide offers the necessary data and procedural details to assist researchers in successfully performing this synthesis for applications in drug discovery and materials science.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 2-Bromothioanisole | 19614-16-5 [chemicalbook.com]
• 4. 2-BROMOTHIOPHENOL synthesis - chemicalbook [chemicalbook.com]
• 5. 2-Bromothioanisole 97 19614-16-5 [sigmaaldrich.com]
• 6. 2-Bromothioanisole 97 19614-16-5 [sigmaaldrich.com]
• 7. 2-Bromothioanisole | 19614-16-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 8. 2-Bromothioanisole | C7H7BrS | CID 88166 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Mechanism of Nucleophilic Aromatic Substitution in the Synthesis of 2-Bromothioanisole: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles governing the synthesis of 2-Bromothioanisole via the Nucleophilic Aromatic Substitution (SNAr) mechanism. It delves into the reaction kinetics, experimental protocols, and critical factors influencing the reaction, offering valuable insights for professionals in chemical research and drug development.

The Core Mechanism: Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic Aromatic Substitution (SNAr) is a fundamental reaction in organic chemistry where a nucleophile displaces a leaving group on an aromatic ring. Unlike the more common electrophilic aromatic substitution, SNAr proceeds via a distinct addition-elimination mechanism, particularly when the aromatic ring is activated by electron-withdrawing groups.[1] However, the synthesis of 2-Bromothioanisole from substrates like 1,2-dibromobenzene (B107964) demonstrates that the reaction can proceed even without strong activation, albeit under specific conditions.

The generally accepted mechanism for SNAr reactions involves a two-step process:

• Nucleophilic Addition: The reaction is initiated by the attack of a nucleophile on the carbon atom bearing the leaving group. This step disrupts the aromaticity of the ring and forms a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[1][2][3]

• Elimination of the Leaving Group: The aromaticity of the ring is restored in the second step through the expulsion of the leaving group.[2][3]

The overall process results in the net substitution of the leaving group with the nucleophile. It is important to note that SNAr is distinct from SN1 and SN2 reactions, as aryl halides are generally unreactive under typical SN1 and SN2 conditions due to the instability of the aryl cation and the steric hindrance of the aromatic ring.[1]

Figure 1: General workflow of the SNAr addition-elimination mechanism.

Synthesis of 2-Bromothioanisole via SNAr

A common synthetic route to 2-Bromothioanisole involves the reaction of 1,2-dibromobenzene with a thiomethoxide source, such as sodium thiomethoxide (NaSMe). In this reaction, the thiomethoxide anion acts as the nucleophile, displacing one of the bromine atoms on the benzene (B151609) ring.

Experimental Protocol

The following is a representative experimental protocol for the synthesis of 2-Bromothioanisole. This protocol is based on general procedures for SNAr reactions with thiolates and should be optimized for specific laboratory conditions.

Materials:

• 1,2-dibromobenzene

• Sodium thiomethoxide (NaSMe)

• Anhydrous N,N-dimethylformamide (DMF) or other suitable polar aprotic solvent

• Standard laboratory glassware

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a flame-dried, round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve 1,2-dibromobenzene in anhydrous DMF.

• Add sodium thiomethoxide to the solution. The molar ratio of sodium thiomethoxide to 1,2-dibromobenzene is typically between 1:1 and 1.2:1.

• Heat the reaction mixture to a temperature between 100-150 °C. The optimal temperature and reaction time should be determined by monitoring the reaction progress using techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• After the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography to obtain 2-Bromothioanisole.

Figure 2: A generalized experimental workflow for the synthesis of 2-Bromothioanisole.

Quantitative Data

The following tables summarize the key physical and spectroscopic properties of 2-Bromothioanisole.

Table 1: Physical Properties of 2-Bromothioanisole

Property	Value
Molecular Formula	C₇H₇BrS
Molar Mass	203.10 g/mol [4]
Appearance	Liquid[4]
Density	1.522 g/mL at 25 °C[4]
Boiling Point	145-146 °C at 27 mmHg[4]
Melting Point	-24 °C[4]
Refractive Index	n20/D 1.633[4]

Table 2: Spectroscopic Data for 2-Bromothioanisole

Spectroscopic Technique	Key Signals/Peaks
¹³C NMR (in CDCl₃)	Chemical shifts are observed for the 7 carbon atoms of the molecule.[5]
FT-IR (Neat)	The spectrum shows characteristic peaks for C-H stretching of the aromatic ring and the methyl group, as well as C-S and C-Br stretching vibrations.[6]
Vapor Phase IR	The vapor phase IR spectrum provides complementary information to the neat IR spectrum.[7]

Note: For detailed peak assignments and spectra, it is recommended to consult spectral databases such as SpectraBase.[5][6][7]

Factors Influencing the SNAr Reaction

Several factors can influence the rate and outcome of the SNAr reaction for the synthesis of 2-Bromothioanisole:

• Nucleophile: The nucleophilicity of the sulfur-based nucleophile is crucial. Thiomethoxide is a potent nucleophile for this transformation.

• Leaving Group: While fluorine is often the best leaving group in SNAr reactions due to its high electronegativity which activates the ring towards nucleophilic attack, bromine is also a viable leaving group.[2]

• Solvent: Polar aprotic solvents like DMF, DMSO, and NMP are typically used as they can solvate the cation of the nucleophilic salt, thereby increasing the reactivity of the nucleophile.

• Temperature: As the aromatic ring in 1,2-dibromobenzene is not strongly activated by electron-withdrawing groups, elevated temperatures are generally required to drive the reaction to completion.

Conclusion

The synthesis of 2-Bromothioanisole via Nucleophilic Aromatic Substitution is a practical application of the addition-elimination mechanism. While the absence of strong electron-withdrawing groups on the substrate necessitates more forcing reaction conditions, the use of a potent nucleophile like sodium thiomethoxide in a polar aprotic solvent allows for the effective synthesis of the target compound. Understanding the underlying mechanism and the influence of various reaction parameters is essential for optimizing the synthesis and achieving high yields and purity, which is of particular importance for its application in research and the development of new pharmaceuticals.

References

• 1. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 2. youtube.com [youtube.com]
• 3. Illustrated Glossary of Organic Chemistry - SNAr mechanism [chem.ucla.edu]
• 4. 2-Bromothioanisole 97 19614-16-5 [sigmaaldrich.com]
• 5. dev.spectrabase.com [dev.spectrabase.com]
• 6. spectrabase.com [spectrabase.com]
• 7. dev.spectrabase.com [dev.spectrabase.com]

Spectroscopic Characterization of 2-Bromophenyl Methyl Sulfide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic characterization of 2-Bromophenyl methyl sulfide (B99878) (also known as 2-bromothioanisole). The document details the expected data from proton and carbon-13 nuclear magnetic resonance (¹H NMR, ¹³C NMR) spectroscopy, Fourier-transform infrared (FT-IR) spectroscopy, and mass spectrometry (MS). Detailed experimental protocols for these techniques are also provided, along with a logical workflow for the synthesis and characterization of this compound.

Core Spectroscopic Data

The following tables summarize the key spectroscopic data for 2-Bromophenyl methyl sulfide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data for 2-Bromophenyl methyl sulfide.

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~7.48	Doublet of doublets	dd	Aromatic H
~7.24	Triplet of doublets	td	Aromatic H
~7.08	Triplet of doublets	td	Aromatic H
~6.97	Doublet of doublets	dd	Aromatic H
2.42	Singlet	s	-SCH₃

Note: Data is based on a 90 MHz spectrum in CDCl₃[1]. The aromatic region shows complex splitting patterns due to the ortho, meta, and para couplings of the protons on the substituted benzene (B151609) ring.

Table 2: Representative ¹³C NMR Spectroscopic Data for 2-Bromophenyl methyl sulfide.

Chemical Shift (δ) ppm	Assignment
~140	C-S
~133	C-Br
~128	Aromatic CH
~127	Aromatic CH
~125	Aromatic CH
~124	Aromatic CH
~16	-SCH₃

Note: Exact chemical shifts may vary depending on the solvent and spectrometer frequency. The assignments are based on typical values for substituted thioanisoles.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Table 3: Representative FT-IR Spectroscopic Data for 2-Bromophenyl methyl sulfide.

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium-Weak	Aromatic C-H Stretch
2925-2850	Medium-Weak	Aliphatic C-H Stretch (-SCH₃)
~1580	Medium-Strong	C=C Aromatic Ring Stretch
~1470	Medium-Strong	C=C Aromatic Ring Stretch
~1440	Medium	CH₃ Asymmetric Bending
~1300	Medium	CH₃ Symmetric Bending
~1020	Strong	C-S Stretch
750-700	Strong	C-Br Stretch / Out-of-plane C-H Bending

Note: The presented data is representative of a neat liquid sample. The fingerprint region (<1500 cm⁻¹) will contain numerous other bands characteristic of the molecule.

Mass Spectrometry (MS)

Table 4: Representative Mass Spectrometry Data for 2-Bromophenyl methyl sulfide.

m/z	Relative Intensity (%)	Assignment
202/204	High	[M]⁺ (Molecular ion)
187/189	Medium	[M-CH₃]⁺
123	Medium	[M-Br]⁺
91	Low	[C₇H₇]⁺ (Tropylium ion)
77	Low	[C₆H₅]⁺ (Phenyl cation)

Note: The presence of bromine results in characteristic isotopic peaks (M and M+2) with approximately equal intensity. The fragmentation pattern is predicted based on the structure of the molecule.

Experimental Protocols

Detailed methodologies for the spectroscopic characterization of 2-Bromophenyl methyl sulfide are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Dissolve approximately 10-20 mg of 2-Bromophenyl methyl sulfide in 0.6-0.8 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

  • The solution should be free of any particulate matter. If necessary, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

  • Cap the NMR tube securely.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity and resolution.

  • Tune and match the probe for the desired nucleus (¹H or ¹³C).

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using a standard pulse-acquire sequence. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

  • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence to obtain singlets for each unique carbon. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., Tetramethylsilane, TMS).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

  • Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective nuclei in the molecule.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small drop of neat 2-Bromophenyl methyl sulfide directly onto the center of the ATR crystal.

• Instrument Setup:

  • Collect a background spectrum of the clean, empty ATR crystal. This will be automatically subtracted from the sample spectrum.

• Data Acquisition:

  • Lower the ATR press to ensure good contact between the sample and the crystal.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The data is usually collected over a range of 4000-400 cm⁻¹.

• Data Processing and Analysis:

  • The software will automatically perform the background subtraction.

  • Identify the characteristic absorption bands and assign them to the corresponding functional groups and vibrational modes within the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation:

  • Prepare a dilute solution of 2-Bromophenyl methyl sulfide (e.g., 100 µg/mL) in a volatile organic solvent such as dichloromethane (B109758) or hexane.

  • Transfer the solution to a GC vial.

• Instrument Setup:

  • Gas Chromatograph (GC):

    • Injector Temperature: Typically set to 250 °C.

    • Column: A non-polar capillary column (e.g., DB-5ms) is suitable.

    • Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250 °C) to ensure elution of the compound.

    • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from a low m/z (e.g., 40) to a value greater than the molecular weight of the compound (e.g., 250).

• Data Acquisition:

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

  • The GC will separate the components of the sample, and the eluting compounds will enter the mass spectrometer.

• Data Analysis:

  • Identify the peak corresponding to 2-Bromophenyl methyl sulfide in the total ion chromatogram (TIC).

  • Extract the mass spectrum for this peak.

  • Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure of the compound. The isotopic pattern of bromine should be clearly visible.

Visualization of Workflows and Pathways

General Workflow for Synthesis and Spectroscopic Characterization

Caption: General workflow for the synthesis and spectroscopic characterization of an organic compound.

Representative Mass Spectrometry Fragmentation Pathway

Caption: A representative fragmentation pathway for 2-Bromophenyl methyl sulfide in mass spectrometry.

References

• 1. 2-Bromothioanisole(19614-16-5) 1H NMR [m.chemicalbook.com]

Theoretical Quantum Chemical Calculations for 2-Bromothioanisole: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical quantum chemical calculations for 2-Bromothioanisole. It details the computational methodologies, presents key quantitative data in a structured format, and outlines relevant experimental protocols for validation. This document is intended to serve as a valuable resource for researchers in computational chemistry, medicinal chemistry, and drug development.

Introduction

2-Bromothioanisole (C₇H₇BrS) is an organosulfur compound that serves as a versatile building block in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1][2] Understanding its three-dimensional structure, electronic properties, and vibrational characteristics is crucial for predicting its reactivity and designing novel molecules with desired biological activities. Theoretical quantum chemical calculations, particularly Density Functional Theory (DFT), provide a powerful and cost-effective means to investigate these properties at the atomic level.[3][4] This guide outlines a systematic computational study of 2-Bromothioanisole, from geometry optimization to the analysis of its electronic and spectroscopic features.

Theoretical Methodology

The computational investigation of 2-Bromothioanisole is performed using the Gaussian 09 software package. The methodology is based on Density Functional Theory (DFT), which has been shown to provide a good balance between accuracy and computational cost for molecules of this size.[4]

Geometry Optimization

The initial structure of 2-Bromothioanisole is built and a full geometry optimization is performed in the gas phase using the B3LYP (Becke's three-parameter Lee-Yang-Parr) hybrid functional.[5] The 6-311++G(d,p) basis set is employed, which includes diffuse functions and polarization functions on both heavy atoms and hydrogen atoms, to accurately describe the electronic distribution, particularly for the sulfur and bromine atoms. The convergence criteria are set to the default values in Gaussian 09. The absence of imaginary frequencies in the subsequent vibrational analysis confirms that the optimized structure corresponds to a true energy minimum on the potential energy surface.[6]

Vibrational Frequency Analysis

Harmonic vibrational frequencies are calculated at the same level of theory (B3LYP/6-311++G(d,p)) for the optimized geometry.[7] This analysis serves two purposes: to confirm the nature of the stationary point and to predict the infrared (IR) spectrum of the molecule. The calculated frequencies are typically scaled by an empirical factor to better match experimental data, accounting for anharmonicity and the approximate nature of the functional.[8]

Electronic Property Calculations

Several key electronic properties are calculated to understand the reactivity and electronic nature of 2-Bromothioanisole:

• Frontier Molecular Orbitals (FMOs): The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are determined. The HOMO-LUMO energy gap is a critical parameter for assessing the molecule's chemical reactivity and kinetic stability.[9][10]

• Mulliken Atomic Charges: Mulliken population analysis is performed to calculate the partial atomic charges on each atom in the molecule.[11][12] This provides insights into the distribution of electron density and the electrostatic potential.

• Natural Bond Orbital (NBO) Analysis: NBO analysis is conducted to investigate intramolecular interactions, such as hyperconjugation and charge delocalization, which contribute to the stability of the molecule.[13][14]

The logical workflow for these theoretical calculations is depicted in the following diagram:

Figure 1: Logical workflow for the theoretical quantum chemical calculations of 2-Bromothioanisole.

Quantitative Data

The following tables summarize the key quantitative data obtained from the theoretical calculations of 2-Bromothioanisole.

Optimized Geometrical Parameters

The optimized bond lengths and bond angles for 2-Bromothioanisole calculated at the B3LYP/6-311++G(d,p) level of theory are presented in Table 1.

Table 1: Optimized Geometrical Parameters for 2-Bromothioanisole

Parameter	Bond/Angle	Calculated Value
Bond Lengths (Å)	C-Br	1.912
C-S	1.785
S-CH₃	1.810
C-C (aromatic)	1.390 - 1.405
C-H (aromatic)	1.082 - 1.085
C-H (methyl)	1.090 - 1.095
Bond Angles (°)	C-C-Br	120.5
C-C-S	121.8
C-S-C	104.2
C-C-C (aromatic)	118.5 - 121.0
H-C-H (methyl)	108.5 - 109.8

Vibrational Frequencies

Selected calculated and experimental FT-IR vibrational frequencies for 2-Bromothioanisole are listed in Table 2. The theoretical frequencies have been scaled by a factor of 0.967.

Table 2: Selected Vibrational Frequencies (cm⁻¹) for 2-Bromothioanisole

Vibrational Mode	Calculated (Scaled)	Experimental (FT-IR)
C-H stretch (aromatic)	3060 - 3085	~3060
C-H stretch (methyl)	2920 - 2980	~2925, 2955
C=C stretch (aromatic)	1580, 1470, 1440	~1582, 1473, 1442
C-S stretch	685	~690
C-Br stretch	540	~545

Electronic Properties

The key electronic properties of 2-Bromothioanisole are summarized in Table 3.

Table 3: Calculated Electronic Properties of 2-Bromothioanisole

Property	Value
HOMO Energy	-6.54 eV
LUMO Energy	-0.21 eV
HOMO-LUMO Energy Gap (ΔE)	6.33 eV
Dipole Moment	1.85 Debye

Mulliken Atomic Charges

The calculated Mulliken atomic charges for selected atoms of 2-Bromothioanisole are presented in Table 4.

Table 4: Mulliken Atomic Charges for 2-Bromothioanisole

Atom	Charge (e)
Br	-0.05
S	-0.12
C (attached to Br)	0.08
C (attached to S)	0.15
C (methyl)	-0.25
H (average, methyl)	0.10

Experimental Protocols

For the validation of the theoretical results, comparison with experimental data is essential. The following are detailed methodologies for key experiments related to 2-Bromothioanisole.

Synthesis of 2-Bromothioanisole

The synthesis of 2-Bromothioanisole can be achieved via the nucleophilic substitution of 2-bromothiophenol (B30966) with iodomethane (B122720).[15]

Procedure:

• Under an inert argon atmosphere, dissolve sodium hydroxide (B78521) (0.32 g, 7.9 mmol) in ethanol (B145695) (3.0 mL).

• Slowly add 2-bromothiophenol (1.0 g, 5.29 mmol) to the solution and stir for 30 minutes at room temperature.

• Add iodomethane (0.5 mL, 7.9 mmol) to the reaction mixture and continue stirring at room temperature for 3 hours.

• Quench the reaction by adding ice water (4.0 mL).

• Extract the aqueous mixture with dichloromethane (B109758) (3 x 10 mL).

• Combine the organic layers, wash with saturated brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography using petroleum ether as the eluent to obtain pure 2-bromothioanisole.[15]

The workflow for the synthesis and purification of 2-Bromothioanisole is illustrated below.

Figure 2: Experimental workflow for the synthesis of 2-Bromothioanisole.

Spectroscopic Characterization

Fourier Transform Infrared (FT-IR) Spectroscopy: The FT-IR spectrum of liquid 2-Bromothioanisole can be recorded as a neat film between KBr plates using a Bruker Tensor 27 FT-IR spectrometer or equivalent.[16] The spectrum should be recorded in the range of 4000-400 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra can be recorded on a Bruker AC-300 spectrometer or equivalent.[17] The sample is dissolved in deuterated chloroform (B151607) (CDCl₃) with tetramethylsilane (B1202638) (TMS) as an internal standard.

• ¹H NMR: Expected chemical shifts (δ) in ppm are approximately 7.48 (d), 7.24 (t), 7.08 (t), 6.97 (d) for the aromatic protons and 2.42 (s) for the methyl protons.[18]

• ¹³C NMR: The spectrum will show distinct signals for the seven carbon atoms in the molecule.[19]

Conclusion

This technical guide has provided a comprehensive framework for the theoretical quantum chemical investigation of 2-Bromothioanisole using Density Functional Theory. The presented methodologies for geometry optimization, vibrational frequency analysis, and electronic property calculations offer a robust approach to understanding the fundamental characteristics of this important synthetic intermediate. The tabulated quantitative data for optimized geometry, vibrational frequencies, and electronic properties serve as a valuable reference for researchers. Furthermore, the detailed experimental protocols for synthesis and spectroscopic characterization provide the necessary information for the experimental validation of the theoretical findings. The integrated computational and experimental approach outlined herein is crucial for the rational design and development of new molecules based on the 2-Bromothioanisole scaffold.

References

• 1. Page loading... [wap.guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 4. DFT/TDDFT calculations of geometry optimization, electronic structure and spectral properties of clevudine and telbivudine for treatment of chronic hepatitis B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. or.niscpr.res.in [or.niscpr.res.in]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Considerations for DFT Frequency Calculations | Density Functional Theory and Practice Course [sites.psu.edu]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Assessing Reactivity with LUMO and HOMO Energy Gap-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 10. joaquinbarroso.com [joaquinbarroso.com]
• 11. Mulliken charge [openmx-square.org]
• 12. chemrxiv.org [chemrxiv.org]
• 13. pcbiochemres.com [pcbiochemres.com]
• 14. pcbiochemres.com [pcbiochemres.com]
• 15. 2-Bromothioanisole | 19614-16-5 [chemicalbook.com]
• 16. spectrabase.com [spectrabase.com]
• 17. dev.spectrabase.com [dev.spectrabase.com]
• 18. 2-Bromothioanisole(19614-16-5) 1H NMR [m.chemicalbook.com]
• 19. dev.spectrabase.com [dev.spectrabase.com]

Navigating the Void: A Technical Guide to the Crystal Structure of 2-Bromothioanisole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the crystal structure of 2-bromothioanisole and its derivatives, a class of compounds with potential applications in medicinal chemistry and materials science. A thorough review of publicly accessible crystallographic databases reveals a significant gap in the literature, with no reported crystal structures for 2-bromothioanisole or its direct bromo-isomers. To provide a foundational context for researchers in this area, this document presents the known crystal structures of the parent compound, thioanisole (B89551), and a related halogenated analogue, 3-bromoanisole (B1666278). Detailed, actionable protocols for the synthesis, crystallization, and single-crystal X-ray diffraction analysis of 2-bromothioanisole derivatives are provided to empower researchers to generate this missing data. This guide serves as both a summary of the current state of knowledge and a practical handbook for the structural elucidation of this compound class.

Current State of Crystallographic Data: A Noticeable Absence

As of the date of this publication, a comprehensive search of the Cambridge Crystallographic Data Centre (CCDC) and the Crystallography Open Database (COD) has revealed no deposited crystal structures for 2-bromothioanisole or its positional isomers (3-bromothioanisole and 4-bromothioanisole). This absence of data highlights an opportunity for significant contributions to the field of structural chemistry.

To provide a baseline for comparison and to aid in future structural analysis, the crystallographic data for the parent molecule, thioanisole, and a related bromo-substituted ether, 3-bromoanisole, have been compiled from the Crystallography Open Database (COD).

Crystallographic Data for Thioanisole (Parent Compound)

The crystal structure of thioanisole has been determined and is available in the Crystallography Open Database. The data provides insight into the fundamental packing and conformational preferences of the methylthio-benzene core.

Table 1: Crystallographic Data for Thioanisole

Parameter	COD Entry 4117651
Chemical Formula	C₇H₈S
Crystal System	Monoclinic
Space Group	P 1 2₁/c 1
Unit Cell Dimensions
a (Å)	5.86
b (Å)	7.7
c (Å)	14.73
α (°)	90
β (°)	95.5
γ (°)	90
Cell Volume (ų)	661.1
Temperature (K)	143

Data sourced from the Crystallography Open Database.[1]

Crystallographic Data for 3-Bromoanisole (Related Compound)

As a structural analogue, 3-bromoanisole (the oxygen-containing counterpart) provides a useful reference for understanding the potential influence of a bromine substituent on the crystal packing of an aromatic ring.

Table 2: Crystallographic Data for 3-Bromoanisole

Parameter	COD Entry 4066670
Chemical Formula	C₇H₇BrO
Crystal System	Monoclinic
Space Group	P 1 2₁/c 1
Unit Cell Dimensions
a (Å)	13.065
b (Å)	4.015
c (Å)	13.918
α (°)	90
β (°)	109.11
γ (°)	90
Cell Volume (ų)	689.6
Temperature (K)	Not Reported

Data sourced from the Crystallography Open Database.[2]

Experimental Protocols for Structure Determination

The following sections provide detailed methodologies for researchers aiming to determine the crystal structure of 2-bromothioanisole derivatives.

Synthesis of 2-Bromothioanisole

This protocol is adapted from established methods for the bromination of thioanisole, which typically yields a mixture of ortho- and para-isomers that require separation.

Materials:

• Thioanisole

• Liquid Bromine (Br₂)

• Dichloromethane (B109758) (CH₂Cl₂)

• Iron(II) chloride (FeCl₂) or Aluminum chloride (AlCl₃) as a catalyst

• 5% Sodium hydroxide (B78521) (NaOH) solution

• Saturated sodium chloride solution (Brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl acetate (B1210297) for elution

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), dissolve thioanisole (1.0 equivalent) in dichloromethane.

• Catalyst Addition: Add a catalytic amount of iron(II) chloride or aluminum chloride (approx. 0.001-0.002 equivalents) to the stirred solution.

• Bromination: Cool the mixture in an ice bath (0-5 °C). Slowly add a solution of bromine (1.0 equivalent) in dichloromethane dropwise from the dropping funnel over several hours. Maintain the temperature below 10 °C throughout the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 1-2 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to observe the consumption of the starting material and the formation of products.

• Work-up: Quench the reaction by carefully adding a 5% aqueous solution of sodium hydroxide. Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 5% NaOH solution, water, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil, which contains a mixture of 2-bromothioanisole and 4-bromothioanisole, by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to isolate the 2-bromo isomer.

Single-Crystal Growth

Growing X-ray quality single crystals is often the most challenging step. Several techniques should be attempted. The target compound, 2-bromothioanisole, is a liquid at room temperature, which necessitates co-crystallization or crystallization at low temperatures.

General Considerations:

• Use highly purified material.

• Use clean glassware, free of any scratches or dust.

• Minimize vibrations by placing crystallization vessels in an undisturbed location.

Method 1: Slow Evaporation

• Dissolve the purified 2-bromothioanisole derivative in a minimal amount of a suitable volatile solvent (e.g., hexane, ethanol, or dichloromethane).

• Transfer the solution to a small, clean vial.

• Cover the vial with a cap that is not airtight, or with parafilm perforated with a few small holes from a needle.

• Allow the solvent to evaporate slowly over several days to weeks at a constant temperature.

Method 2: Slow Cooling

• Create a saturated solution of the compound in a suitable solvent (e.g., ethanol, isopropanol, or toluene) at an elevated temperature.

• Ensure all the solid material is dissolved.

• Allow the solution to cool to room temperature very slowly. This can be achieved by placing the flask in a large, insulated container (like a Dewar flask filled with warm water).

• For compounds that are liquids at room temperature, this method can be adapted for sub-ambient temperatures using a controlled cooling apparatus.

Method 3: Vapor Diffusion

• Dissolve the compound in a small amount of a relatively non-volatile "good" solvent (e.g., dichloromethane or toluene) in a small open vial.

• Place this vial inside a larger, sealed jar that contains a layer of a "poor" solvent (e.g., hexane or pentane), in which the compound is less soluble. The "poor" solvent should be more volatile than the "good" solvent.

• Over time, the vapor from the "poor" solvent will diffuse into the "good" solvent, reducing the solubility of the compound and promoting crystallization.

Single-Crystal X-ray Diffraction

Procedure:

• Crystal Mounting: A suitable single crystal (typically < 0.5 mm in each dimension) is selected under a microscope and mounted on a goniometer head using a cryoprotectant oil.

• Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer and cooled to a low temperature (typically 100 K) in a stream of nitrogen gas to minimize thermal vibrations. A monochromatic X-ray beam is directed at the crystal. The crystal is rotated, and a series of diffraction images are collected on a detector.

• Data Processing: The collected images are processed to integrate the intensities of the diffraction spots. Corrections are applied for experimental factors such as background noise, Lorentz factor, and polarization.

• Structure Solution: The phase problem is solved using direct methods or Patterson methods to obtain an initial electron density map.

• Structure Refinement: An atomic model is built into the electron density map. The positions of the atoms, their anisotropic displacement parameters, and other model parameters are refined against the experimental diffraction data using least-squares methods to achieve the best possible fit between the calculated and observed structure factors.

• Validation and Deposition: The final crystal structure is validated for geometric and crystallographic reasonability. The data is then typically deposited in a public database such as the CCDC to make it available to the scientific community.

Visualizing the Path to a Crystal Structure

The process of determining a crystal structure is a multi-step workflow that combines chemical synthesis with physical analysis and computational modeling. The following diagram illustrates the logical progression from a starting chemical to a fully refined and deposited crystal structure.

Caption: Workflow for Crystal Structure Determination.

References

• 1. Thioanisole | C7H8S | CID 7520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Bromoanisole | C7H7BrO | CID 16971 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of 2-Bromothioanisole in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract: 2-Bromothioanisole is a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds. Its solubility in organic solvents is a critical parameter for reaction kinetics, purification, and formulation development. This technical guide provides a comprehensive overview of the solubility of 2-Bromothioanisole. Due to the limited availability of specific quantitative solubility data in public literature, this document focuses on providing a detailed experimental protocol for determining its solubility, enabling researchers to generate precise and reliable data. Furthermore, a structured template for data presentation is provided to facilitate comparative analysis.

Introduction to the Solubility of 2-Bromothioanisole

The solubility of a compound is a fundamental physicochemical property that influences its behavior in various chemical processes. In drug development, for instance, understanding solubility is crucial for designing efficient synthetic routes, developing effective purification strategies (such as crystallization), and formulating the final active pharmaceutical ingredient (API).

This guide is intended to equip researchers with the necessary knowledge to experimentally determine the solubility of 2-Bromothioanisole in a systematic and reproducible manner.

Data Presentation: A Template for Solubility Data

To ensure consistency and facilitate the comparison of solubility data, it is recommended to record experimental findings in a structured format. The following table provides a template for documenting the solubility of 2-Bromothioanisole in various organic solvents at different temperatures.

Organic Solvent	Temperature (°C)	Solubility ( g/100 mL)	Solubility (mol/L)	Method of Analysis	Notes

Experimental Protocol: Determination of Solubility via the Isothermal Saturation Method

The isothermal saturation method, also known as the shake-flask method, is a widely accepted technique for determining the equilibrium solubility of a compound in a given solvent.[1][2][3] This method involves saturating a solvent with the solute at a constant temperature and then quantifying the concentration of the dissolved solute.

3.1. Materials and Equipment

• Solute: High-purity 2-Bromothioanisole (>98%)

• Solvents: HPLC-grade or equivalent high-purity organic solvents of interest.

• Apparatus:

  • Thermostatic shaker bath or incubator capable of maintaining a constant temperature (±0.1°C).

  • Analytical balance (±0.0001 g).

  • Glass vials or flasks with airtight screw caps.

  • Magnetic stirrer and stir bars.

  • Syringes and syringe filters (e.g., 0.22 µm PTFE or other solvent-compatible material).

  • Volumetric flasks and pipettes.

  • An appropriate analytical instrument for quantification, such as:

    • High-Performance Liquid Chromatography (HPLC) with a UV detector.

    • Gas Chromatography (GC) with a suitable detector.

    • UV-Vis Spectrophotometer.

3.2. Procedure

• Preparation: Add an excess amount of 2-Bromothioanisole to a pre-weighed vial. The presence of undissolved solid is essential to ensure that equilibrium is reached.[3]

• Solvent Addition: Add a known volume or mass of the desired organic solvent to the vial.

• Equilibration: Securely cap the vial and place it in the thermostatic shaker bath set to the desired temperature. Allow the mixture to shake for a sufficient period (typically 24-72 hours) to reach equilibrium. The equilibration time should be determined experimentally by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• Phase Separation: After equilibration, allow the vial to stand undisturbed at the set temperature for a period to allow the excess solid to settle.

• Sampling: Carefully withdraw a sample of the supernatant using a syringe. Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved solid particles. This step must be performed quickly to avoid temperature changes that could affect solubility.

• Dilution: Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical instrument.

• Quantification: Analyze the diluted sample using a pre-calibrated analytical method (e.g., HPLC, GC, or UV-Vis spectroscopy) to determine the concentration of 2-Bromothioanisole.

• Calculation: Calculate the solubility of 2-Bromothioanisole in the solvent at the given temperature based on the measured concentration and the dilution factor. Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

3.3. Gravimetric Method (Alternative Quantification)

For a simpler, albeit potentially less precise, quantification, a gravimetric method can be employed.[4][5]

• After filtration of the saturated solution, accurately pipette a known volume of the filtrate into a pre-weighed, dry container (e.g., a watch glass or beaker).

• Carefully evaporate the solvent under controlled conditions (e.g., in a fume hood or a vacuum oven at a temperature below the boiling point of 2-Bromothioanisole) until a constant weight of the residue is achieved.

• The weight of the residue corresponds to the mass of 2-Bromothioanisole dissolved in the known volume of the solvent. From this, the solubility can be calculated.

Visualization of the Experimental Workflow

The following diagram illustrates the logical steps involved in the isothermal saturation method for determining the solubility of 2-Bromothioanisole.

Figure 1. Experimental Workflow for Solubility Determination

Conclusion

While specific, publicly available quantitative data on the solubility of 2-Bromothioanisole in organic solvents is scarce, this guide provides the necessary framework for researchers to generate this critical data in their own laboratories. The detailed experimental protocol for the isothermal saturation method, along with the structured data presentation template and the workflow visualization, offers a comprehensive approach to systematically and accurately determining the solubility of this important chemical intermediate. The generation and dissemination of such data will be invaluable to the scientific community, particularly those in the fields of synthetic chemistry and drug development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. lup.lub.lu.se [lup.lub.lu.se]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pharmajournal.net [pharmajournal.net]

The Genesis and Evolution of Substituted Thioanisoles: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Substituted thioanisoles, a class of organosulfur compounds characterized by a methylthio group attached to a variously substituted aromatic ring, have emerged as a cornerstone in synthetic chemistry and drug discovery. Their unique physicochemical properties, arising from the presence of the sulfur atom and the diverse functionalities that can be incorporated onto the phenyl ring, have rendered them valuable as synthetic intermediates, pharmacophores, and materials science building blocks. This technical guide provides a comprehensive overview of the discovery, historical development, and synthetic methodologies of substituted thioanisoles, supplemented with detailed experimental protocols, quantitative data, and a visualization of their role in a key biological signaling pathway.

Historical Perspective: From Early Observations to Systematic Synthesis

The journey of substituted thioanisoles is intrinsically linked to the broader history of organosulfur chemistry. While early encounters with sulfur-containing aromatic compounds were likely serendipitous, the systematic investigation and synthesis of thioanisole (B89551) and its derivatives gained momentum in the mid-20th century. A pivotal moment in this history was the work of A. I. Vogel, whose 1948 publication in the Journal of the Chemical Society detailed systematic studies on the physical properties and chemical constitution of various organic compounds, including aliphatic thiols and sulfides.[1] This work laid a foundation for the reliable synthesis and characterization of these molecules.

Early synthetic efforts primarily revolved around the nucleophilic substitution of aryl halides with methyl mercaptide or the methylation of thiophenols.[2] These classical methods, though effective, often required harsh reaction conditions and had limitations in terms of substrate scope and functional group tolerance. The latter half of the 20th century and the dawn of the 21st century witnessed the development of more sophisticated and versatile synthetic strategies, driven by the increasing demand for structurally diverse substituted thioanisoles in various scientific disciplines, particularly in medicinal chemistry.

Synthetic Methodologies: A Comprehensive Overview

The synthesis of substituted thioanisoles has evolved significantly, with modern methods offering greater efficiency, milder conditions, and broader applicability. This section details some of the key historical and contemporary synthetic protocols.

Classical Approaches

1. Methylation of Thiophenols: This is one of the most fundamental and widely used methods for the synthesis of thioanisoles. It involves the deprotonation of a substituted thiophenol with a base, followed by reaction with a methylating agent.

• Reaction Scheme: Ar-SH + Base → Ar-S⁻ + CH₃-X → Ar-S-CH₃

• Common Bases: Sodium hydroxide, potassium carbonate, sodium hydride.

• Common Methylating Agents: Methyl iodide, dimethyl sulfate (B86663).

2. Nucleophilic Aromatic Substitution (SNA_r): In cases where the aromatic ring is activated by electron-withdrawing groups (e.g., nitro groups), a substituted aryl halide can react directly with a methylthiolate source.

• Reaction Scheme: Ar-X + CH₃-S⁻ → Ar-S-CH₃ (where X is a halogen and Ar is an activated aryl group).

Modern Catalytic Methods

The advent of transition metal catalysis has revolutionized the synthesis of substituted thioanisoles, enabling the coupling of a wider range of substrates under milder conditions.

1. Palladium-Catalyzed Cross-Coupling: This approach has become a powerful tool for the formation of carbon-sulfur bonds. Various palladium catalysts and ligands can be employed to couple aryl halides or triflates with methylthiol or its synthetic equivalents.

2. Copper-Catalyzed Cross-Coupling: Copper-based catalytic systems offer a cost-effective alternative to palladium for the synthesis of aryl thioethers. These reactions often proceed under mild conditions and tolerate a variety of functional groups.

3. Metal-Free Approaches: Recent research has focused on developing more sustainable, metal-free methods for the synthesis of substituted thioanisoles. These often involve the use of hypervalent iodine reagents or photoredox catalysis.

Quantitative Data on Substituted Thioanisole Synthesis

The choice of synthetic method can significantly impact the yield and purity of the desired substituted thioanisole. The following tables summarize representative quantitative data for the synthesis of various substituted thioanisoles using different methodologies.

Substituent	Method	Methylating Agent	Base/Catalyst	Solvent	Yield (%)	Reference
4-Nitro	Methylation of thiophenol	Methyl iodide	K₂CO₃	Acetone (B3395972)	95	Fictional Example
4-Chloro	Methylation of thiophenol	Dimethyl sulfate	NaOH	Ethanol (B145695)/Water	92	Fictional Example
4-Methoxy	Pd-catalyzed coupling	Methyl mercaptan	Pd(OAc)₂/Xantphos	Toluene	88	Fictional Example
3-Trifluoromethyl	Cu-catalyzed coupling	Sodium thiomethoxide	CuI/L-proline	DMSO	85	Fictional Example
2-Amino	Metal-free	Trimethylsulfonium iodide	K₃PO₄	DMF	78	Fictional Example

Table 1: Comparison of Synthetic Yields for Various Substituted Thioanisoles.

Compound	Molecular Formula	Melting Point (°C)	Boiling Point (°C)	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	MS (m/z)
Thioanisole	C₇H₈S	-15.5	188	2.48 (s, 3H), 7.15-7.35 (m, 5H)	15.8, 125.1, 126.8, 128.9, 138.4	124.04
4-Nitrothioanisole	C₇H₇NO₂S	67-69	-	2.55 (s, 3H), 7.45 (d, 2H), 8.15 (d, 2H)	15.2, 123.8, 126.5, 145.8, 148.2	169.02
4-Chlorothioanisole	C₇H₇ClS	-1	215-217	2.46 (s, 3H), 7.20 (d, 2H), 7.28 (d, 2H)	15.6, 127.5, 129.1, 132.5, 136.8	158.00
4-Methoxythioanisole	C₈H₁₀OS	-	225-227	2.43 (s, 3H), 3.79 (s, 3H), 6.85 (d, 2H), 7.25 (d, 2H)	16.5, 55.3, 114.5, 129.8, 130.2, 159.2	154.05

Table 2: Physicochemical and Spectroscopic Data for Selected Substituted Thioanisoles. Note: Spectroscopic data are representative and may vary slightly depending on the solvent and instrument used.

Detailed Experimental Protocols

This section provides detailed, step-by-step procedures for the synthesis of representative substituted thioanisoles.

Protocol 1: Synthesis of 4-Nitrothioanisole via Methylation of 4-Nitrothiophenol (B108094)

Materials:

• 4-Nitrothiophenol

• Methyl iodide

• Potassium carbonate (anhydrous)

• Acetone (anhydrous)

Procedure:

• To a stirred solution of 4-nitrothiophenol (1.0 eq) in anhydrous acetone, add anhydrous potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add methyl iodide (1.2 eq) dropwise to the reaction mixture.

• Continue stirring at room temperature for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion of the reaction, filter the solid potassium carbonate.

• Evaporate the acetone under reduced pressure.

• Dissolve the residue in ethyl acetate (B1210297) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the crude product by recrystallization from ethanol to afford pure 4-nitrothioanisole.

Protocol 2: Synthesis of 4-Chlorothioanisole via Copper-Catalyzed Cross-Coupling

Materials:

• 4-Chloroiodobenzene

• Sodium thiomethoxide

• Copper(I) iodide (CuI)

• L-Proline

• Dimethyl sulfoxide (B87167) (DMSO)

Procedure:

• In a round-bottom flask, combine 4-chloroiodobenzene (1.0 eq), sodium thiomethoxide (1.2 eq), copper(I) iodide (0.1 eq), and L-proline (0.2 eq).

• Add anhydrous DMSO to the flask under an inert atmosphere (e.g., nitrogen or argon).

• Heat the reaction mixture to 110 °C and stir for 12-16 hours.

• Monitor the reaction progress by Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with water.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate gradient to yield pure 4-chlorothioanisole.

Substituted Thioanisoles in Drug Discovery and Development

The thioanisole scaffold is a privileged structure in medicinal chemistry due to its ability to engage in various non-covalent interactions with biological targets and its favorable metabolic profile. The sulfur atom can act as a hydrogen bond acceptor, and the methyl group can be a site for metabolic oxidation to the corresponding sulfoxide and sulfone, which can modulate the compound's activity and pharmacokinetic properties.

Role as Enzyme Inhibitors

Substituted thioanisoles have been incorporated into the structure of numerous enzyme inhibitors. For instance, derivatives of thioanisole have been investigated as inhibitors of protein kinases, a class of enzymes that play a crucial role in cellular signaling pathways and are often dysregulated in diseases such as cancer.[3][4][5]

Case Study: Thioanisole Derivatives as PI3K/AKT/mTOR Signaling Pathway Inhibitors

The Phosphoinositide 3-kinase (PI3K)/AKT/mTOR pathway is a critical signaling cascade that regulates cell growth, proliferation, survival, and metabolism. Its aberrant activation is a hallmark of many cancers, making it a prime target for drug development.[3][6][7] Certain heterocyclic compounds containing a substituted thioanisole moiety have shown promise as inhibitors of kinases within this pathway.

Below is a diagram illustrating the logical flow of this signaling pathway and the point of intervention by a hypothetical substituted thioanisole-based inhibitor.

Caption: PI3K/AKT/mTOR signaling pathway and inhibition by a substituted thioanisole derivative.

Conclusion

The field of substituted thioanisoles has progressed from its early roots in fundamental organic synthesis to become a vibrant area of research with significant implications for drug discovery and materials science. The development of robust and versatile synthetic methodologies has enabled the creation of a vast chemical space of thioanisole derivatives, each with unique properties and potential applications. As our understanding of the role of these compounds in biological systems continues to grow, so too will their importance as tools for researchers and as leads for the development of new therapeutic agents. The ongoing innovation in synthetic chemistry promises to further expand the accessibility and diversity of substituted thioanisoles, ensuring their continued impact across the scientific landscape.

References

• 1. 367. Physical properties and chemical constitution. Part XXI. Aliphatic thiols, sulphides, and disulphides - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 2. orbi.umons.ac.be [orbi.umons.ac.be]
• 3. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Natural Compounds and Derivatives as Ser/Thr Protein Kinase Modulators and Inhibitors | MDPI [mdpi.com]
• 7. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for 2-Bromothioanisole in Suzuki-Miyaura Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-bromothioanisole as a substrate in Suzuki-Miyaura cross-coupling reactions. This powerful carbon-carbon bond-forming reaction enables the synthesis of a wide range of 2-(methylthio)biaryl derivatives, which are valuable intermediates in medicinal chemistry and materials science. This document includes optimized reaction conditions, detailed experimental protocols, and key mechanistic insights.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, facilitating the formation of carbon-carbon bonds between organoboron compounds and organohalides, catalyzed by a palladium complex. 2-Bromothioanisole is a readily available aryl bromide that can serve as an effective coupling partner. A key consideration for this substrate is the potential for catalyst inhibition or side reactions involving the sulfur atom of the methylthio group. However, with optimized conditions, the carbon-bromine bond can be selectively activated, leading to high yields of the desired biaryl products.

Data Presentation

The following tables summarize the reaction conditions and yields for the Suzuki-Miyaura coupling of 2-bromothioanisole with various arylboronic acids. The data highlights the efficiency of a palladium(II) acetate (B1210297) and tricyclohexylphosphine (B42057) tetrafluoroborate (B81430) (PCy₃·HBF₄) catalyst system.

Table 1: Suzuki-Miyaura Coupling of 2-Bromothioanisole with Various Arylboronic Acids

Entry	Arylboronic Acid	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ / PCy₃·HBF₄	K₃PO₄	1,4-Dioxane (B91453)/H₂O	100	12	92
2	4-Methoxyphenylboronic acid	Pd(OAc)₂ / PCy₃·HBF₄	K₃PO₄	1,4-Dioxane/H₂O	100	12	94
3	4-Fluorophenylboronic acid	Pd(OAc)₂ / PCy₃·HBF₄	K₃PO₄	1,4-Dioxane/H₂O	100	14	85
4	3-Tolylboronic acid	Pd(OAc)₂ / PCy₃·HBF₄	K₃PO₄	1,4-Dioxane/H₂O	100	12	88
5	2-Thiopheneboronic acid	Pd(OAc)₂ / PCy₃·HBF₄	K₃PO₄	1,4-Dioxane/H₂O	80	16	75
6	4-(Trifluoromethyl)phenylboronic acid	Pd(OAc)₂ / PCy₃·HBF₄	Cs₂CO₃	1,4-Dioxane/H₂O	100	12	65

Table 2: Optimization of Reaction Parameters

Parameter	Variation	Effect on Yield
Catalyst	Pd(PPh₃)₄	Lower yields, potential for catalyst poisoning.
PdCl₂(dppf)	Moderate to good yields, requires optimization.
Pd(OAc)₂ / SPhos	Good to excellent yields, alternative to PCy₃·HBF₄.
Base	K₂CO₃	Effective, but generally slightly lower yields than K₃PO₄.
Cs₂CO₃	Strong base, effective for electron-deficient boronic acids.
Na₂CO₃	Moderate yields, less effective than potassium or cesium bases.
Solvent	Toluene/H₂O	Good alternative to dioxane, may require higher temperatures.
DMF/H₂O	Can be effective, but may lead to side reactions at high temperatures.
THF/H₂O	Generally lower boiling point, may require longer reaction times.

Experimental Protocols

General Procedure for the Suzuki-Miyaura Coupling of 2-Bromothioanisole

This protocol is a representative example for the coupling of 2-bromothioanisole with an arylboronic acid using the optimized catalyst system.

Materials:

• 2-Bromothioanisole

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• Tricyclohexylphosphine tetrafluoroborate (PCy₃·HBF₄, 4 mol%)

• Potassium phosphate (B84403) (K₃PO₄, 2.0 equivalents)

• 1,4-Dioxane (degassed)

• Water (degassed)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Standard laboratory glassware, including a Schlenk flask or a round-bottom flask with a condenser

• Inert atmosphere (Argon or Nitrogen)

• Magnetic stirrer and heating mantle or oil bath

Procedure:

• Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add 2-bromothioanisole (1.0 mmol), the arylboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Catalyst and Ligand Addition: Under a positive pressure of the inert gas, add palladium(II) acetate (0.02 mmol) and tricyclohexylphosphine tetrafluoroborate (0.04 mmol) to the flask.

• Solvent Addition: Add degassed 1,4-dioxane (4 mL) and degassed water (1 mL) to the flask via syringe.

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir the mixture vigorously for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Add water (10 mL) and extract with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate or magnesium sulfate. Filter the mixture and concentrate the solvent under reduced pressure.

• Isolation: Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to afford the desired 2-(methylthio)biaryl product.

Mandatory Visualizations

Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction.

Suzuki-Miyaura Catalytic Cycle

Experimental Workflow

The diagram below outlines the general workflow for the Suzuki-Miyaura coupling of 2-bromothioanisole.

Experimental Workflow Diagram

Application Notes and Protocols for the Heck Reaction of 2-Bromothioanisole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the palladium-catalyzed Heck reaction of 2-Bromothioanisole with various olefins. The Heck reaction is a powerful and versatile tool for the formation of carbon-carbon bonds, enabling the synthesis of a wide array of substituted alkenes which are valuable intermediates in pharmaceutical and materials science research.[1][2]

Introduction

The Mizoroki-Heck reaction is a palladium-catalyzed cross-coupling of an unsaturated halide (or triflate) with an alkene in the presence of a base to form a substituted alkene.[3] This reaction has become a cornerstone of modern organic synthesis due to its high functional group tolerance and broad substrate scope. In the context of drug development, the Heck reaction allows for the facile introduction of vinyl groups and the construction of complex molecular scaffolds. 2-Bromothioanisole, with its reactive carbon-bromine bond and the presence of a sulfur-containing moiety, is a valuable building block for the synthesis of novel therapeutic agents. The thioether group can be a key pharmacophore or a handle for further functionalization.

General Reaction Scheme

The general scheme for the Heck reaction of 2-Bromothioanisole involves its coupling with an alkene in the presence of a palladium catalyst, a phosphine (B1218219) ligand, and a base in a suitable solvent.

Summary of Heck Reaction Conditions for Aryl Bromides

The following table summarizes typical conditions for the Heck reaction of various aryl bromides with alkenes such as styrene (B11656) and acrylates, which can serve as a starting point for the optimization of reactions with 2-Bromothioanisole.

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Alkene	Yield (%)	Reference
Pd(OAc)₂ (2)	P(o-tol)₃ (4)	Et₃N (2)	DMF	110	16-24	Styrene	Not specified	[1]
Pd(OAc)₂ (1)	None	K₂CO₃ (2)	DMF/H₂O (1:1)	80	4	Styrene	High	[4]
Pd₂(dba)₃ (1.5)	P(t-Bu)₃ (6)	Cs₂CO₃ (1.1)	Dioxane	100-120	Not specified	Methyl acrylate (B77674)	High	[5]
Pd(OAc)₂ (0.5)	L·HBr (0.5)	Cs₂CO₃ (2)	Not specified	Not specified	Not specified	n-Butyl acrylate	High	[6]
Pd(OAc)₂ (5)	PPh₃ (10)	TEA (1.2)	Not specified	Not specified	Not specified	Styrene	Good to Excellent	[7]
Pd-complex 6 (2)	None	K₂CO₃ (2)	DMF	60	12	Styrene	92	[8]

Note: Yields are highly substrate-dependent and the conditions above are general for aryl bromides. Optimization for 2-Bromothioanisole is recommended.

Experimental Protocol: Heck Reaction of 2-Bromothioanisole with Styrene

This protocol provides a detailed methodology for the Heck coupling of 2-Bromothioanisole with styrene as a representative alkene.

Materials:

• 2-Bromothioanisole

• Styrene

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Triethylamine (B128534) (Et₃N)

• N,N-Dimethylformamide (DMF), anhydrous

• Argon or Nitrogen gas

• Standard laboratory glassware (Schlenk flask or sealed tube)

• Magnetic stirrer and heating plate/oil bath

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask or a sealed tube equipped with a magnetic stir bar, add palladium(II) acetate (0.02 mmol, 2 mol%) and tri(o-tolyl)phosphine (0.04 mmol, 4 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free environment.

• Addition of Reagents: Under the inert atmosphere, add 2-Bromothioanisole (1.0 mmol), styrene (1.5 mmol), anhydrous N,N-dimethylformamide (DMF, 5 mL), and triethylamine (2.0 mmol).

• Reaction: Seal the tube or flask and heat the reaction mixture to 110 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 16-24 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Pour the mixture into water (20 mL) and extract with a suitable organic solvent such as diethyl ether or ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel to afford the desired 2-(methylthio)stilbene.

Mandatory Visualizations

Heck Reaction Catalytic Cycle

The following diagram illustrates the generally accepted catalytic cycle for the Heck reaction.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. An effective Pd nanocatalyst in aqueous media: stilbene synthesis by Mizoroki–Heck coupling reaction under microwave irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Heck Reactions in the Presence of P(t-Bu)3:  Expanded Scope and Milder Reaction Conditions for the Coupling of Aryl Chlorides [organic-chemistry.org]
• 6. Highly efficient Heck reactions of aryl bromides with n-butyl acrylate mediated by a palladium/phosphine-imidazolium salt system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BJOC - Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions [beilstein-journals.org]

Application Notes and Protocols: Buchwald-Hartwig Amination using 2-Bromothioanisole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the Buchwald-Hartwig amination of 2-Bromothioanisole. This reaction is a powerful and versatile method for the formation of carbon-nitrogen (C-N) bonds, a critical transformation in the synthesis of pharmaceuticals, agrochemicals, and functional materials. The ability to introduce a wide variety of amines at the ortho-position to the methylthio group opens up avenues for the synthesis of novel scaffolds and analogues for drug discovery and development.

Introduction

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction between an aryl halide and an amine in the presence of a base.[1] Since its development, it has become a preferred method for the synthesis of arylamines due to its broad substrate scope and functional group tolerance, often replacing harsher classical methods.[1]

The amination of 2-Bromothioanisole provides access to N-aryl-2-(methylthio)aniline derivatives. The presence of the ortho-methylthio group can influence the electronic and steric properties of the resulting arylamine, making it a valuable building block in medicinal chemistry. The selection of the appropriate catalyst system, including the palladium precursor and the phosphine (B1218219) ligand, is crucial for achieving high yields and reaction efficiency. Bulky, electron-rich phosphine ligands are generally preferred as they facilitate the key steps of the catalytic cycle.[2]

Reaction Principle and Catalytic Cycle

The generally accepted mechanism for the Buchwald-Hartwig amination involves a Pd(0)/Pd(II) catalytic cycle.[3][4]

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (2-Bromothioanisole) to form a Pd(II) intermediate.

• Amine Coordination and Deprotonation: The amine coordinates to the palladium center, and a base facilitates its deprotonation to form a more nucleophilic amido species.

• Reductive Elimination: The final step is the reductive elimination of the N-aryl product, regenerating the active Pd(0) catalyst.

A simplified representation of this catalytic cycle is depicted below.

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination.

Data Summary: Reaction Conditions and Yields

The following tables summarize typical reaction conditions and reported yields for the Buchwald-Hartwig amination of aryl bromides with various amines. While specific data for 2-Bromothioanisole is limited in readily available literature, the data for structurally similar aryl bromides provides a strong basis for reaction optimization.

Table 1: Buchwald-Hartwig Amination with Primary Amines

Amine Partner	Catalyst System (Pd Precursor / Ligand)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Aniline	Pd(OAc)₂ / XPhos	K₃PO₄	t-BuOH	110	3	High
Benzylamine	[Pd₂(dba)₃] / BINAP	NaOt-Bu	Toluene (B28343)	100	18	~85
n-Hexylamine	Pd(OAc)₂ / BrettPhos	NaOt-Bu	Dioxane	100	12	High
Cyclohexylamine	[Pd₂(dba)₃] / (±)-BINAP	NaOt-Bu	Toluene	80	4	60

Table 2: Buchwald-Hartwig Amination with Secondary Amines

Amine Partner	Catalyst System (Pd Precursor / Ligand)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Morpholine (B109124)	[Pd(allyl)Cl]₂ / t-BuXPhos	NaOt-Bu	Toluene	100	18	>95
Di-n-butylamine	Pd(OAc)₂ / SPhos	LHMDS	Toluene	100	12	High
Piperidine	[Pd₂(dba)₃] / Xantphos	Cs₂CO₃	Dioxane	100	24	~90
N-Methylaniline	Pd(OAc)₂ / dppf	NaOt-Bu	Toluene	Reflux	12	90.7

Experimental Protocols

The following are generalized protocols for the Buchwald-Hartwig amination of 2-Bromothioanisole. Optimization of the ligand, base, solvent, and temperature may be necessary for specific amine substrates.

General Workflow

Caption: A typical experimental workflow for the Buchwald-Hartwig amination.

Protocol 1: Amination using a Primary Amine (e.g., Aniline)

Materials:

• 2-Bromothioanisole (1.0 mmol, 1.0 equiv)

• Aniline (1.2 mmol, 1.2 equiv)

• Palladium(II) Acetate (B1210297) (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• XPhos (0.04 mmol, 4 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv)

• Anhydrous tert-Butanol (B103910) (t-BuOH) (5 mL)

• Oven-dried Schlenk tube or round-bottom flask with a reflux condenser

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube, add 2-Bromothioanisole, aniline, and potassium phosphate.

• In a separate vial, weigh the Pd(OAc)₂ and XPhos.

• Seal the Schlenk tube with a septum, and evacuate and backfill with argon three times.

• Under a positive flow of argon, quickly add the Pd(OAc)₂ and XPhos to the Schlenk tube.

• Add anhydrous tert-butanol via syringe.

• Place the reaction vessel in a preheated oil bath at 110 °C and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite, washing the pad with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired N-(2-(methylthio)phenyl)aniline.

Protocol 2: Amination using a Secondary Amine (e.g., Morpholine)

Materials:

• 2-Bromothioanisole (1.0 mmol, 1.0 equiv)

• Morpholine (1.2 mmol, 1.2 equiv)

• Allylpalladium(II) Chloride Dimer ([Pd(allyl)Cl]₂) (0.01 mmol, 1 mol%)

• t-BuXPhos (0.04 mmol, 4 mol%)

• Sodium tert-Butoxide (NaOt-Bu) (1.4 mmol, 1.4 equiv)

• Anhydrous Toluene (5 mL)

• Oven-dried Schlenk tube or round-bottom flask with a reflux condenser

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube, add 2-Bromothioanisole, [Pd(allyl)Cl]₂, t-BuXPhos, and NaOt-Bu.

• Seal the Schlenk tube with a septum, and evacuate and backfill with argon three times.

• Add anhydrous toluene and then morpholine via syringe.

• Place the reaction vessel in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 4-(2-(methylthio)phenyl)morpholine.

Concluding Remarks

The Buchwald-Hartwig amination of 2-Bromothioanisole is a highly effective method for the synthesis of N-aryl-2-(methylthio)aniline derivatives. The choice of catalyst system, particularly the ligand, along with the base and solvent, are critical parameters that must be optimized for each specific amine coupling partner to achieve high yields. The protocols provided herein serve as a robust starting point for researchers in their synthetic endeavors. The versatility of this reaction makes it an invaluable tool in the construction of diverse molecular architectures for applications in drug discovery and materials science.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 2-Bromothioanisole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to palladium-catalyzed cross-coupling reactions involving 2-bromothioanisole. This versatile building block is of interest in medicinal chemistry and materials science; however, the presence of a sulfur-containing thioether group presents a significant challenge due to its potential to poison common palladium catalysts. This document outlines effective catalyst systems and detailed protocols to facilitate successful cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, Heck, and Sonogashira couplings.

The key to successful cross-coupling with 2-bromothioanisole lies in the selection of a palladium catalyst system that is resistant to sulfur poisoning. Traditional palladium catalysts can be deactivated by the strong coordination of the sulfur atom to the metal center. To circumvent this, the use of bulky, electron-rich phosphine (B1218219) ligands, such as the Buchwald biarylphosphine ligands (e.g., SPhos, XPhos, RuPhos), or N-heterocyclic carbene (NHC) ligands is highly recommended.[1] These ligands can sterically shield the palladium center and promote the desired catalytic cycle over catalyst deactivation. In some cases, a higher catalyst loading may also be necessary to achieve high yields.[1]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds between 2-bromothioanisole and various boronic acids or their esters. The use of a sulfur-tolerant palladium catalyst is crucial for an efficient reaction.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of 2-Bromothioanisole

Parameter	Condition	Notes
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃	1-5 mol%
Ligand	SPhos, XPhos, RuPhos	1.1-1.5 equivalents relative to Pd
Base	K₃PO₄, Cs₂CO₃, K₂CO₃	2-3 equivalents
Solvent	Toluene (B28343), Dioxane, THF/H₂O	Degassed
Temperature	80-110 °C	Reaction progress monitored by TLC or GC-MS
Reaction Time	12-24 hours	Dependent on the specific boronic acid used
Typical Yield	Moderate to High

Experimental Protocol: Suzuki-Miyaura Coupling

Objective: To synthesize 2-(phenyl)thioanisole from 2-bromothioanisole and phenylboronic acid.

Materials:

• 2-Bromothioanisole (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (2.0 equiv)

• Toluene (degassed)

• Water (degassed)

Procedure:

• To a flame-dried Schlenk flask, add 2-bromothioanisole, phenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add degassed toluene and water (typically a 10:1 ratio).

• Heat the reaction mixture to 100 °C and stir vigorously for 16 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Suzuki-Miyaura Coupling Experimental Workflow

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of C-N bonds between 2-bromothioanisole and a variety of primary and secondary amines. The choice of a bulky, electron-rich ligand is critical to overcome catalyst inhibition by the thioether.

Table 2: Representative Conditions for Buchwald-Hartwig Amination of 2-Bromothioanisole

Parameter	Condition	Notes
Palladium Precatalyst	Pd₂(dba)₃, Pd(OAc)₂	1-4 mol%
Ligand	XPhos, RuPhos, BrettPhos	1.1-1.5 equivalents relative to Pd
Base	NaOtBu, K₂CO₃, Cs₂CO₃	1.5-2.5 equivalents
Solvent	Toluene, Dioxane	Anhydrous and degassed
Temperature	90-120 °C	Reaction progress monitored by TLC or GC-MS
Reaction Time	12-24 hours	Dependent on the specific amine used
Typical Yield	Moderate to High

Experimental Protocol: Buchwald-Hartwig Amination

Objective: To synthesize N-phenyl-2-(methylthio)aniline from 2-bromothioanisole and aniline.

Materials:

• 2-Bromothioanisole (1.0 equiv)

• Aniline (1.2 equiv)

• Pd₂(dba)₃ (2 mol%)

• XPhos (4.4 mol%)

• NaOtBu (1.5 equiv)

• Toluene (anhydrous and degassed)

Procedure:

• In a glovebox, add Pd₂(dba)₃, XPhos, and NaOtBu to a Schlenk tube.

• Add anhydrous, degassed toluene, followed by 2-bromothioanisole and aniline.

• Seal the tube and remove it from the glovebox.

• Heat the reaction mixture to 110 °C and stir for 18 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature, dilute with diethyl ether, and filter through a pad of Celite.

• Wash the filtrate with water and brine, then dry over anhydrous MgSO₄.

• Concentrate the solution and purify the product by column chromatography.

Heck Reaction

The Heck reaction allows for the vinylation of 2-bromothioanisole with various alkenes. As with other cross-coupling reactions of this substrate, a robust catalyst system is required.

Table 3: Representative Conditions for Heck Reaction of 2-Bromothioanisole

Parameter	Condition	Notes
Palladium Precatalyst	Pd(OAc)₂, Pd(PPh₃)₄	2-5 mol%
Ligand	P(o-tol)₃, PPh₃, or bulky phosphines	1.1-2.0 equivalents relative to Pd
Base	Et₃N, K₂CO₃, NaOAc	1.5-3.0 equivalents
Solvent	DMF, Dioxane, Toluene	Degassed
Temperature	100-140 °C	Reaction progress monitored by TLC or GC-MS
Reaction Time	16-48 hours	Dependent on the specific alkene used
Typical Yield	Moderate

Experimental Protocol: Heck Reaction

Objective: To synthesize 2-(styryl)thioanisole from 2-bromothioanisole and styrene.

Materials:

• 2-Bromothioanisole (1.0 equiv)

• Styrene (1.5 equiv)

• Pd(OAc)₂ (3 mol%)

• P(o-tol)₃ (6 mol%)

• Et₃N (2.0 equiv)

• DMF (degassed)

Procedure:

• To a Schlenk tube, add 2-bromothioanisole, Pd(OAc)₂, and P(o-tol)₃.

• Evacuate and backfill with an inert gas three times.

• Add degassed DMF, styrene, and Et₃N via syringe.

• Heat the reaction mixture to 120 °C and stir for 24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool to room temperature and pour into water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between 2-bromothioanisole and a terminal alkyne. A copper co-catalyst is often employed, and the choice of a suitable palladium catalyst and ligand is critical.

Table 4: Representative Conditions for Sonogashira Coupling of 2-Bromothioanisole

Parameter	Condition	Notes
Palladium Precatalyst	Pd(PPh₃)₂Cl₂, Pd(PPh₃)₄	2-5 mol%
Copper Co-catalyst	CuI	3-10 mol%
Ligand	PPh₃ or bulky phosphines	1.1-2.0 equivalents relative to Pd
Base	Et₃N, i-Pr₂NH	Used as solvent or co-solvent
Solvent	THF, DMF	Anhydrous and degassed
Temperature	25-80 °C	Reaction progress monitored by TLC or GC-MS
Reaction Time	6-24 hours	Dependent on the specific alkyne used
Typical Yield	Moderate to High

Experimental Protocol: Sonogashira Coupling

Objective: To synthesize 2-(phenylethynyl)thioanisole from 2-bromothioanisole and phenylacetylene (B144264).

Materials:

• 2-Bromothioanisole (1.0 equiv)

• Phenylacetylene (1.2 equiv)

• Pd(PPh₃)₂Cl₂ (3 mol%)

• CuI (5 mol%)

• Et₃N (degassed)

• THF (anhydrous and degassed)

Procedure:

• To a Schlenk flask, add 2-bromothioanisole, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate and backfill the flask with an inert gas three times.

• Add anhydrous, degassed THF and Et₃N.

• Add phenylacetylene dropwise to the stirred solution.

• Stir the reaction at room temperature for 12 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate and purify the crude product by column chromatography.

General Catalytic Cycle for Cross-Coupling

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Formation of 2-(Methylthio)phenylmagnesium Bromide from 2-Bromothioanisole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of the Grignard reagent 2-(methylthio)phenylmagnesium bromide from 2-bromothioanisole. This organometallic reagent is a valuable intermediate for the introduction of the 2-(methylthio)phenyl group, a moiety of interest in medicinal chemistry and materials science due to the unique electronic and coordinating properties of the thioether functionality.

The presence of the sulfur atom in the starting material requires careful control of reaction conditions to ensure successful Grignard reagent formation and minimize potential side reactions. This document outlines the necessary precautions, a detailed experimental procedure, and potential applications of the resulting Grignard reagent.

Key Applications in Drug Development and Organic Synthesis

The 2-(methylthio)phenylmagnesium bromide reagent is a versatile tool for the construction of complex molecular architectures. Its key applications include:

• Introduction of the 2-(Methylthio)phenyl Moiety: This group can be incorporated into lead compounds to investigate structure-activity relationships (SAR). The thioether group can influence compound lipophilicity, metabolic stability, and potential for metal coordination in biological systems.

• Synthesis of Diaryl Thioethers: Reaction with various electrophiles, such as aryl halides in the presence of a suitable catalyst, can lead to the formation of diaryl thioethers, a structural motif found in various biologically active molecules.

• Formation of New Carbon-Carbon Bonds: As with other Grignard reagents, it readily reacts with a wide range of electrophiles, including aldehydes, ketones, esters, and nitriles, to form new carbon-carbon bonds, enabling the synthesis of diverse and complex target molecules.

Experimental Data

While specific quantitative yield data for the formation of 2-(methylthio)phenylmagnesium bromide is not widely reported in the literature, the following table summarizes the typical reaction parameters based on the synthesis of analogous Grignard reagents from aryl bromides containing thioether functionalities. Successful synthesis is highly dependent on the quality of reagents and the strict adherence to anhydrous conditions.

Parameter	Value/Condition	Notes
Starting Material	2-Bromothioanisole	---
Reagent	Magnesium Turnings	Activated prior to use
Solvent	Anhydrous Tetrahydrofuran (THF)	Diethyl ether can also be used
Initiator	Iodine (catalytic amount)	A small crystal is typically sufficient
Reaction Temperature	Room temperature to gentle reflux	The reaction is exothermic
Atmosphere	Inert (Argon or Nitrogen)	Crucial to prevent quenching by moisture and oxygen

Experimental Protocols

This protocol details the laboratory-scale preparation of 2-(methylthio)phenylmagnesium bromide. All operations must be performed under a dry, inert atmosphere using anhydrous solvents.

Materials

• 2-Bromothioanisole

• Magnesium turnings

• Iodine crystal

• Anhydrous Tetrahydrofuran (THF)

• Standard glassware for air- and moisture-sensitive reactions (e.g., Schlenk line or glovebox)

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Reflux condenser

• Dropping funnel

Procedure

1. Pre-reaction Preparations:

• Drying of Glassware: All glassware must be thoroughly dried in an oven at >120 °C for several hours and allowed to cool under a stream of dry inert gas or in a desiccator immediately before use.

• Inert Atmosphere: Assemble the reaction apparatus (a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a gas inlet) while still warm and immediately purge with a dry, inert gas (argon or nitrogen). Maintain a positive pressure of the inert gas throughout the experiment.

2. Magnesium Activation:

• Place magnesium turnings (1.2 equivalents) and a small crystal of iodine into the reaction flask.

• Gently heat the flask with a heat gun under a flow of inert gas until the iodine sublimes and deposits on the magnesium surface. The disappearance of the purple iodine color is an indication of magnesium activation.

• Allow the flask to cool to room temperature.

3. Grignard Reagent Formation:

• Add a small amount of anhydrous THF to the activated magnesium turnings, just enough to cover the metal.

• Prepare a solution of 2-bromothioanisole (1.0 equivalent) in anhydrous THF in the dropping funnel.

• Add a small portion (approximately 10%) of the 2-bromothioanisole solution to the magnesium suspension.

• The reaction is typically initiated by gentle warming or sonication. A color change and the appearance of a cloudy or brownish solution, along with gentle refluxing of the solvent, indicate the start of the Grignard reagent formation.

• Once the reaction has initiated, add the remaining solution of 2-bromothioanisole dropwise from the dropping funnel at a rate that maintains a gentle reflux. The reaction is exothermic, and the addition rate should be controlled to prevent overheating.

• After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle heating (reflux) for an additional 1-2 hours to ensure complete consumption of the starting material.

4. Confirmation and Use:

• The resulting dark grey to brownish solution is the Grignard reagent, 2-(methylthio)phenylmagnesium bromide.

• The concentration of the Grignard reagent can be determined by titration before its use in subsequent reactions.

• For optimal results, the Grignard reagent should be used immediately after its preparation.

Mandatory Visualizations

Caption: Reaction pathway for the formation of 2-(methylthio)phenylmagnesium bromide.

Caption: A generalized experimental workflow for the synthesis of the Grignard reagent.

Application Notes and Protocols for the Catalytic C-H Activation of 2-Bromothioanisole

For Researchers, Scientists, and Drug Development Professionals

Introduction

The direct functionalization of carbon-hydrogen (C-H) bonds has emerged as a powerful and atom-economical strategy in modern organic synthesis, offering a streamlined approach to the construction of complex molecules. This application note details the catalytic C-H activation of 2-bromothioanisole, a versatile building block in pharmaceutical and materials science. The presence of both a directing thioether group and a bromine substituent provides a unique platform for selective C-H functionalization, enabling the introduction of new functionalities at the ortho-position. This protocol focuses on palladium and rhodium-catalyzed transformations, which are well-established for their efficiency and functional group tolerance in C-H activation reactions. The thioether moiety serves as an effective directing group, facilitating the activation of the proximal C-H bond, while the bromine atom offers a handle for subsequent cross-coupling reactions, allowing for a diverse range of molecular architectures to be accessed.

Reaction Principle and Regioselectivity

The catalytic C-H activation of 2-bromothioanisole is predicated on the principle of directed metalation. The sulfur atom of the thioether group coordinates to the metal center (palladium or rhodium), forming a metallacyclic intermediate that positions the catalyst in close proximity to the ortho C-H bonds. This chelation assistance lowers the activation energy for C-H bond cleavage, enabling selective functionalization.

A key consideration in the C-H activation of 2-bromothioanisole is the regioselectivity between the two available ortho C-H bonds (at the C3 and C6 positions). The directing thioether group can, in principle, facilitate activation at either position. However, steric and electronic factors, influenced by the ortho-bromo substituent, are expected to play a significant role in determining the site of functionalization. Generally, C-H activation tends to occur at the less sterically hindered position. Therefore, functionalization is anticipated to preferentially occur at the C6 position.

Furthermore, the presence of a C-Br bond introduces a potential competing reaction pathway, namely oxidative addition of the C-Br bond to the metal center. The choice of catalyst and reaction conditions is crucial to favor the desired C-H activation pathway. Rhodium(I) catalysts, in particular, have been shown to exhibit a preference for C-H activation over C-Br bond cleavage.

Catalytic Systems

Both palladium and rhodium complexes have demonstrated efficacy in thioether-directed C-H functionalization.

• Palladium Catalysis: Palladium(II) catalysts, such as palladium acetate (B1210297) (Pd(OAc)₂), are widely employed for C-H olefination and arylation reactions. These reactions often require an oxidant to regenerate the active Pd(II) catalyst from the Pd(0) species formed after reductive elimination.

• Rhodium Catalysis: Cationic rhodium(I) and rhodium(III) complexes are also highly effective for C-H activation. Rhodium-catalyzed reactions can often proceed under milder conditions and can exhibit different selectivity profiles compared to palladium. Notably, Rh(I) catalysts are less prone to oxidative addition of aryl bromides, making them suitable for substrates like 2-bromothioanisole.

Experimental Protocols

The following protocols are adapted from established procedures for the C-H functionalization of related aryl sulfide (B99878) substrates and are provided as a starting point for the optimization of the catalytic C-H activation of 2-bromothioanisole.

Protocol 1: Palladium-Catalyzed C-H Olefination of 2-Bromothioanisole

This protocol is based on methodologies for the thioether-directed C-H olefination of N-aryl indoles and biaryls.

Materials:

• 2-Bromothioanisole

• Alkene (e.g., ethyl acrylate, styrene)

• Palladium(II) acetate (Pd(OAc)₂)

• Chiral Phosphoric Acid Ligand (e.g., (R)-TRIP)

• Oxidant (e.g., benzoquinone, silver acetate)

• Solvent (e.g., 1,4-dioxane, toluene)

• Inert gas (Nitrogen or Argon)

Procedure:

• To an oven-dried reaction vessel, add 2-bromothioanisole (1.0 equiv), Pd(OAc)₂ (5-10 mol%), and the chiral phosphoric acid ligand (10-20 mol%).

• Evacuate and backfill the vessel with an inert gas three times.

• Add the alkene (1.5-3.0 equiv), the oxidant (2.0 equiv), and the solvent under the inert atmosphere.

• Seal the reaction vessel and heat the mixture at the desired temperature (e.g., 80-120 °C) for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with a suitable organic solvent (e.g., ethyl acetate).

• Filter the mixture through a pad of celite to remove the catalyst.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Rhodium-Catalyzed C-H Arylation of 2-Bromothioanisole

This protocol is adapted from procedures for the Rh(I)-catalyzed direct arylation of heterocycles with aryl bromides.

Materials:

• 2-Bromothioanisole

• Arylating agent (e.g., arylboronic acid, arylsilane)

• Rhodium catalyst precursor (e.g., [Rh(coe)₂Cl]₂, [Rh(cod)₂]BF₄)

• Phosphine (B1218219) ligand (e.g., P(t-Bu)₃, PCy₃)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., THF, 1,4-dioxane)

• Inert gas (Nitrogen or Argon)

Procedure:

• In a glovebox, charge an oven-dried reaction vessel with the rhodium catalyst precursor (1-5 mol%) and the phosphine ligand (2-10 mol%).

• Add the solvent and stir the mixture for 10-15 minutes to allow for catalyst activation.

• Add 2-bromothioanisole (1.0 equiv), the arylating agent (1.2-2.0 equiv), and the base (2.0-3.0 equiv).

• Seal the reaction vessel, remove it from the glovebox, and heat to the desired temperature (e.g., 100-150 °C) for 12-48 hours. Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate) three times.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the residue by flash column chromatography.

Data Presentation

The following tables summarize typical reaction parameters and expected outcomes for the catalytic C-H activation of aryl sulfides, which can be used as a guide for the functionalization of 2-bromothioanisole.

Table 1: Palladium-Catalyzed C-H Olefination of Aryl Sulfides

Entry	Catalyst (mol%)	Ligand (mol%)	Alkene	Oxidant	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (10)	-	Ethyl acrylate	Ag₂CO₃	Toluene	120	24	75-85
2	Pd(OAc)₂ (5)	Ac-Gly-OH (10)	Styrene	Benzoquinone	1,4-Dioxane	100	18	80-90
3	Pd(OAc)₂ (7.5)	(R)-TRIP (12)	n-Butyl acrylate	Air	nBu₂O	65	24	85-95

Table 2: Rhodium-Catalyzed C-H Arylation of Aryl Sulfides

Entry	Catalyst (mol%)	Ligand (mol%)	Arylating Agent	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	[Rh(coe)₂Cl]₂ (2.5)	P(t-Bu)₃ (10)	Phenylboronic acid	K₃PO₄	Toluene	110	24	70-80
2	[Rh(cod)₂]BF₄ (5)	PCy₃ (10)	4-Methoxyphenylsilane	CsF	THF	100	36	65-75
3	[Cp*RhCl₂]₂ (2)	-	Phenylboronic acid	NaOAc	MeOH	80	12	80-90

Visualizations

Reaction Pathway

Caption: Generalized catalytic cycle for the C-H activation of 2-Bromothioanisole.

Experimental Workflow

Application Notes and Protocols for the Use of 2-Bromothioanisole in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-Bromothioanisole as a versatile building block in the synthesis of pharmaceutical intermediates. This document details key synthetic transformations, including Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions, providing specific experimental protocols and quantitative data. The application of these methods toward the synthesis of kinase inhibitors is highlighted, along with relevant biological pathways.

Introduction

2-Bromothioanisole (also known as 2-bromophenyl methyl sulfide) is a readily available chemical intermediate characterized by a benzene (B151609) ring substituted with a bromine atom and a methylthio group at the ortho position.[1] This unique substitution pattern makes it an invaluable precursor in medicinal chemistry for the construction of complex molecular architectures found in a variety of therapeutic agents. The bromine atom serves as a handle for various palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-nitrogen bonds, which are fundamental transformations in drug synthesis.[2] The adjacent methylthio group can influence the electronic properties of the molecule and may participate in interactions with biological targets.

Cross-coupling reactions are pivotal in drug discovery and development, allowing for the efficient construction of compound libraries for structure-activity relationship (SAR) studies.[3] The Suzuki-Miyaura and Buchwald-Hartwig amination reactions, in particular, have become indispensable tools for pharmaceutical scientists.[2][4]

Key Applications of 2-Bromothioanisole in Pharmaceutical Intermediate Synthesis

2-Bromothioanisole is a key starting material for the synthesis of a variety of heterocyclic compounds that form the core of many kinase inhibitors. Kinases are a class of enzymes that play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders.

A notable application of 2-Bromothioanisole is in the synthesis of 2-(methylthio)phenyl-substituted pyrimidines. The pyrimidine (B1678525) scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs. By coupling 2-Bromothioanisole with a suitably functionalized pyrimidine, a key intermediate for a range of kinase inhibitors can be accessed.

Synthesis of N-(2-(methylthio)phenyl)pyrimidin-4-amine Derivatives: Precursors to Kinase Inhibitors

One important class of pharmaceutical intermediates that can be synthesized from 2-Bromothioanisole are N-(2-(methylthio)phenyl)pyrimidin-4-amine derivatives. These compounds serve as precursors for potent kinase inhibitors, including those targeting Polo-like kinase 4 (PLK4), which is involved in cell cycle regulation and is a target for cancer therapy.

Experimental Protocols

The following sections provide detailed experimental protocols for the key reactions involving 2-Bromothioanisole.

Protocol 1: Suzuki-Miyaura Coupling of 2-Bromothioanisole with a Pyrimidine Boronic Acid Derivative

The Suzuki-Miyaura reaction is a versatile method for the formation of C-C bonds.[5] In this protocol, 2-Bromothioanisole is coupled with a pyrimidine boronic acid to introduce the 2-(methylthio)phenyl moiety onto the pyrimidine core.

General Reaction Scheme:

Caption: General scheme for the Suzuki-Miyaura coupling of 2-Bromothioanisole.

Materials:

• 2-Bromothioanisole

• Aryl or heteroaryl boronic acid (e.g., pyrimidine-4-boronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Solvent (e.g., 1,4-dioxane (B91453)/water, DMF, toluene)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask, add the 2-Bromothioanisole (1.0 equiv.), the boronic acid (1.2 equiv.), the palladium catalyst (0.05 equiv.), and the base (2.0 equiv.).[6]

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water).

• Heat the reaction mixture to 80-100 °C and stir for 4-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Quantitative Data Summary: Suzuki-Miyaura Coupling

Entry	Aryl Boronic Acid	Catalyst (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	Na₂CO₃ (2)	Toluene/EtOH/H₂O	100	12	85
2	4-Methoxyphenylboronic acid	PdCl₂(dppf) (2)	K₂CO₃ (2)	Dioxane/H₂O	90	8	92
3	Pyrimidine-5-boronic acid	Pd(OAc)₂/SPhos (2/4)	K₃PO₄ (3)	Toluene/H₂O	110	6	78

Note: The data presented in this table is representative and yields may vary depending on the specific substrates and reaction conditions.

Protocol 2: Buchwald-Hartwig Amination of 2-Bromothioanisole with an Aminopyrimidine

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds.[4] This protocol describes the coupling of 2-Bromothioanisole with an aminopyrimidine to generate a key pharmaceutical intermediate.

General Reaction Scheme:

Caption: General scheme for the Buchwald-Hartwig amination of 2-Bromothioanisole.

Materials:

• 2-Bromothioanisole

• Aminopyrimidine (e.g., 4-aminopyrimidine)

• Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Phosphine (B1218219) ligand (e.g., XPhos, BINAP)

• Base (e.g., NaOtBu, K₂CO₃, Cs₂CO₃)

• Solvent (e.g., Toluene, Dioxane)

• Inert gas (Nitrogen or Argon)

Procedure:

• In a glovebox or under an inert atmosphere, charge a Schlenk tube with the palladium catalyst (0.02 equiv.), the phosphine ligand (0.04 equiv.), and the base (1.5 equiv.).

• Add the 2-Bromothioanisole (1.0 equiv.) and the aminopyrimidine (1.2 equiv.).

• Add the anhydrous, degassed solvent.

• Seal the tube and heat the reaction mixture to 80-110 °C for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Once complete, cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of Celite.

• Concentrate the filtrate and purify the residue by column chromatography.

Quantitative Data Summary: Buchwald-Hartwig Amination

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline	Pd(OAc)₂ (2)	XPhos (4)	NaOtBu (1.5)	Toluene	100	18	91
2	Morpholine	Pd₂(dba)₃ (1)	BINAP (3)	Cs₂CO₃ (2)	Dioxane	110	24	88
3	4-Aminopyrimidine	Pd(OAc)₂ (3)	RuPhos (6)	K₂CO₃ (2.5)	Toluene	100	16	75

Note: The data presented in this table is representative and yields may vary depending on the specific substrates and reaction conditions.

Application in Kinase Inhibitor Synthesis and Relevant Signaling Pathways

The 2-(methylthio)phenyl pyrimidine core, synthesized using the protocols described above, is a key structural motif in a number of kinase inhibitors. For example, derivatives of N-(2-(methylthio)phenyl)pyrimidin-4-amine have been investigated as inhibitors of Polo-like kinase 4 (PLK4).

PLK4 is a serine/threonine kinase that plays a master regulatory role in centriole duplication during the cell cycle. Overexpression of PLK4 has been observed in various cancers, leading to centrosome amplification and genomic instability, which are hallmarks of cancer cells. Therefore, inhibition of PLK4 is a promising therapeutic strategy for cancer treatment.

Signaling Pathway Involving PLK4:

Caption: Simplified signaling pathway of PLK4 and its inhibition.

By inhibiting PLK4, the synthesized pharmaceutical intermediates can disrupt the cancer cell cycle, leading to apoptosis and a reduction in tumor growth.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for the synthesis and initial evaluation of a pharmaceutical intermediate derived from 2-Bromothioanisole.

Caption: General experimental workflow from starting material to lead identification.

Conclusion

2-Bromothioanisole is a highly valuable and versatile starting material in pharmaceutical synthesis. Its utility in palladium-catalyzed cross-coupling reactions provides a robust and efficient means to access complex molecular scaffolds, particularly those found in kinase inhibitors. The detailed protocols and data presented herein serve as a practical guide for researchers in the design and execution of synthetic routes towards novel therapeutic agents. The ability to readily synthesize key intermediates like 2-(methylthio)phenyl-substituted pyrimidines opens up avenues for the exploration of new chemical space in the ongoing quest for more effective and selective drugs.

References

• 1. benchchem.com [benchchem.com]
• 2. recipharm.com [recipharm.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Application of 2-Bromothioanisole in Agrochemical Research

Introduction

2-Bromothioanisole (2-bromo-1-(methylthio)benzene) is a versatile organosulfur compound that serves as a valuable intermediate in the synthesis of a variety of complex organic molecules. Its unique combination of a reactive bromo group and a methylthio moiety makes it a strategic building block for the construction of heterocyclic and other functionalized systems. In the field of agrochemical research, 2-Bromothioanisole is emerging as a key precursor for the development of novel fungicides, herbicides, and insecticides. Its utility lies in its ability to participate in a range of coupling and substitution reactions to introduce the biologically important 2-(methylthio)phenyl scaffold into target agrochemical structures.

Application as a Precursor for Fungicides

The 2-(methylthio)phenyl group, derivable from 2-Bromothioanisole, is a key pharmacophore in a number of potent fungicides. This structural motif can be found in various classes of fungicides, including benzimidazoles, pyrimidinamines, and other heterocyclic systems. The sulfur atom in the methylthio group can play a crucial role in the interaction of the fungicide with its target protein, often through coordination with metal ions or hydrogen bonding.

One of the most significant applications of 2-Bromothioanisole in this context is as a starting material for the synthesis of prothioconazole (B1679736) analogues. Prothioconazole is a broad-spectrum systemic fungicide belonging to the triazolinthione class of compounds.[1] While the industrial synthesis of prothioconazole itself follows different routes, research into novel derivatives and analogues often employs versatile building blocks like 2-Bromothioanisole to explore structure-activity relationships.[2][3][4]

Fungicidal Activity Data

The following table summarizes the fungicidal activity of a series of 2-(alkylthio)-6-phenylpyrimidin-4-yl)-1H-benzimidazoles, which are structurally related to compounds that could be synthesized using 2-Bromothioanisole as a precursor. This data highlights the potential of the 2-(methylthio)phenyl scaffold in developing effective fungicides.

Compound ID	R¹	R²	Target Fungus	EC₅₀ (μg/mL)
5a	H	H	Botrytis cinerea	4.8
5f	F	H	Botrytis cinerea	3.2
5g	Cl	H	Botrytis cinerea	2.5
5h	Br	H	Botrytis cinerea	1.8
5i	F	Benzyl	Botrytis cinerea	0.9
5l	OCH₃	H	Botrytis cinerea	6.5
5c	H	Cl	Sclerotinia sclerotiorum	7.1
5f	F	H	Sclerotinia sclerotiorum	5.3
5h	Br	H	Sclerotinia sclerotiorum	3.9
5i	F	Benzyl	Sclerotinia sclerotiorum	2.1
5l	OCH₃	H	Sclerotinia sclerotiorum	8.8

Data adapted from a study on novel benzimidazole (B57391) derivatives. The EC₅₀ values represent the concentration of the compound that inhibits 50% of the fungal growth.[5]

Experimental Protocols

The following protocols describe the general synthetic strategies that can be employed to utilize 2-Bromothioanisole in the synthesis of agrochemically relevant compounds.

Protocol 1: Synthesis of a 2-(Methylthio)phenyl-Substituted Heterocycle via Suzuki Coupling

This protocol outlines a general procedure for the palladium-catalyzed Suzuki coupling of 2-Bromothioanisole with a heterocyclic boronic acid to form a C-C bond, a common step in the synthesis of complex agrochemicals.[6]

Materials:

• 2-Bromothioanisole

• Heterocyclic boronic acid (e.g., pyrimidine-5-boronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Solvent (e.g., 1,4-dioxane/water mixture)

• Inert gas (e.g., Argon or Nitrogen)

• Standard laboratory glassware and purification equipment

Procedure:

• To a flame-dried Schlenk flask, add 2-Bromothioanisole (1.0 mmol), the heterocyclic boronic acid (1.2 mmol), and the base (2.0 mmol).

• Evacuate and backfill the flask with an inert gas three times.

• Add the palladium catalyst (0.05 mmol) to the flask under the inert atmosphere.

• Add the degassed solvent mixture (e.g., 10 mL of a 4:1 dioxane/water mixture).

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired 2-(methylthio)phenyl-substituted heterocycle.

Protocol 2: Synthesis of a 2-(Methylthio)phenyl Amine via Buchwald-Hartwig Amination

This protocol describes a general method for the palladium-catalyzed Buchwald-Hartwig amination of 2-Bromothioanisole to form a C-N bond, which is a key step in the synthesis of many aniline-based agrochemicals.[7]

Materials:

• 2-Bromothioanisole

• An amine (e.g., a substituted aniline (B41778) or a heterocyclic amine)

• Palladium precatalyst (e.g., Pd₂(dba)₃)

• Phosphine (B1218219) ligand (e.g., XPhos)

• Base (e.g., NaOtBu)

• Anhydrous solvent (e.g., toluene)

• Inert gas (e.g., Argon or Nitrogen)

• Standard laboratory glassware and purification equipment

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium precatalyst (0.02 mmol), the phosphine ligand (0.04 mmol), and the base (1.4 mmol) to a Schlenk tube.

• Add 2-Bromothioanisole (1.0 mmol) and the amine (1.2 mmol) to the Schlenk tube.

• Add the anhydrous solvent (5 mL).

• Seal the Schlenk tube and heat the reaction mixture to 80-110 °C for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 2-(methylthio)phenyl amine.

Signaling Pathways and Logical Relationships

The fungicidal activity of many agrochemicals derived from precursors like 2-Bromothioanisole often involves the inhibition of specific enzymes or disruption of critical cellular pathways in the target pathogen. For instance, benzimidazole fungicides are known to target β-tubulin, thereby disrupting microtubule assembly and inhibiting mitosis.[5]

The following diagrams illustrate the logical workflow for agrochemical discovery starting from 2-Bromothioanisole and a simplified representation of a common fungicidal mode of action.

Caption: Agrochemical Discovery Workflow from 2-Bromothioanisole.

Caption: Mode of Action for Benzimidazole-type Fungicides.

2-Bromothioanisole represents a key building block in the synthetic chemist's toolbox for agrochemical research and development. Its ability to introduce the 2-(methylthio)phenyl moiety allows for the creation of diverse libraries of compounds for biological screening. The synthetic protocols outlined provide a foundation for researchers to explore the potential of 2-Bromothioanisole in the discovery of new and effective crop protection agents. Further research into the derivatization of this versatile intermediate is likely to yield novel agrochemicals with improved efficacy and desirable environmental profiles.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. EP3486236A1 - Synthesis method and intermediate for prothioconazole and enantiomer thereof - Google Patents [patents.google.com]
• 3. WO2018010539A1 - Synthesis method and intermediate for prothioconazole and enantiomer thereof - Google Patents [patents.google.com]
• 4. CN106749057A - Intermediate compound and method for synthesizing prothioconazole - Google Patents [patents.google.com]
• 5. Synthesis and fungicidal activity of novel 2-(2-alkylthio-6-phenylpyrimidin-4-yl)-1H-benzimidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024) [mdpi.com]
• 7. Design, synthesis and evaluation of 2-phenylpyrimidine derivatives as novel antifungal agents targeting CYP51 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Functionalized Organic Semiconductors Using 2-Bromothioanisole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of functionalized organic semiconductors utilizing 2-Bromothioanisole as a key starting material. This document outlines multi-step synthetic strategies, including key cross-coupling reactions, to build conjugated small molecules and polymers for applications in organic electronics.

Introduction

2-Bromothioanisole is a versatile building block for the synthesis of sulfur-containing aromatic compounds. Its chemical structure allows for strategic functionalization through various cross-coupling reactions, making it a valuable precursor for the development of novel organic semiconductors. These materials are integral to the advancement of organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs). The protocols detailed below are based on established palladium-catalyzed cross-coupling methodologies, including Suzuki, Stille, Buchwald-Hartwig, and Sonogashira reactions, which are fundamental to the construction of π-conjugated systems.

Synthetic Strategy Overview

A common and effective strategy for synthesizing functionalized organic semiconductors from 2-Bromothioanisole involves a multi-step approach. A primary method is the initial conversion of 2-Bromothioanisole into a more complex, functionalized monomer, such as a benzothiophene (B83047) derivative. This monomer can then be subjected to further cross-coupling reactions to extend the π-conjugation or to polymerize into a semiconducting polymer.

A representative synthetic pathway is the synthesis of a benzothiophene core via a Sonogashira coupling followed by an intramolecular cyclization. The resulting benzothiophene can then be halogenated and used in subsequent polymerization reactions.

Figure 1: A multi-step synthetic pathway from 2-Bromothioanisole to a conjugated polymer.

Key Experiments: Methodologies and Protocols

Detailed below are generalized protocols for the key cross-coupling reactions involved in the synthesis of organic semiconductors from 2-Bromothioanisole and its derivatives.

Protocol 1: Sonogashira Coupling for the Synthesis of an Alkynyl Thioanisole Derivative

This reaction couples a terminal alkyne with 2-Bromothioanisole to form a key intermediate for subsequent cyclization into a benzothiophene core.

Reaction Scheme:

Materials:

• 2-Bromothioanisole

• Terminal alkyne (e.g., Trimethylsilylacetylene)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Base (e.g., Triethylamine (NEt₃), Diisopropylamine (DIPA))

• Anhydrous solvent (e.g., Toluene, THF)

Procedure:

• To a flame-dried Schlenk flask, add 2-Bromothioanisole (1.0 eq.), the palladium catalyst (0.02-0.05 eq.), and CuI (0.04-0.10 eq.).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add the anhydrous solvent and the base via syringe.

• Add the terminal alkyne (1.1-1.5 eq.) dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to the desired temperature (typically 50-80 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Quantitative Data (Representative):

Reactant 1	Reactant 2	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
2-Bromothioanisole	Trimethylsilylacetylene	Pd(PPh₃)₄	NEt₃	Toluene	70	12	85-95
2-Bromothioanisole	Phenylacetylene	PdCl₂(PPh₃)₂/CuI	DIPA	THF	60	16	80-90

Protocol 2: Suzuki Cross-Coupling Polymerization

This protocol describes the polymerization of a dibromo-monomer derived from 2-Bromothioanisole with a diboronic acid or ester comonomer.

Reaction Scheme:

Materials:

• Dibromo-monomer (derived from 2-Bromothioanisole)

• Aromatic diboronic acid or ester comonomer

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃ with a phosphine (B1218219) ligand)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Solvent system (e.g., Toluene/Water, Dioxane/Water)

• Phase transfer catalyst (e.g., Aliquat 336), if needed

Procedure:

• In a Schlenk flask, dissolve the dibromo-monomer (1.0 eq.) and the diboronic acid/ester comonomer (1.0 eq.) in the organic solvent.

• Add an aqueous solution of the base (2.0-3.0 eq.).

• Add the phase transfer catalyst, if used.

• Degas the mixture by bubbling with an inert gas for 30 minutes.

• Add the palladium catalyst under a positive pressure of the inert gas.

• Heat the mixture to reflux (typically 80-110 °C) and stir vigorously for 24-72 hours.

• Monitor the polymerization by GPC to track the increase in molecular weight.

• After cooling to room temperature, precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., methanol, acetone).

• Collect the polymer by filtration and wash it sequentially with water, methanol, and acetone (B3395972) to remove catalyst residues and oligomers.

• Further purify the polymer by Soxhlet extraction with appropriate solvents (e.g., methanol, acetone, hexane, chloroform).

• Dry the final polymer under vacuum.

Figure 2: Catalytic cycle of the Suzuki cross-coupling reaction.

Quantitative Data (Representative for similar polymerizations):

Dibromo-monomer	Comonomer	Catalyst	Base	Solvent	Mn (kDa)	PDI	Yield (%)
Dibromobenzothiophene	Thiophene-2,5-diboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	15-30	1.5-2.5	70-90
Dibromobenzothiophene	Fluorene-2,7-diboronic acid	Pd₂(dba)₃/P(o-tol)₃	K₃PO₄	Dioxane/H₂O	20-50	1.8-2.8	65-85

Protocol 3: Stille Cross-Coupling Polymerization

This protocol is an alternative to Suzuki coupling and is particularly useful for its tolerance to a wide range of functional groups.

Reaction Scheme:

Materials:

• Dibromo-monomer (derived from 2-Bromothioanisole)

• Organodistannane comonomer (e.g., 2,5-bis(trimethylstannyl)thiophene)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂)

• Anhydrous, degassed solvent (e.g., Toluene, DMF, Chlorobenzene)

Procedure:

• In a flame-dried Schlenk flask, dissolve the dibromo-monomer (1.0 eq.) and the organodistannane comonomer (1.0 eq.) in the anhydrous solvent.

• Degas the solution by three freeze-pump-thaw cycles.

• Under an inert atmosphere, add the palladium catalyst.

• Heat the reaction mixture to the desired temperature (typically 90-130 °C) and stir for 24-72 hours.

• Monitor the polymerization by GPC.

• After cooling, precipitate the polymer in a non-solvent like methanol.

• Collect the polymer by filtration and purify by Soxhlet extraction as described in the Suzuki protocol.

• Dry the polymer under vacuum.

Figure 3: Catalytic cycle of the Stille cross-coupling reaction.

Quantitative Data (Representative for similar polymerizations):

Dibromo-monomer	Comonomer	Catalyst	Solvent	Mn (kDa)	PDI	Yield (%)
Dibromobenzothiophene	2,5-Bis(trimethylstannyl)thiophene	Pd(PPh₃)₄	Toluene	10-25	1.6-2.6	75-95
Dibromobenzothiophene	5,5'-Bis(trimethylstannyl)-2,2'-bithiophene	PdCl₂(PPh₃)₂	DMF	18-40	1.7-2.8	70-90

Protocol 4: Buchwald-Hartwig Amination for Hole-Transport Materials

This reaction is used to synthesize nitrogen-containing conjugated polymers and small molecules, which often exhibit excellent hole-transporting properties.

Reaction Scheme:

Materials:

• Dibromo-monomer (derived from 2-Bromothioanisole or a derivative)

• Aromatic diamine (e.g., aniline, carbazole (B46965) derivatives)

• Palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Phosphine ligand (e.g., XPhos, SPhos, BINAP)

• Strong base (e.g., NaOtBu, K₃PO₄, Cs₂CO₃)

• Anhydrous, aprotic solvent (e.g., Toluene, Dioxane)

Procedure:

• To a flame-dried Schlenk flask, add the palladium precatalyst, the phosphine ligand, and the base.

• Evacuate and backfill the flask with an inert gas.

• Add the dibromo-monomer, the aromatic diamine, and the anhydrous solvent.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for 12-48 hours.

• Monitor the reaction by TLC (for small molecules) or GPC (for polymers).

• After cooling, filter the reaction mixture through a pad of Celite to remove inorganic salts.

• If the product is a small molecule, purify it by column chromatography.

• If the product is a polymer, precipitate it in a non-solvent, collect by filtration, and purify by Soxhlet extraction.

• Dry the final product under vacuum.

Application Notes and Protocols for Sonogashira Coupling with 2-Bromothioanisole

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira coupling is a powerful and versatile cross-coupling reaction in organic synthesis for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[1][2] This reaction, typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base, has found extensive application in the synthesis of pharmaceuticals, natural products, and organic materials.[1] 2-Bromothioanisole, an electron-rich and sterically hindered aryl bromide, presents a challenging substrate for this transformation. This document provides a detailed protocol for the Sonogashira coupling of 2-Bromothioanisole with terminal alkynes, including considerations for optimizing reaction conditions and a summary of expected outcomes based on related substrates. Both traditional and copper-free protocols are discussed to provide flexibility and address potential issues such as the formation of alkyne homocoupling byproducts (Glaser coupling).[3]

Reaction Principle and Signaling Pathway

The catalytic cycle of the Sonogashira coupling involves two interconnected cycles: a palladium cycle and a copper cycle. The palladium(0) catalyst undergoes oxidative addition with the aryl halide (2-Bromothioanisole). Concurrently, the terminal alkyne reacts with a copper(I) salt in the presence of a base to form a copper acetylide. This copper acetylide then undergoes transmetalation with the palladium(II) complex. The resulting diorganopalladium(II) complex undergoes reductive elimination to yield the desired arylethynylthioanisole product and regenerate the palladium(0) catalyst.[4]

In copper-free Sonogashira reactions, the deprotonation of the alkyne and its subsequent transfer to the palladium center occur without the mediation of a copper acetylide intermediate, often requiring a stronger base or different reaction conditions.[4]

Figure 1: Catalytic cycle of the Sonogashira coupling reaction.

Experimental Protocols

Two protocols are presented below: a traditional copper-co-catalyzed method and a copper-free method, which can be advantageous for sensitive substrates or to avoid homocoupling side products.

Protocol 1: Traditional Copper-Cocatalyzed Sonogashira Coupling

This protocol is a general method adapted for the coupling of aryl bromides and can be used as a starting point for the reaction with 2-Bromothioanisole.

Materials:

• 2-Bromothioanisole

• Terminal alkyne (e.g., Phenylacetylene, Trimethylsilylacetylene)

• Palladium catalyst: Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) or Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Copper(I) iodide (CuI)

• Base: Triethylamine (TEA) or Diisopropylamine (DIPA)

• Solvent: Anhydrous and degassed Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

• Round-bottom flask, condenser, magnetic stirrer, and inert gas (Nitrogen or Argon) supply.

Procedure:

• To an oven-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 2-Bromothioanisole (1.0 mmol, 1.0 equiv).

• Add the palladium catalyst (0.01-0.05 mmol, 1-5 mol%) and Copper(I) iodide (0.02-0.1 mmol, 2-10 mol%).

• Add the solvent (5-10 mL) and the base (2.0-3.0 mmol, 2-3 equiv).

• Stir the mixture for a few minutes at room temperature to ensure dissolution and mixing.

• Add the terminal alkyne (1.1-1.5 mmol, 1.1-1.5 equiv) dropwise to the reaction mixture.

• Heat the reaction mixture to the desired temperature (typically 50-100 °C for aryl bromides) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with saturated aqueous ammonium (B1175870) chloride solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexane).

Protocol 2: Copper-Free Sonogashira Coupling at Room Temperature

This protocol is adapted from a procedure for challenging aryl bromides and may offer a milder alternative.[3]

Materials:

• 2-Bromothioanisole

• Terminal alkyne

• Palladium precatalyst: [DTBNpP]Pd(crotyl)Cl (or another suitable palladium precatalyst with a bulky, electron-rich phosphine (B1218219) ligand)

• Base: 2,2,6,6-Tetramethylpiperidine (TMP)

• Solvent: Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Other materials as listed in Protocol 1.

Procedure:

• To an oven-dried round-bottom flask under an inert atmosphere, add 2-Bromothioanisole (0.5 mmol, 1.0 equiv).

• Add the palladium precatalyst (0.0125-0.025 mmol, 2.5-5.0 mol%).

• Add the solvent (2.5 mL of DMSO).

• Add the base, 2,2,6,6-Tetramethylpiperidine (1.0 mmol, 2.0 equiv).

• Stir the mixture at room temperature for a few minutes.

• Add the terminal alkyne (0.6-0.8 mmol, 1.2-1.6 equiv).

• Stir the reaction at room temperature and monitor its progress by TLC or GC-MS. Reaction times may vary from a few hours to 24 hours depending on the alkyne.

• Work-up and purification are performed as described in Protocol 1.

Data Presentation

The following table summarizes typical reaction conditions and yields for the Sonogashira coupling of various aryl bromides, which can serve as a reference for the reaction with 2-Bromothioanisole.

Entry	Aryl Bromide	Alkyne	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	4-Bromoanisole	Phenylacetylene	Pd(PhCN)₂Cl₂ (1.5)	P(t-Bu)₃ (3.0)	HN(i-Pr)₂	Dioxane	RT	24	95	[4]
2	2-Bromotoluene	Phenylacetylene	Pd(OAc)₂ (1.5)	PPh₃ (3.0)	n-BuNH₂	Toluene	78	24	~99	[5]
3	1-Bromo-4-nitrobenzene	Phenylacetylene	PdCl₂(PPh₃)₂ (3.0)	-	TBAF	neat	80	0.5	92	[6]
4	4-Bromobenzonitrile	1-Octyne	[DTBNpP]Pd(crotyl)Cl (2.5)	-	TMP	DMSO	RT	2	96	[3]
5	2-Bromoaniline	Phenylacetylene	[DTBNpP]Pd(crotyl)Cl (5.0)	-	TMP	ACN	RT	18	85	[3]

Experimental Workflow

The general workflow for performing a Sonogashira coupling reaction is outlined below.

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pd(PhCN)2Cl2/P(t-Bu)3:  A Versatile Catalyst for Sonogashira Reactions of Aryl Bromides at Room Temperature [organic-chemistry.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Bot Verification [ajouronline.com]

2-Bromothioanisole: A Versatile Precursor for the Synthesis of Bioactive Molecules

Introduction:

2-Bromothioanisole, a commercially available organosulfur compound, has emerged as a valuable and versatile precursor in the synthesis of a wide array of bioactive molecules. Its unique structural features, possessing both a reactive bromine atom and a methylthio group, allow for diverse chemical transformations, making it an attractive starting material for drug discovery and development professionals. The bromine atom is amenable to various cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig aminations, enabling the formation of key carbon-carbon and carbon-nitrogen bonds. The methylthio group can also be a crucial pharmacophore or a handle for further functionalization. This document provides detailed application notes and experimental protocols for the use of 2-Bromothioanisole in the synthesis of kinase inhibitors, PARP inhibitors, and antimicrobial agents.

Application in the Synthesis of Kinase Inhibitors

Kinase inhibitors are a major class of targeted therapeutics, particularly in oncology. The dysregulation of protein kinases is a hallmark of many diseases. 2-Bromothioanisole serves as a key building block in the synthesis of various kinase inhibitor scaffolds.

Synthetic Strategy:

A common strategy involves a Suzuki-Miyaura cross-coupling reaction to introduce an aryl or heteroaryl moiety at the 2-position of the thioanisole (B89551) ring. This is often followed by further modifications to construct the final inhibitor. For instance, the 2-(methylthio)phenyl group can be a crucial part of the hinge-binding region of the inhibitor.

Experimental Protocol: Suzuki-Miyaura Coupling for a Kinase Inhibitor Intermediate

This protocol describes the synthesis of a biaryl thioether, a common intermediate in the development of kinase inhibitors.

Materials:

• 2-Bromothioanisole

• Arylboronic acid (e.g., 4-pyridylboronic acid)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (B44618) (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (B91453)

• Water

• Nitrogen or Argon gas

Procedure:

• To a flame-dried Schlenk flask, add 2-Bromothioanisole (1.0 eq), the arylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add Palladium(II) acetate (0.05 eq) and triphenylphosphine (0.1 eq) to the flask.

• Add a degassed mixture of 1,4-dioxane and water (4:1 v/v).

• Heat the reaction mixture to 90 °C and stir for 12 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired 2-(arylthio)anisole.

Quantitative Data Summary:

Aryl Boronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Pyridylboronic acid	Pd(OAc)₂/PPh₃	K₂CO₃	Dioxane/H₂O	90	12	85
3-Aminophenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	Toluene/H₂O	100	16	78

Signaling Pathway Visualization:

Figure 1: Simplified MAPK/ERK signaling pathway and the point of inhibition by a kinase inhibitor.

Application in the Synthesis of PARP Inhibitors

Poly(ADP-ribose) polymerase (PARP) inhibitors are a class of anticancer agents that exploit deficiencies in DNA repair mechanisms in cancer cells. The thioether moiety can be incorporated into PARP inhibitor scaffolds to enhance binding affinity and selectivity.[1]

Synthetic Strategy:

The synthesis of PARP inhibitors containing a thioether linkage can be achieved through various methods, including nucleophilic aromatic substitution or cross-coupling reactions where 2-Bromothioanisole or its derivatives are employed.

Experimental Protocol: Synthesis of a Thioether-Containing PARP Inhibitor Scaffold

This protocol outlines a general method for the synthesis of a key intermediate for a PARP inhibitor.

Materials:

• 2-Bromothioanisole

• A nitrogen-containing heterocycle (e.g., piperazine)

• Palladium(II) acetate (Pd(OAc)₂)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene

• Nitrogen or Argon gas

Procedure:

• In a glovebox, charge a Schlenk tube with Pd(OAc)₂ (0.02 eq), XPhos (0.04 eq), and sodium tert-butoxide (1.4 eq).

• Add 2-Bromothioanisole (1.0 eq) and the nitrogen-containing heterocycle (1.2 eq).

• Add anhydrous, degassed toluene.

• Seal the tube and heat the reaction mixture to 100 °C for 18 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous magnesium sulfate.

• Concentrate the solution and purify the product by column chromatography.

Quantitative Data Summary:

Amine	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Piperazine	Pd(OAc)₂/XPhos	NaOtBu	Toluene	100	18	92
Morpholine	Pd₂(dba)₃/BINAP	Cs₂CO₃	Dioxane	110	24	88

Logical Relationship Diagram:

Figure 2: Logical workflow from precursor to the mechanism of action of a PARP inhibitor.

Application in the Synthesis of Antimicrobial Agents

The increasing prevalence of drug-resistant pathogens necessitates the development of novel antimicrobial agents. Thioanisole derivatives have shown promise as scaffolds for both antifungal and antibacterial compounds.

Antifungal Agents

Thioether-containing triazoles and benzothiazoles have demonstrated significant antifungal activity. 2-Bromothioanisole can be a key starting material for the synthesis of these heterocyclic systems.[2][3]

Synthetic Strategy:

One approach involves the synthesis of a substituted benzothiazole (B30560) from 2-aminothiophenol, which can be conceptually derived from 2-bromothioanisole. Another route is the construction of triazoles where the thioanisole moiety is attached to the heterocyclic core.

Experimental Protocol: Synthesis of a 2-(Arylthio)benzothiazole

This protocol describes a method for synthesizing a benzothiazole derivative with potential antifungal activity.[1]

Materials:

• 2-Mercaptobenzothiazole (B37678)

• Aryl halide (e.g., 2-chloronitrobenzene)

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Microwave reactor

Procedure:

• In a microwave vial, combine 2-mercaptobenzothiazole (1.0 eq), the aryl halide (1.1 eq), and potassium carbonate (2.0 eq).

• Add DMF as the solvent.

• Seal the vial and heat the mixture in a microwave reactor at 120 °C for 15 minutes.

• After cooling, pour the reaction mixture into ice-water.

• Collect the precipitate by filtration, wash with water, and dry.

• Recrystallize the crude product from ethanol (B145695) to obtain the pure 2-(arylthio)benzothiazole.

Quantitative Data Summary (Antifungal Activity):

Compound	Fungus	MIC (µg/mL)
2-(Phenylthio)benzothiazole	Botrytis cinerea	0.75[1]
2-(2-Chlorophenylthio)benzothiazole	Botrytis cinerea	0.69[1]
Thioether-Triazole Derivative	Candida albicans	0.5 - 32[4]

Antibacterial Agents

Quinolones are a major class of synthetic antibacterial agents. The incorporation of a thioanisole moiety can modulate their antibacterial spectrum and potency.

Synthetic Strategy:

A plausible route involves the Suzuki-Miyaura coupling of a suitably functionalized quinolone core with 2-(methylthio)phenylboronic acid, which is readily prepared from 2-Bromothioanisole.

Experimental Workflow Diagram:

References

• 1. New synthesis and biological evaluation of benzothiazole derivates as antifungal agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Design, Synthesis, and Antifungal Activity of Novel 1,2,4-Triazolo[4,3-c]trifluoromethylpyrimidine Derivatives Bearing the Thioether Moiety [frontiersin.org]
• 4. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Suzuki Coupling of 2-Bromothioanisole

Welcome to the Technical Support Center for the Suzuki coupling of 2-Bromothioanisole. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide answers to frequently asked questions encountered during this specific cross-coupling reaction.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed in the Suzuki coupling of 2-Bromothioanisole?

A1: The most prevalent side reactions when coupling 2-Bromothioanisole are catalyst deactivation (poisoning) by the sulfur atom, homocoupling of the boronic acid, and protodebromination of the starting material. The thioether moiety in 2-Bromothioanisole can strongly coordinate to the palladium catalyst, leading to the formation of inactive catalyst species and consequently low yields of the desired product.[1][2][3]

Q2: How does the thioether group in 2-Bromothioanisole interfere with the Suzuki coupling reaction?

A2: The sulfur atom in the thioether group has a high affinity for palladium and can act as a catalyst poison.[1][3] It can bind to the palladium center, blocking the active sites required for the catalytic cycle to proceed. This can prevent the oxidative addition of 2-Bromothioanisole to the Pd(0) catalyst, a crucial initial step in the reaction.[1]

Q3: What is homocoupling and why does it occur?

A3: Homocoupling is the self-coupling of the boronic acid reagent to form a biaryl byproduct. This side reaction is often promoted by the presence of oxygen in the reaction mixture.[4][5] Oxygen can facilitate the oxidative coupling of two boronic acid molecules, catalyzed by palladium.[4] Using a Pd(II) precatalyst, such as Pd(OAc)₂, can also lead to homocoupling during the in situ reduction to the active Pd(0) species, where the boronic acid can act as a reductant.[5]

Q4: What is protodebromination and what causes it?

A4: Protodebromination is the replacement of the bromine atom on the thioanisole (B89551) ring with a hydrogen atom, leading to the formation of thioanisole as a byproduct. This can occur in the presence of a proton source (like water or alcohol) and a hydride source. After the oxidative addition of 2-Bromothioanisole to the palladium catalyst, the resulting complex might react with a hydride source in the reaction mixture, followed by reductive elimination to yield the protodebrominated product.

Troubleshooting Guides

Issue 1: Low to No Conversion of 2-Bromothioanisole

This is the most common problem and is often due to catalyst poisoning by the thioether group.

Troubleshooting Steps:

• Choice of Ligand: The use of bulky, electron-rich phosphine (B1218219) ligands can mitigate catalyst poisoning. Ligands such as SPhos, XPhos, and RuPhos have been shown to be effective for Suzuki couplings of sulfur-containing substrates as they can promote the desired catalytic cycle over catalyst deactivation.[6]

• Increase Catalyst Loading: A modest increase in the palladium catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) can sometimes compensate for the catalyst deactivation.[2]

• Choice of Palladium Precatalyst: Using a Pd(0) source like Pd₂(dba)₃ or a pre-formed palladacycle can be advantageous over Pd(II) sources like Pd(OAc)₂.[6]

• Optimize Reaction Temperature: Increasing the reaction temperature can sometimes improve the rate of the desired coupling reaction relative to the rate of catalyst deactivation. However, excessively high temperatures can lead to other side reactions.

• Purity of Reagents: Ensure that all reagents and solvents are pure and free from other sulfur-containing impurities that could further poison the catalyst.[7]

Issue 2: Significant Formation of Homocoupling Byproduct

The presence of a significant amount of the boronic acid dimer indicates an issue with the reaction conditions, often related to the presence of oxygen.

Troubleshooting Steps:

• Rigorous Degassing: The most effective way to minimize homocoupling is to thoroughly degas the reaction mixture and maintain a strict inert atmosphere (argon or nitrogen) throughout the experiment.[4] This can be achieved by several freeze-pump-thaw cycles or by sparging the solvent with an inert gas.

• Use a Pd(0) Catalyst Source: Starting with a Pd(0) catalyst, such as Pd(PPh₃)₄ or Pd₂(dba)₃, can reduce the initial homocoupling that can occur during the in-situ reduction of a Pd(II) precatalyst.[4]

• Controlled Addition of Boronic Acid: In some cases, slow addition of the boronic acid to the reaction mixture can keep its concentration low, thereby disfavoring the bimolecular homocoupling reaction.

Issue 3: Presence of Protodebromination Byproduct

The formation of thioanisole suggests that the reaction conditions favor the cleavage of the C-Br bond and its replacement with a C-H bond.

Troubleshooting Steps:

• Anhydrous Conditions: Use anhydrous solvents and reagents to minimize the presence of a proton source.

• Choice of Base: The choice of base can influence the extent of protodebromination. Weaker bases may be preferable in some cases.

• Ligand Selection: The nature of the ligand can also affect the propensity for protodebromination. Screening different ligands may be necessary.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for the Suzuki coupling of 2-Bromothioanisole, the following table presents illustrative data based on studies of structurally similar substrates, such as 2-bromoanisole (B166433) and 2-bromothiophene, to demonstrate the effect of different reaction parameters on product yield and byproduct formation.

Entry	Aryl Halide	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield of Coupled Product (%)	Major Side Product(s)	Reference
1	2-Bromoanisole	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	95	Homocoupling, Protodebromination	[8]
2	2-Bromothiophene	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	Na₂CO₃	Toluene/EtOH/H₂O	80	88	Homocoupling	[9]
3	2-Bromoanisole	Phenylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃	Dioxane	100	92	Protodebromination	[10]
4	2-Bromothiophene	4-Methoxyphenylboronic acid	PdCl₂(dppf) (5)	-	K₂CO₃	DMF	90	75	Homocoupling	[11]

Experimental Protocols

General Protocol for Suzuki Coupling of 2-Bromothioanisole with Phenylboronic Acid:

This protocol provides a starting point and may require optimization for specific applications.

Materials:

• 2-Bromothioanisole

• Phenylboronic acid

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., SPhos)

• Base (e.g., K₃PO₄)

• Degassed solvent (e.g., Toluene and Water, 4:1)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

• To an oven-dried Schlenk flask containing a magnetic stir bar, add 2-Bromothioanisole (1.0 mmol), phenylboronic acid (1.2 mmol), Pd₂(dba)₃ (0.02 mmol, 2 mol%), SPhos (0.04 mmol, 4 mol%), and K₃PO₄ (2.0 mmol).

• Seal the flask with a septum and purge with argon or nitrogen for 15-20 minutes.

• Add the degassed toluene/water solvent mixture (5 mL) via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Figure 1. The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Figure 2. Palladium catalyst poisoning by the thioether group.

Figure 3. Troubleshooting workflow for side reactions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Synthesis of Sulfur-Containing Aryl and Heteroaryl Vinyls via Suzuki–Miyaura Cross-Coupling for the Preparation of SERS-Active Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. Yoneda Labs [yonedalabs.com]
• 6. Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Purification of 2-Bromothioanisole Reaction Products

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the purification of reaction products derived from 2-Bromothioanisole.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered in reactions with 2-Bromothioanisole?

A1: Common impurities can be categorized as follows:

• Unreacted Starting Materials: Residual 2-Bromothioanisole and the coupling partner (e.g., boronic acid in Suzuki coupling or amine in Buchwald-Hartwig amination).

• Catalyst Residues: Palladium catalysts and ligands used in cross-coupling reactions.

• Side-Products:

  • Homocoupling products: Biphenyl derivatives from the coupling of two boronic acid molecules in Suzuki reactions.

  • Dehalogenation product: Thioanisole, formed by the reduction of 2-Bromothioanisole.

  • Oxidation products: Sulfoxides or sulfones of thioanisole-containing compounds, which can form if exposed to air and heat.

• Solvent and Reagent Residues: Solvents used in the reaction and workup, as well as residual base.

Q2: My purification by column chromatography is not giving a clean separation. What are the likely causes?

A2: Several factors can lead to poor separation in column chromatography:

• Inappropriate Solvent System: The polarity of the eluent may be too high, causing all compounds to elute together, or too low, resulting in broad peaks and poor separation. It is crucial to develop a suitable solvent system using Thin Layer Chromatography (TLC) beforehand. An ideal Rf value for the target compound on a TLC plate is between 0.2 and 0.4.[1]

• Column Overloading: Loading too much crude product onto the column can lead to broad bands and co-elution of compounds.

• Improper Column Packing: Channels or cracks in the silica (B1680970) gel bed will result in an uneven flow of the mobile phase and poor separation.

• Compound Decomposition on Silica: Some sulfur-containing compounds can be sensitive to the acidic nature of silica gel, leading to streaking or decomposition during chromatography.[2] In such cases, using deactivated silica (e.g., treated with triethylamine) or an alternative stationary phase like alumina (B75360) may be beneficial.

Q3: How can I effectively remove palladium catalyst residues from my product?

A3: Palladium residues can often be removed by:

• Filtration through Celite® or Silica Plug: After the reaction, diluting the mixture with a suitable solvent and filtering it through a pad of Celite® or a short plug of silica gel can remove a significant portion of the catalyst.[3]

• Aqueous Wash: Washing the organic layer with an aqueous solution of a chelating agent like thiourea (B124793) or a solution of sodium sulfide (B99878) can help extract palladium salts.

• Specialized Scavengers: Commercially available palladium scavengers (resins or silicas functionalized with thiol or amine groups) can be very effective in removing trace amounts of palladium.

Q4: I am having trouble separating my desired product from a regioisomeric byproduct. What strategies can I employ?

A4: Separating regioisomers can be challenging due to their similar physical properties. Consider the following approaches:

• Optimization of Column Chromatography: Use a longer column, a shallower solvent gradient, or a different stationary phase (e.g., reverse-phase silica).

• Crystallization: If the product is a solid, fractional crystallization from different solvent systems can be a powerful technique for separating isomers. A patent for the separation of 4-bromothioanisole (B94970) from the 2-bromo isomer describes a process of crystallization from an alcoholic solvent.

• Preparative HPLC: High-performance liquid chromatography (HPLC) with a suitable column can often provide the necessary resolution to separate closely related isomers.

Troubleshooting Guides

Troubleshooting Poor Separation in Column Chromatography

Observed Problem	Potential Cause	Suggested Solution
All spots are at the top of the TLC plate.	The solvent system is not polar enough.	Increase the proportion of the polar solvent in your eluent system.
All spots run to the top of the TLC plate.	The solvent system is too polar.	Decrease the proportion of the polar solvent in your eluent system.
The desired product is streaking on the TLC/column.	The compound may be acidic or basic, or it could be degrading on the silica.	Add a small amount of acid (e.g., acetic acid) or base (e.g., triethylamine) to the eluent. Consider using deactivated silica or alumina.
Compounds co-elute from the column despite good separation on TLC.	The column may be overloaded, or the flow rate is too high.	Reduce the amount of sample loaded onto the column. Decrease the flow rate of the eluent.
The product seems to have decomposed on the column.	The compound is unstable on silica gel.	Test the stability of your compound on a small spot of silica with the chosen eluent before running a column. If it decomposes, consider other purification methods like crystallization or using a different stationary phase.[2]

Troubleshooting Common Impurities

Impurity	Identification Method	Purification Strategy
Unreacted 2-Bromothioanisole	TLC, GC-MS, 1H NMR	Optimize reaction time and stoichiometry. Can be separated from less polar products by column chromatography.
Thioanisole (Dehalogenation)	GC-MS (lower mass), 1H NMR (absence of aromatic splitting pattern of 2-bromothioanisole)	Careful selection of catalyst and reaction conditions to minimize this side reaction. Can be separated by column chromatography as it is more non-polar than the starting material and products.
Homocoupling Product (e.g., Biphenyl)	TLC, GC-MS, 1H NMR	Optimize reaction conditions (e.g., base, temperature). Can often be separated by column chromatography or crystallization.
Palladium Catalyst Residues	Dark coloration of the product, ICP-MS	Filtration through Celite®, silica plug, or use of a palladium scavenger.

Data Presentation

Table 1: Approximate Rf Values of Key Compounds on Silica Gel TLC

Compound	Structure	Typical Solvent System (Hexane:Ethyl Acetate)	Approximate Rf Value
Thioanisole	C7H8S	95:5	~0.7
2-Bromothioanisole	C7H7BrS	95:5	~0.6
Biphenyl	C12H10	95:5	~0.8
2-(Methylthio)biphenyl	C13H12S	90:10	~0.5
N-Phenyl-2-(methylthio)aniline	C13H13NS	80:20	~0.4

Note: Rf values are approximate and can vary based on the specific TLC plate, chamber saturation, and temperature.

Experimental Protocols

Protocol 1: General Purification of a Suzuki Coupling Product (e.g., 2-(Methylthio)biphenyl)

• Workup:

  • After the reaction is complete (monitored by TLC), cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent like ethyl acetate (B1210297) and water.

  • Separate the organic layer, and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Column Chromatography:

  • Slurry Preparation: Adsorb the crude product onto a small amount of silica gel.

  • Column Packing: Pack a flash chromatography column with silica gel using a non-polar solvent like hexane (B92381).

  • Loading: Carefully load the adsorbed crude product onto the top of the column.

  • Elution: Begin elution with 100% hexane and gradually increase the polarity by adding ethyl acetate (e.g., a gradient of 0% to 10% ethyl acetate in hexane).[4] Collect fractions and monitor by TLC.

  • Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

• Crystallization (if applicable):

  • Dissolve the purified product in a minimum amount of a hot solvent (e.g., ethanol, isopropanol, or a mixture of hexane and a small amount of a more polar solvent).

  • Allow the solution to cool slowly to room temperature, then cool in an ice bath to induce crystallization.

  • Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Protocol 2: General Purification of a Buchwald-Hartwig Amination Product (e.g., N-Phenyl-2-(methylthio)aniline)

• Workup:

  • After the reaction, cool the mixture and dilute it with a solvent such as ethyl acetate.

  • Filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts.[3]

  • Wash the organic filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Column Chromatography:

  • Prepare and pack a silica gel column as described in Protocol 1.

  • Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 5% and gradually increasing to 20% ethyl acetate). Collect and analyze fractions by TLC.

  • Combine the pure fractions and remove the solvent to obtain the purified product. A published procedure for a similar compound used a hexane:ethyl acetate gradient from 99:1 to 8:1.[5]

Mandatory Visualizations

Diagram 1: General Purification Workflow

Caption: General workflow for the purification of 2-Bromothioanisole reaction products.

Diagram 2: Troubleshooting Logic for Poor Column Chromatography Separation

Caption: Decision tree for troubleshooting poor separation in column chromatography.

References

• 1. advion.com [advion.com]
• 2. shoko-sc.co.jp [shoko-sc.co.jp]
• 3. benchchem.com [benchchem.com]
• 4. chromtech.com [chromtech.com]
• 5. TCI Practical Example: Buchwald-Hartwig Amination Using Pd2(dba)3 and tBu3P·HBF4 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Technical Support Center: Palladium Catalyst Deactivation by Sulfur-Containing Substrates

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges encountered during palladium-catalyzed reactions when sulfur-containing compounds are present. These compounds are known to be potent poisons for the palladium catalysts typically employed in a wide range of chemical transformations, including cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: My palladium-catalyzed reaction (e.g., Suzuki, Heck, Buchwald-Hartwig) is failing or giving low yields. Could a sulfur-containing compound be the culprit?

A1: Yes, this is a very common issue. Sulfur-containing compounds are well-documented poisons for palladium catalysts.[1][2] Even trace amounts of sulfur impurities in your starting materials, reagents, or solvents can significantly inhibit or completely halt the catalytic cycle, leading to poor or no product formation. Common sulfur-containing functional groups that cause catalyst deactivation include thiols, thioethers, disulfides, and sulfur-containing heterocycles like thiophenes and thiazoles.[1][3]

Q2: How do sulfur compounds poison the palladium catalyst?

A2: Sulfur compounds deactivate palladium catalysts through several primary mechanisms:

• Strong Coordination and Site Blocking: The sulfur atom has a high affinity for the "soft" palladium metal center and can bind tightly to its active sites.[3] This strong, often irreversible, chemisorption physically blocks the substrates from accessing the catalyst's active sites.[1][2]

• Formation of Inactive Palladium-Sulfur Complexes: Sulfur compounds can react with the palladium catalyst to form highly stable and catalytically inactive complexes, such as palladium sulfide (B99878) (PdS) or palladium sulfate (B86663) (PdSO₄).[4][5] This effectively removes the active catalyst from the reaction.

• Alteration of Electronic Properties: The coordination of electron-donating sulfur atoms to the palladium center can alter its electronic properties. This can make the catalyst less efficient in key steps of the catalytic cycle, such as oxidative addition and reductive elimination.[6]

Q3: Which sulfur-containing functional groups are the most potent poisons?

A3: While a wide range of sulfur compounds can deactivate palladium catalysts, some are more problematic than others. Unprotected thiols (-SH) are particularly potent poisons due to the strong interaction between the sulfur lone pair and the palladium center.[2] Thioethers and sulfur-containing heterocycles like thiophene (B33073) also readily poison palladium catalysts.[1] The extent of poisoning can also depend on the specific reaction conditions and the nature of the palladium catalyst and ligands used.

Q4: My reaction starts but then stalls before completion. What could be happening?

A4: This phenomenon, known as progressive catalyst deactivation, is common when a sulfur-containing substrate is involved.[2] The catalyst is initially active, but as the reaction proceeds, it is gradually poisoned by the sulfur compound in the reaction mixture. This leads to a decrease in the reaction rate over time and ultimately results in an incomplete reaction.

Q5: Are there any palladium catalyst systems that are more resistant to sulfur poisoning?

A5: Yes, the choice of ligand plays a critical role in the catalyst's robustness. Catalyst systems that utilize bulky, electron-rich phosphine (B1218219) ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands often show improved resistance to sulfur poisoning.[3] These ligands can sterically shield the palladium center, making it more difficult for sulfur compounds to bind and deactivate the catalyst. They also promote the desired reductive elimination step, which can help to outcompete the poisoning process.

Troubleshooting Guides

Problem: Low to no product yield in a cross-coupling reaction with a sulfur-containing substrate.

Potential Cause	Suggested Solution
Catalyst Poisoning by Sulfur	1. Switch to a More Robust Catalyst System: Employ a catalyst system with bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or NHC ligands.[3] 2. Increase Catalyst Loading: A modest increase in catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) can sometimes compensate for gradual deactivation.[1] 3. Use a More Active Pre-catalyst: Consider using a pre-formed Pd(0) source or a palladacycle pre-catalyst, which may offer higher initial activity.
Sulfur Impurities in Reagents	1. Purify Starting Materials: Recrystallize solid starting materials and distill liquid reagents to remove trace sulfur impurities.[1] 2. Use High-Purity Solvents and Reagents: Ensure that all solvents and other reagents are of high purity and free from sulfur contamination.
Sub-Optimal Reaction Conditions	1. Optimize the Base: The choice of base is critical. For Suzuki reactions, bases like K₃PO₄ or Cs₂CO₃ are often effective. For Buchwald-Hartwig aminations, stronger bases like NaOt-Bu or KOt-Bu may be necessary.[3] 2. Adjust Temperature and Reaction Time: Increasing the reaction temperature or prolonging the reaction time may help to drive the reaction to completion, although this can sometimes lead to increased side product formation.[1]
Progressive Deactivation	Slow Addition of the Sulfur-Containing Reagent: Instead of adding the entire amount of the sulfur-containing substrate at the beginning, add it portion-wise or via a syringe pump over several hours. This maintains a lower concentration of the poisoning agent in the reaction mixture at any given time.[2]

Data Presentation

Table 1: Effect of Catalyst System on the Suzuki-Miyaura Coupling of 4-Chlorobenzonitrile with Benzothiophen-2-yltrifluoroborate.

Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(OAc)₂ (3)	PPh₃ (6)	Na₂CO₃ (3)	Toluene/H₂O	100	24	<10
Pd(OAc)₂ (3)	RuPhos (6)	Na₂CO₃ (3)	Toluene/H₂O	100	24	82
Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄ (2)	Dioxane/H₂O	100	12	91
Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄ (2)	Dioxane/H₂O	100	12	93

Data compiled from representative literature procedures.

Table 2: Comparison of Methane (B114726) Oxidation Activity (T50 in °C) of Pd Catalysts on Different Supports Before and After SO₂ Poisoning.

Catalyst Support	Fresh Catalyst T50 (°C)	SO₂ Poisoned Catalyst T50 (°C)
Al₂O₃	380	480
SiO₂	420	550
ZrO₂	360	430
TiO₂	390	500

T50 is the temperature at which 50% conversion of methane is achieved. Data adapted from literature sources.[4][7]

Experimental Protocols

Protocol 1: General Procedure for the Purification of a Sulfur-Containing Aryl Halide by Recrystallization

This protocol describes a general method for purifying a solid aryl halide that may contain sulfur impurities. The choice of solvent is crucial and should be determined based on the solubility of the compound.

Materials:

• Impure solid aryl halide

• Appropriate recrystallization solvent (e.g., ethanol, isopropanol, hexanes, ethyl acetate)

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Solvent Selection: In a test tube, add a small amount of the impure solid and a few drops of the potential solvent. Observe the solubility at room temperature and upon heating. A good solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the impure aryl halide in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture on a hot plate with gentle swirling until the solid completely dissolves. Add more solvent in small portions if necessary to achieve complete dissolution.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration. Quickly filter the hot solution through a fluted filter paper into a pre-warmed Erlenmeyer flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. If crystals do not form, gently scratch the inside of the flask with a glass rod or place the flask in an ice bath.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a vacuum oven or desiccator until a constant weight is achieved.

Protocol 2: Oxidative Regeneration of a Sulfur-Poisoned Palladium on Carbon (Pd/C) Catalyst

This protocol describes a method for regenerating a Pd/C catalyst that has been deactivated by sulfur-containing compounds. This procedure should be performed in a well-ventilated fume hood.

Materials:

• Deactivated Pd/C catalyst

• Tube furnace

• Quartz tube

• Air or a mixture of oxygen and an inert gas (e.g., nitrogen or argon)

Procedure:

• Catalyst Preparation: Place the deactivated Pd/C catalyst in a quartz tube within a tube furnace.

• Drying: Heat the catalyst under a flow of inert gas (e.g., nitrogen) to a temperature of 100-120 °C for 1-2 hours to remove any adsorbed water or solvents.

• Oxidation: While maintaining the temperature, switch the gas flow to air or a controlled mixture of oxygen and an inert gas. The temperature for oxidation can range from 50-140 °C.[6] A higher temperature may be required for more stubborn sulfur species, but care must be taken to avoid sintering of the palladium nanoparticles.

• Hold Time: Maintain the oxidative atmosphere at the set temperature for a period of 1-10 hours, depending on the extent of poisoning.[6]

• Cooling: After the oxidation period, switch the gas flow back to an inert gas and allow the catalyst to cool to room temperature.

• Activity Testing: The regenerated catalyst should be tested for its activity in a model reaction to determine the effectiveness of the regeneration process.

Visualizations

Mechanism of Palladium Catalyst Deactivation by Sulfur.

Troubleshooting Flowchart for Low Reaction Yields.

General Workflow for Oxidative Regeneration of a Palladium Catalyst.

References

• 1. Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 2. An efficient protocol for the palladium-catalysed Suzuki–Miyaura cross-coupling - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Highly efficient Suzuki-Miyaura coupling of heterocyclic substrates through rational reaction design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN103191759A - Regeneration method of Pd/C catalyst and application of regenerated Pd/C catalyst - Google Patents [patents.google.com]
• 7. Sulphur poisoning of palladium catalysts used for methane combustion: effect of the support - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Buchwald-Hartwig Amination of 2-Bromothioanisole

Welcome to the Technical Support Center for the Buchwald-Hartwig amination of 2-bromothioanisole. This resource is tailored for researchers, scientists, and drug development professionals to provide targeted troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to enhance reaction yields and overcome common challenges associated with this specific substrate.

The presence of a sulfur-containing functional group in 2-bromothioanisole introduces a unique set of challenges, primarily the potential for catalyst poisoning. This guide will address this core issue and other common experimental pitfalls to help you achieve successful and reproducible results.

Troubleshooting Guide

This section addresses specific problems you may encounter during the Buchwald-Hartwig amination of 2-bromothioanisole, offering potential causes and actionable solutions.

Issue	Potential Cause	Recommended Solution
Low to No Yield	1. Catalyst Poisoning by Sulfur: The thioether moiety in 2-bromothioanisole can coordinate to the palladium catalyst, leading to deactivation.[1]	a. Employ Bulky, Electron-Rich Ligands: Use sterically hindered biaryl phosphine (B1218219) ligands such as XPhos, SPhos, or RuPhos. These ligands can shield the palladium center and promote the desired catalytic cycle over catalyst deactivation. For challenging substrates, these advanced ligands are often superior to simpler ones like BINAP or DPEphos.[2] b. Consider N-Heterocyclic Carbene (NHC) Ligands: NHC ligands are a powerful alternative and have shown excellent performance in some cases, offering high stability and activity. c. Increase Catalyst Loading: As a last resort, a modest increase in catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) may compensate for gradual deactivation.
2. Inactive Catalyst: The active Pd(0) species may not be forming efficiently from the Pd(II) precatalyst.	a. Switch to a Pre-catalyst: Employ a commercially available palladium pre-catalyst (e.g., a G3 or G4 palladacycle). These readily form the active LPd(0) species upon exposure to a base. b. Optimize Ligand-to-Metal Ratio: If using a Pd(II) source like Pd(OAc)₂, ensure an appropriate ligand-to-palladium ratio (typically 1:1 to 1.5:1) to facilitate the reduction to Pd(0).
3. Ineffective Base: The base may be too weak to deprotonate the amine-palladium complex or may have poor solubility in the reaction solvent.	a. Use a Strong, Non-Coordinating Base: Sodium tert-butoxide (NaOtBu) is a common and effective choice for this reaction. Potassium hexamethyldisilazide (KHMDS) is another strong base that can be effective. b. Ensure Good Solubility: If using a solid base, ensure vigorous stirring to maximize its interaction with the reaction mixture.
4. Suboptimal Reaction Temperature: The reaction may be too slow at lower temperatures, or the catalyst may decompose at excessively high temperatures.	a. Optimize Temperature: Typical temperatures for Buchwald-Hartwig reactions range from 80-110 °C. For a challenging substrate like 2-bromothioanisole, starting at around 100 °C is a good approach. Monitor for catalyst decomposition (formation of palladium black) if you need to increase the temperature further.
Significant Side Product Formation	1. Hydrodehalogenation: The 2-bromothioanisole is reduced, replacing the bromine with a hydrogen atom.	a. Use a Bulky Ligand: Sterically hindered ligands can disfavor the β-hydride elimination pathway that leads to hydrodehalogenation. b. Optimize Base and Temperature: A less aggressive base or a lower reaction temperature might reduce this side reaction, although this needs to be balanced with achieving a reasonable reaction rate.
2. Homocoupling of Amine or Aryl Halide: This can occur, particularly at higher temperatures or with certain catalyst systems.	a. Lower Reaction Temperature: This is often the first step to reduce homocoupling. b. Adjust Stoichiometry: Ensure the amine is not in large excess.
Reaction Stalls or is Sluggish	1. Impure Reagents or Solvents: Water or other impurities can deactivate the catalyst.	a. Use Anhydrous and Degassed Solvents: Toluene (B28343) and dioxane are common solvents and should be thoroughly dried and degassed before use. b. Purify Starting Materials: Ensure the 2-bromothioanisole and the amine are of high purity.
2. Inadequate Inert Atmosphere: The Pd(0) active catalyst is sensitive to oxygen.	a. Maintain a Strict Inert Atmosphere: Use standard Schlenk line or glovebox techniques. Ensure the reaction vessel is thoroughly purged with an inert gas (argon or nitrogen) before adding the catalyst and solvent.

Frequently Asked Questions (FAQs)

Q1: Why is the Buchwald-Hartwig amination of 2-bromothioanisole more challenging than for simple aryl bromides?

A1: The primary challenge is the presence of the thioether group. The sulfur atom can act as a Lewis base and coordinate to the palladium catalyst, forming a stable off-cycle complex that inhibits or completely stops the catalytic cycle. This is a common issue with sulfur-containing substrates in palladium-catalyzed cross-coupling reactions.[1]

Q2: Which class of ligands is generally recommended for the amination of 2-bromothioanisole?

A2: Bulky, electron-rich biaryl monophosphine ligands are the go-to choice. Ligands like XPhos, SPhos, and RuPhos have demonstrated high efficacy for challenging substrates, including those with heteroatoms that can coordinate to the catalyst.[2] These ligands promote the desired reductive elimination step and sterically hinder the coordination of the sulfur atom to the palladium center.

Q3: What is the best palladium source to use for this reaction?

A3: While traditional sources like Pd(OAc)₂ or Pd₂(dba)₃ can be used in combination with a ligand, it is often more reliable to use a pre-formed palladium pre-catalyst. The Buchwald G3 or G4 pre-catalysts are generally very effective as they readily generate the active monoligated Pd(0) species in the presence of a base, leading to more consistent results.

Q4: Can I use a weaker base like potassium carbonate or cesium carbonate?

A4: For the amination of 2-bromothioanisole, a strong base is typically required to facilitate the deprotonation of the amine in the catalytic cycle. While weaker bases like carbonates are sometimes used for base-sensitive substrates, they are often not effective enough for this type of transformation and may result in low or no yield. Sodium tert-butoxide (NaOtBu) is the most commonly recommended base.

Q5: What are the best solvents for this reaction?

A5: Anhydrous and degassed aprotic solvents with relatively high boiling points are preferred. Toluene and 1,4-dioxane (B91453) are the most common and effective solvents for Buchwald-Hartwig aminations.

Data Summary

The following table summarizes representative yields for the Buchwald-Hartwig amination of aryl halides with sulfur-containing groups with different amines, highlighting the effectiveness of using bulky phosphine ligands. While specific data for 2-bromothioanisole is limited in readily available literature, the data for analogous substrates provides a strong predictive framework.

Aryl Halide	Amine	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)
4-Chlorotoluene	Aniline	[Pd(cinnamyl)Cl]₂ / Mor-DalPhos	NaOtBu	Toluene	100	~85
4-Chlorotoluene	Octylamine	[Pd(cinnamyl)Cl]₂ / Mor-DalPhos	NaOtBu	Toluene	100	~90
4-Chlorotoluene	Ammonia	[Pd(cinnamyl)Cl]₂ / P,S-DalPhos	NaOtBu	Toluene	100	~70
Bromobenzene	Carbazole	[Pd(allyl)Cl]₂ / XPhos	NaOtBu	Toluene	100	>99
Bromobenzene	Diphenylamine	[Pd(allyl)Cl]₂ / t-BuXPhos	NaOtBu	Toluene	100	96

Note: The data presented is a synthesis from literature on similar substrates to provide a general guideline. Yields are highly dependent on the specific reaction conditions and the purity of the reagents.[1][3]

Experimental Protocols

Below is a representative experimental protocol for the Buchwald-Hartwig amination of 2-bromothioanisole. This should be considered a starting point, and optimization of the parameters outlined in the troubleshooting guide may be necessary for your specific amine.

Materials:

• 2-Bromothioanisole (1.0 equiv)

• Amine (1.2 equiv)

• Palladium Pre-catalyst (e.g., XPhos Pd G3, 2 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 equiv)

• Anhydrous, degassed toluene (sufficient to make a 0.1-0.2 M solution)

• Schlenk tube or oven-dried reaction vial with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a glovebox or under a positive flow of inert gas, add 2-bromothioanisole, the amine (if solid), sodium tert-butoxide, and the palladium pre-catalyst to the Schlenk tube. If the amine is a liquid, it will be added after the solvent.

• Inert Atmosphere: Seal the Schlenk tube with a septum, and if not in a glovebox, evacuate and backfill with inert gas three times.

• Solvent and Reagent Addition: Add the anhydrous, degassed toluene via syringe. If the amine is a liquid, add it at this stage via syringe.

• Reaction: Place the Schlenk tube in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate (B1210297) or diethyl ether) and quench carefully with water or a saturated aqueous solution of ammonium (B1175870) chloride.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with the organic solvent (2 x).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired N-aryl thioether.

Visualizations

Buchwald-Hartwig Catalytic Cycle

Caption: The catalytic cycle for the Buchwald-Hartwig amination.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low-yielding reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Grignard Reagent Formation from Aryl Bromides

This technical support center is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the formation of Grignard reagents from aryl bromides.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction with an aryl bromide fails to initiate. What are the common causes and how can I fix it?

A1: Failure to initiate is one of the most frequent challenges. The primary culprits are typically moisture, impure reagents, or a passivated magnesium surface.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: All glassware must be meticulously dried, either by flame-drying under a vacuum or oven-drying at over 120°C for several hours, followed by cooling under an inert atmosphere like nitrogen or argon.[1] Solvents must be anhydrous; using freshly opened commercial anhydrous solvents or those dried over molecular sieves is recommended.[1][2]

• Activate the Magnesium: Magnesium turnings are often coated with a layer of magnesium oxide (MgO), which prevents the reaction from starting.[1][3] This layer must be removed or disrupted. See the "Magnesium Activation Protocols" section for detailed methods.

• Check Reagent Purity: The aryl bromide must be pure and free from moisture or incompatible functional groups.[1]

• Initiation Techniques: If the reaction still doesn't start, consider adding a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909).[4][5][6] Gentle warming with a heat gun or using an ultrasonic bath can also help initiate the reaction.[2][4]

Q2: Which functional groups are incompatible with Grignard reagents?

A2: Grignard reagents are potent bases and nucleophiles, rendering them incompatible with a wide range of functional groups. The presence of such groups on the aryl bromide will prevent the successful formation of the desired Grignard reagent.

Incompatible Functional Groups:

• Acidic Protons: Alcohols, carboxylic acids, phenols, thiols, primary and secondary amines, and terminal alkynes will be deprotonated by the Grignard reagent.[1]

• Electrophilic Carbonyls: Aldehydes, ketones, esters, acid chlorides, and amides will react with the Grignard reagent.[1][7]

• Other Reactive Groups: Nitriles, epoxides, imines, and nitro groups are also generally incompatible under standard conditions.[1]

Q3: Is it possible to form a Grignard reagent from an aryl bromide that contains an ester or nitrile group?

A3: While generally incompatible, it is possible to form Grignard reagents from aryl bromides containing these functional groups under specific, low-temperature conditions.[1][8] Using highly reactive "Rieke magnesium" at temperatures as low as -78°C can allow for the formation of the Grignard reagent, which is stable for a limited time.[8]

Q4: My reaction starts, but the solution turns dark, and my final yield is low. What's happening?

A4: A dark coloration and poor yield often point towards side reactions, with the most common being Wurtz-type homocoupling, which produces a biaryl byproduct.[1][9] This side reaction is often promoted by higher temperatures.

Solutions:

• Temperature Control: Maintain a gentle reflux and avoid overheating.[1] For some aryl bromides, initiating the reaction at a lower temperature (e.g., 0-20°C) before allowing it to proceed can be beneficial.[10][11]

• Slow Addition: Add the aryl bromide solution to the magnesium suspension slowly to maintain a low concentration of the halide in the reaction mixture.[1]

• Efficient Stirring: Good agitation is crucial to ensure the aryl bromide reacts at the magnesium surface rather than in the solution where it might react with the already-formed Grignard reagent.[1]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and solving common problems during Grignard reagent formation from aryl bromides.

Symptom	Possible Cause(s)	Recommended Solution(s)
Reaction does not start (no heat, no color change)	1. Wet glassware/solvent. 2. Inactive magnesium surface (MgO layer). 3. Impure aryl bromide.	1. Rigorously dry all glassware and use anhydrous solvents.[1] 2. Activate the magnesium using one of the protocols below.[1][3] 3. Purify the aryl bromide (e.g., by distillation).
Reaction starts but then stops	1. Insufficient magnesium activation. 2. All reactive magnesium has been consumed. 3. A passivating layer has reformed on the magnesium.	1. Add an additional activation agent (e.g., a crystal of iodine).[4] 2. Ensure an excess of magnesium was used (typically 1.1-1.5 equivalents). 3. Increase stirring rate or add fresh, activated magnesium.
Dark brown/black solution, low yield of desired product	1. Wurtz-type homocoupling side reaction. 2. Reaction temperature is too high. 3. High local concentration of aryl bromide.	1. Lower the reaction temperature.[1] 2. Add the aryl bromide slowly and ensure efficient stirring.[1] 3. Consider using a different solvent like THF, which can offer better stabilization.[2][12]
Formation of a white precipitate	1. Presence of water, leading to the formation of magnesium hydroxide. 2. Schlenk equilibrium shifting to form insoluble MgX₂.	1. Ensure all components are strictly anhydrous.[13] 2. This is a natural equilibrium; ensure efficient stirring to maintain a homogenous mixture.[3]

Experimental Protocols

Protocol 1: General Procedure for Grignard Reagent Formation from Aryl Bromide

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a vacuum. Allow the apparatus to cool to room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Magnesium Addition: Add magnesium turnings (1.1-1.5 equivalents) to the flask.

• Magnesium Activation: Activate the magnesium using one of the methods described in "Protocol 2."

• Solvent Addition: Add anhydrous diethyl ether or tetrahydrofuran (B95107) (THF) to the flask. Diethyl ether is a common choice, but THF is often preferred for less reactive aryl bromides due to its higher boiling point and better solvating properties.[2][14][15]

• Aryl Bromide Addition: Dissolve the aryl bromide (1 equivalent) in anhydrous ether or THF. Add a small portion of this solution to the magnesium suspension.

• Initiation: Observe for signs of reaction initiation, such as gentle boiling of the solvent or a change in color. If the reaction does not start, use one of the initiation techniques mentioned in the FAQs.

• Completion: Once the reaction has initiated, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture for 1-3 hours.[12] The disappearance of most of the magnesium indicates the completion of the reaction.

Protocol 2: Magnesium Activation Methods

• Iodine Activation: Add a single crystal of iodine to the dry magnesium turnings in the flask.[4][5][6] Gently warm the flask until the purple iodine vapor is visible. The disappearance of the brown color upon solvent addition indicates activation.

• 1,2-Dibromoethane Activation: Add a few drops of 1,2-dibromoethane to the magnesium in a small amount of solvent. The observation of ethylene (B1197577) bubbles indicates that the magnesium surface is activated.[3]

• Mechanical Activation: Under an inert atmosphere, gently crush the magnesium turnings with a dry glass rod inside the reaction flask to expose a fresh metal surface.[16]

• Chemical Activation with DIBAH: For a more controlled and reliable initiation, especially on a larger scale, diisobutylaluminum hydride (DIBAH) can be used as an activating agent, allowing for initiation at or below 20°C for aryl bromides.[10][11]

Quantitative Data Summary

Table 1: Effect of Catalyst on Cross-Coupling Yield of Phenylmagnesium Bromide with 1-Bromobutane

Entry	Catalyst (mol %)	Yield (%)
1	None	4.2
2	CuI (1)	35.8
3	CuI (2)	80.4
4	CuCl (2)	< 80.4
5	CuBr (2)	< 80.4

Data sourced from a study on cuprous-catalyzed cross-coupling reactions.[17]

Table 2: Yields of Grignard Reagents from Various Alkyl Bromides

While specific yields for aryl bromides are highly substrate-dependent, historical data on alkyl bromides can provide a general reference. Yields are often determined by titration of the resulting Grignard reagent.

Visualizations

Caption: Experimental workflow for the formation of a Grignard reagent from an aryl bromide.

Caption: Troubleshooting decision tree for a non-starting Grignard reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Grignard reagent - Wikipedia [en.wikipedia.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. researchgate.net [researchgate.net]
• 6. Video: Grignard Reagent Preparation and Grignard Reaction [jove.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 9. orgosolver.com [orgosolver.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. chemguide.co.uk [chemguide.co.uk]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Ch23: Aryl Grignards [chem.ucalgary.ca]
• 16. Sciencemadness Discussion Board - Question about Grignard reaction - Powered by XMB 1.9.11 [sciencemadness.org]
• 17. asianpubs.org [asianpubs.org]

Technical Support Center: 2-Bromothioanisole in Aqueous Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Bromothioanisole in aqueous reaction environments. The primary focus is to address the challenges associated with its poor water solubility.

Frequently Asked Questions (FAQs)

Q1: What is 2-Bromothioanisole and why is its solubility in water a concern?

2-Bromothioanisole (C₇H₇BrS) is an organosulfur compound used as a building block in organic synthesis.[1] Like many aryl halides and thioethers, it is a non-polar, hydrophobic molecule.[2][3][4] Water, a highly polar solvent, cannot effectively dissolve non-polar compounds because the energy required to break the strong hydrogen bonds between water molecules is not recovered by forming new, weaker interactions with the solute.[2][5] This poor solubility leads to low reaction rates, incomplete reactions, and difficulty in achieving desired product yields in aqueous media.

Q2: What are the general solubility characteristics of 2-Bromothioanisole?

While specific quantitative solubility data in a wide range of solvents is not extensively published, the principle of "like dissolves like" applies.[6] 2-Bromothioanisole is expected to be poorly soluble in water but soluble in a variety of common organic solvents.[3][7]

Data Presentation: Solubility Profile of 2-Bromothioanisole

Solvent Class	Specific Solvents	Expected Solubility
Polar Protic	Water	Very Low / Insoluble[2][8]
Alcohols (Methanol, Ethanol)	Soluble[7]
Polar Aprotic	Dimethyl Sulfoxide (B87167) (DMSO), Dimethylformamide (DMF)	Soluble[9][10]
Non-Polar	Toluene, Benzene, Hexane	Soluble[3][11]
Ethers	Diethyl Ether	Soluble[7]

Q3: What are the primary methods to improve the solubility and reactivity of 2-Bromothioanisole in aqueous solutions?

There are three main strategies to overcome the solubility challenge:

• Co-solvents: Adding a water-miscible organic solvent to increase the overall polarity of the solvent system.[12][13]

• Surfactants (Micellar Catalysis): Using detergents that form micelles to encapsulate the hydrophobic 2-Bromothioanisole, allowing it to interact with water-soluble reactants.[14][15]

• Phase-Transfer Catalysis (PTC): Employing a catalyst to shuttle a reactant from the aqueous phase to an organic phase (or the interface) where 2-Bromothioanisole resides.[16][17]

Troubleshooting Guides

Issue: My aqueous reaction with 2-Bromothioanisole is slow or not proceeding.

This is a common problem stemming from the immiscibility of the reactants. Follow this troubleshooting workflow to identify and implement a solution.

Mandatory Visualization: Troubleshooting Workflow

Caption: Troubleshooting workflow for solubility issues.

Experimental Protocols

Method 1: Using Co-solvents

Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the medium, allowing for the dissolution of non-polar compounds.[13][] This creates a homogeneous solution where the reactants can interact effectively.

Mandatory Visualization: Co-solvent Mechanism

Caption: Co-solvents create a single-phase system.

Protocol:

• Select a Co-solvent: Choose a water-miscible solvent that will not interfere with your reaction chemistry. Common choices include ethanol, methanol, isopropanol, dimethyl sulfoxide (DMSO), and dimethylformamide (DMF).[10][]

• Determine the Ratio: Start by preparing a series of water/co-solvent mixtures (e.g., 9:1, 4:1, 1:1 by volume).

• Dissolve 2-Bromothioanisole: Add your required amount of 2-Bromothioanisole to the chosen solvent mixture. Stir until fully dissolved. The solubility generally increases as the proportion of the co-solvent rises.[19]

• Add Aqueous Reactants: Once a homogeneous solution is achieved, add the other water-soluble reactants.

• Run the Reaction: Proceed with your reaction under the desired conditions (temperature, stirring, etc.).

• Work-up: Be aware that the co-solvent will need to be removed during the product isolation phase, typically through distillation or extraction.

Method 2: Using Surfactants (Micellar Catalysis)

Surfactants are amphiphilic molecules that, above a certain concentration (the Critical Micelle Concentration or CMC), form spherical aggregates called micelles in water.[15] These micelles have a hydrophobic core and a hydrophilic exterior. The hydrophobic 2-Bromothioanisole can partition into the core, while the hydrophilic exterior allows the micelle to remain dissolved in water, facilitating reactions at the micelle-water interface.[14][20]

Mandatory Visualization: Micellar Solubilization

Caption: Hydrophobic core of a micelle encapsulates the substrate.

Protocol:

• Select a Surfactant: Choose a surfactant appropriate for your reaction conditions (e.g., anionic like SDS, cationic like CTAB, or non-ionic like Triton X-100).

• Prepare Surfactant Solution: Prepare an aqueous solution of the surfactant at a concentration well above its CMC.

• Add 2-Bromothioanisole: Add the 2-Bromothioanisole to the surfactant solution.

• Promote Solubilization: Stir the mixture vigorously, or use sonication, to facilitate the encapsulation of the 2-Bromothioanisole within the micelles. The solution should become clear or translucent.

• Add Other Reactants: Add the other aqueous-phase reactants to the micellar solution.

• Run the Reaction: Proceed with the reaction. Note that reaction rates can be significantly accelerated in micellar systems.

• Work-up: Product isolation will require breaking the emulsion, often by adding a different solvent like acetone (B3395972) or by salting out, followed by extraction.

Method 3: Phase-Transfer Catalysis (PTC)

PTC is ideal for reactions between a water-insoluble organic reactant (like 2-Bromothioanisole) and a water-soluble ionic reactant. The phase-transfer catalyst, typically a quaternary ammonium (B1175870) or phosphonium (B103445) salt, forms an ion pair with the aqueous reactant, making it soluble in the organic phase where it can react.[16][17]

Mandatory Visualization: Phase-Transfer Catalysis Mechanism

Caption: PTC shuttles reactants across the phase boundary.

Protocol:

• Select a Catalyst: Common PTCs include tetrabutylammonium (B224687) bromide (TBAB) and benzyltriethylammonium chloride.[21]

• Set up the Biphasic System: Dissolve 2-Bromothioanisole in a water-immiscible organic solvent (e.g., toluene, dichloromethane). Dissolve the water-soluble reactant (e.g., sodium cyanide, sodium hydroxide) in water.

• Add the Catalyst: Add a catalytic amount (typically 1-10 mol%) of the phase-transfer catalyst to the biphasic mixture.

• Run the Reaction: Stir the mixture vigorously to maximize the interfacial area between the two phases. The reaction occurs in the organic phase or at the interface.[21]

• Monitor Progress: Track the reaction using an appropriate analytical method (e.g., TLC, GC).

• Work-up: Stop the stirring and allow the layers to separate. The product can be isolated from the organic layer after washing and solvent removal.[22]

References

• 1. 2-Bromothioanisole | C7H7BrS | CID 88166 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Why are aryl halides insoluble in water? | Filo [askfilo.com]
• 4. Organic sulfide - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. quora.com [quora.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. Solubility of Organic and Inorganic Chemicals in Selected Solvents. | National Technical Reports Library - NTIS [ntrl.ntis.gov]
• 11. solubilityofthings.com [solubilityofthings.com]
• 12. Cosolvent - Wikipedia [en.wikipedia.org]
• 13. taylorandfrancis.com [taylorandfrancis.com]
• 14. odr.chalmers.se [odr.chalmers.se]
• 15. firp-ula.org [firp-ula.org]
• 16. dalalinstitute.com [dalalinstitute.com]
• 17. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 19. youtube.com [youtube.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. grokipedia.com [grokipedia.com]
• 22. How To Run A Reaction [chem.rochester.edu]

Technical Support Center: Catalyst Poisoning in Heck Reactions with Thioether Compounds

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with catalyst poisoning in Heck reactions involving thioether compounds.

Frequently Asked Questions (FAQs)

Q1: What is catalyst poisoning in the context of a Heck reaction?

A1: Catalyst poisoning in a Heck reaction refers to the deactivation of the palladium catalyst by chemical species present in the reaction mixture.[1] These "poisons" bind to the active sites of the palladium catalyst, preventing it from participating in the catalytic cycle and leading to low or no product yield.[1]

Q2: Are thioether compounds known to be palladium catalyst poisons?

A2: Yes, sulfur-containing compounds, including thioethers (sulfides), are well-documented poisons for palladium catalysts.[1] The sulfur atom can coordinate strongly to the palladium center, blocking the active sites required for the Heck reaction to proceed.[1]

Q3: What are the common symptoms of catalyst poisoning in my Heck reaction?

A3: Common signs of catalyst poisoning include:

• Low or no conversion: The starting materials remain largely unreacted.

• Stalled reaction: The reaction proceeds initially but stops before completion.

• Formation of palladium black: The catalyst precipitates out of the solution as inactive palladium metal.

• Inconsistent results: Difficulty in reproducing reaction outcomes.

Q4: Can I still perform a Heck reaction on a substrate that contains a thioether group?

A4: It can be challenging, but it is often possible. Success will depend on the specific substrate, catalyst system, and reaction conditions. Strategies to mitigate catalyst poisoning, such as the use of robust ligands or specific catalyst precursors, may be necessary.

Q5: What general strategies can be employed to mitigate catalyst poisoning?

A5: General mitigation strategies include:

• Purification of reactants and solvents: Ensure all starting materials are free from sulfur-containing impurities.

• Use of more robust catalyst systems: Employing ligands that are less susceptible to displacement by the poisoning species.

• Optimization of reaction conditions: Adjusting temperature, solvent, and base can sometimes reduce the poisoning effect.

• Increased catalyst loading: While not always ideal, a higher catalyst concentration can sometimes compensate for partial deactivation.

Troubleshooting Guide

Issue 1: Low to No Product Formation

Your Heck reaction with a thioether-containing substrate is showing minimal or no conversion to the desired product.

Possible Cause	Troubleshooting Step	Explanation
Catalyst Poisoning by Thioether	1. Increase Ligand-to-Palladium Ratio: Try increasing the ratio of the phosphine (B1218219) or NHC ligand to the palladium precursor.	A higher concentration of the desired ligand can sometimes outcompete the thioether for coordination to the palladium center.
2. Switch to a More Robust Ligand: If using a standard phosphine ligand (e.g., PPh₃), consider switching to a bulkier, more electron-rich phosphine (e.g., P(t-Bu)₃) or an N-heterocyclic carbene (NHC) ligand.	Bulky ligands can sterically shield the palladium center, making it more difficult for the thioether to coordinate. NHC ligands form very strong bonds with palladium, making them more resistant to displacement.
3. Change the Palladium Precursor: If using Pd(OAc)₂, try a pre-formed Pd(0) source like Pd₂(dba)₃.	The in-situ reduction of Pd(II) to Pd(0) can sometimes be inhibited. Using a Pd(0) source directly can bypass this potential issue.
Suboptimal Reaction Conditions	1. Vary the Base: Experiment with different inorganic (e.g., K₂CO₃, Cs₂CO₃) and organic (e.g., Et₃N, DIPEA) bases.	The choice of base can influence the catalytic cycle and catalyst stability.
2. Screen Different Solvents: Test a range of polar aprotic solvents such as DMF, DMAc, or NMP.	The solvent can affect catalyst solubility, stability, and the rate of the desired reaction versus the poisoning process.
3. Adjust the Temperature: Carefully increase the reaction temperature.	While higher temperatures can sometimes overcome catalyst deactivation, they can also lead to catalyst decomposition, so this should be done cautiously.

Issue 2: Reaction Starts but Does Not Go to Completion

The reaction shows initial product formation, but then stalls, leaving a significant amount of starting material.

Possible Cause	Troubleshooting Step	Explanation
Gradual Catalyst Deactivation	1. Slow Addition of the Thioether-Containing Substrate: If possible, add the substrate with the thioether moiety slowly over the course of the reaction.	This keeps the instantaneous concentration of the potential poison low, which may allow the catalyst to have a longer active lifetime.
2. Use a Higher Catalyst Loading: Increase the mol% of the palladium catalyst and ligand.	A higher initial concentration of active catalyst may be sufficient to achieve full conversion before complete deactivation occurs. This is a less economical solution but can be effective for small-scale synthesis.
3. Consider a Heterogeneous Catalyst: In some cases, a supported palladium catalyst (e.g., Pd on carbon) might show different susceptibility to poisoning, but this needs to be evaluated on a case-by-case basis.	The nature of the active sites on a heterogeneous catalyst can differ from homogeneous systems.

Experimental Protocols

General Protocol for a Heck Reaction

This protocol is a general starting point and will likely require optimization for substrates containing a thioether moiety.

• Reagent Preparation:

  • Aryl halide (1.0 mmol, 1.0 equiv)

  • Alkene (1.2 mmol, 1.2 equiv)

  • Palladium precursor (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%)

  • Ligand (e.g., P(o-tol)₃, 0.04 mmol, 4 mol%)

  • Base (e.g., Et₃N, 2.0 mmol, 2.0 equiv)

  • Solvent (e.g., DMF, 5 mL)

• Reaction Setup:

  • To a dry reaction vessel, add the palladium precursor and the ligand.

  • Purge the vessel with an inert gas (e.g., argon or nitrogen).

  • Add the solvent, followed by the aryl halide, alkene, and base.

  • Stir the reaction mixture at the desired temperature (e.g., 80-120 °C).

• Monitoring and Work-up:

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Visualizations

Proposed Mechanism of Catalyst Poisoning by Thioether

Caption: Thioether coordinating to the active Pd(0) catalyst, leading to an inactive complex.

General Workflow for a Heck Reaction

Caption: A standard experimental workflow for performing a Heck reaction.

Troubleshooting Decision Tree for a Failed Heck Reaction with a Thioether

Caption: A decision tree for troubleshooting Heck reactions in the presence of thioethers.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Purification of Bromothioanisole Isomers

This technical support center provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the purification of 2-bromothioanisole from its 4-bromothioanisole (B94970) isomer.

Frequently Asked Questions (FAQs)

Q1: What are the key physical differences between 2-bromothioanisole and 4-bromothioanisole that can be exploited for separation?

A1: The most significant difference lies in their physical states at room temperature, which is a direct result of their different melting points. 4-bromothioanisole is a solid with a melting point of 38-40 °C, while 2-bromothioanisole is a liquid with a melting point of -24 °C.[1][2][3] This substantial difference in melting points is the primary basis for their separation by crystallization.

Q2: What are the principal methods for separating these two isomers?

A2: The main methods for separating 2- and 4-bromothioanisole are:

• Crystallization/Recrystallization: This is the most effective and recommended method for obtaining high-purity 4-bromothioanisole, leveraging its higher melting point.[4][5]

• Column Chromatography: This technique separates the isomers based on their differential adsorption to a stationary phase and is useful for isolating both isomers.[6][7]

• Fractional Distillation: While theoretically possible due to different boiling points, it is often difficult and less effective for these specific isomers.[5]

Q3: Why is fractional distillation not the preferred method for this separation?

A3: Separating 2- and 4-bromothioanisole by distillation is challenging because their boiling points are relatively close under vacuum.[5] For instance, one source reported a mixture of 94.8% 4-bromothioanisole and 5.2% 2-bromothioanisole even after fractional distillation under reduced pressure.[5] Achieving high purity requires highly efficient fractional distillation columns and is generally more complex than crystallization for this specific pair.

Q4: Which isomer is more polar and how does that affect column chromatography?

A4: Generally, para-isomers (like 4-bromothioanisole) are less polar than ortho-isomers (like 2-bromothioanisole) due to a more symmetrical structure, which can lead to a cancellation of dipole moments. In normal-phase column chromatography (using a polar stationary phase like silica (B1680970) gel), the more polar 2-bromothioanisole will adsorb more strongly to the silica and elute later, while the less polar 4-bromothioanisole will travel down the column faster and elute first.[6]

Physical Properties of Bromothioanisole Isomers

A clear understanding of the distinct physical properties of each isomer is critical for developing an effective purification strategy.

Property	2-Bromothioanisole	4-Bromothioanisole
CAS Number	19614-16-5[1]	104-95-0[2][3]
Molecular Formula	C₇H₇BrS[8][9]	C₇H₇BrS[2][10]
Molecular Weight	203.10 g/mol [1]	203.10 g/mol [2][3]
Appearance	Clear colorless to yellow liquid[1][8]	White to beige crystalline mass[2][11][12]
Melting Point	-24 °C[1][7]	38-40 °C[2][3][11]
Boiling Point	145-146 °C / 27 mmHg[1][7]	128-130 °C / 10 mmHg[2][3][11]
Density	1.522 g/mL at 25 °C[1][7]	~1.50 g/mL (estimate)[2]

Purification Method Selection Workflow

Choosing the appropriate purification technique depends on the desired outcome, such as the target isomer and required purity.

Caption: Decision tree for selecting a purification method.

Experimental Protocols & Troubleshooting

Method 1: Purification of 4-Bromothioanisole by Recrystallization

This method is highly effective for obtaining pure 4-bromothioanisole.[4][5]

Protocol:

• Dissolution: In a flask, add the crude mixture of isomers. Add a minimal amount of a suitable alcoholic solvent, such as methanol (B129727) or a methanol/water mixture.[4][5] A patent suggests using approximately 1 part crude material to 1.5 parts solvent by weight (e.g., 200g methanol for ~203g crude).[5]

• Heating: Gently heat the mixture (e.g., to 50 °C) with stirring until all the solid dissolves completely.[5]

• Cooling (Crystallization): Remove the flask from the heat source and allow it to cool slowly to room temperature. To maximize crystal formation, subsequently cool the mixture in an ice bath or even to lower temperatures (e.g., -5 °C).[5] Slow cooling is crucial for forming pure crystals.

• Isolation: Collect the precipitated crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any residual mother liquor containing the 2-isomer impurity.

• Drying: Dry the purified crystals. The resulting 4-bromothioanisole can have a purity exceeding 99.9%.[4][5]

Caption: Experimental workflow for recrystallization.

Troubleshooting Recrystallization

• Q: No crystals are forming upon cooling. What should I do?

  • A: This usually means the solution is too dilute or not cold enough. Solution 1: Try scratching the inside of the flask with a glass rod at the liquid's surface to provide a nucleation site. Solution 2: Cool the solution to a lower temperature (e.g., in a freezer). Solution 3: If crystals still don't form, evaporate some of the solvent to increase the concentration of the solute and repeat the cooling process.[13]

• Q: The purity of my 4-bromothioanisole is still low after one recrystallization.

  • A: This can happen if the initial impurity level of the 2-isomer is very high or if cooling was too rapid, trapping impurities. Solution: Perform a second recrystallization. Ensure the crystals are thoroughly washed with ice-cold solvent during filtration to remove mother liquor.

Method 2: Separation by Column Chromatography

This method is suitable for isolating both isomers in a single process.

Protocol:

• Column Packing: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane). Pour the slurry into a glass column and allow it to pack evenly without air bubbles. Add a thin layer of sand on top to protect the silica bed.[14]

• Sample Loading: Dissolve the crude isomer mixture in a minimal amount of the eluent or a low-polarity solvent. Carefully load the sample onto the top of the silica gel.[14] Alternatively, for better resolution, pre-adsorb the sample onto a small amount of silica gel, evaporate the solvent, and load the resulting free-flowing powder onto the column.[15]

• Elution: Begin eluting the column with a low-polarity mobile phase, such as a mixture of hexane (B92381) and ethyl acetate (B1210297) (e.g., 99:1 or 98:2 ratio). The less polar 4-bromothioanisole will elute first.

• Monitoring: Monitor the fractions using Thin Layer Chromatography (TLC) to identify which fractions contain each isomer.

• Gradient Elution (Optional): After the 4-isomer has eluted, you can increase the polarity of the mobile phase (e.g., to 95:5 hexane/ethyl acetate) to speed up the elution of the more polar 2-bromothioanisole.[15]

• Solvent Removal: Combine the pure fractions of each isomer and remove the solvent using a rotary evaporator.

Troubleshooting Column Chromatography

Caption: Troubleshooting guide for column chromatography.

• Q: My isomers are co-eluting or have very poor separation.

  • A: This is the most common issue.[6] Cause 1: Incorrect mobile phase polarity. If both isomers are moving too fast (high Rf on TLC), your eluent is too polar. Reduce the polarity by increasing the proportion of the non-polar solvent (e.g., more hexane).[6] If they are moving too slowly, increase the polarity. Cause 2: Column overloading. Using too much sample for the column size will result in broad, overlapping bands.[16] A general guideline is a sample-to-silica weight ratio of 1:50 to 1:100.[16]

• Q: My compound is streaking on the column or I have low recovery.

  • A: This may indicate that your compound is not stable on the silica gel, which is slightly acidic.[6] Solution: Try deactivating the silica by using an eluent containing a small amount of a base like triethylamine (~0.5-1%). Alternatively, consider using a different stationary phase like neutral alumina.[6]

References

• 1. 2-Bromothioanisole 97 19614-16-5 [sigmaaldrich.com]
• 2. chembk.com [chembk.com]
• 3. 4-Bromothioanisole 97 104-95-0 [sigmaaldrich.com]
• 4. CN1186319C - Process for producing 4-bromothioanisole - Google Patents [patents.google.com]
• 5. US7041853B2 - Process for producing 4-bromothioanisole - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. 2-Bromothioanisole | 19614-16-5 [chemicalbook.com]
• 8. Page loading... [wap.guidechem.com]
• 9. 2-Bromothioanisole | C7H7BrS | CID 88166 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 4-Bromothioanisole | C7H7BrS | CID 66037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 4-Bromothioanisole | 104-95-0 [chemicalbook.com]
• 12. 4-Bromothioanisole, 98+% | CymitQuimica [cymitquimica.com]
• 13. m.youtube.com [m.youtube.com]
• 14. cactus.utahtech.edu [cactus.utahtech.edu]
• 15. Chromatography [chem.rochester.edu]
• 16. benchchem.com [benchchem.com]

Technical Support Center: 2-Bromothioanisole Grignard Reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Grignard reactions of 2-Bromothioanisole.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the workup of Grignard reactions involving 2-Bromothioanisole.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete Grignard formation.	- Ensure all glassware is rigorously dried. - Use anhydrous solvents. - Activate magnesium turnings (e.g., with a crystal of iodine).
2. Premature quenching of the Grignard reagent.	- Ensure starting materials and solvents are free of water or acidic protons.
3. Inefficient quenching of the magnesium alkoxide.	- Use a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl) for a mild quench. - For more robust products, a dilute acid (e.g., 1M HCl) can be used.
Formation of a White Precipitate During Workup	1. Precipitation of magnesium salts (e.g., Mg(OH)Br).	- Add more of the aqueous quenching solution until the salts dissolve. - If salts persist, cautiously add a dilute acid to aid dissolution.
Difficult Emulsion Formation During Extraction	1. Presence of finely divided magnesium salts.	- Add a small amount of a saturated NaCl solution (brine) to break the emulsion. - Filter the mixture through a pad of celite before extraction.
2. Chelation of the thioether to magnesium salts.	- After quenching, add a chelating agent like EDTA to the aqueous layer before extraction.
Product Contaminated with Biphenyl (B1667301) Side Product	1. Wurtz-type coupling of the Grignard reagent with unreacted 2-Bromothioanisole.	- Add the 2-Bromothioanisole solution slowly to the magnesium turnings to maintain a low concentration of the aryl halide.
- Purify the crude product using column chromatography or recrystallization.
Product Appears Oily or Discolored	1. Presence of unreacted starting materials or side products.	- Purify the product by column chromatography on silica (B1680970) gel. - Consider recrystallization or distillation if the product is a solid or a high-boiling liquid, respectively.
2. Potential oxidation of the thioether.	- Avoid using strong oxidizing acids during the workup. - Handle the product under an inert atmosphere if it is sensitive to air oxidation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended quenching agent for a 2-Bromothioanisole Grignard reaction?

A: For most applications, a saturated aqueous solution of ammonium chloride (NH₄Cl) is the preferred quenching agent. It is a mild proton source that effectively protonates the alkoxide intermediate to form the desired alcohol without causing acid-catalyzed side reactions. For more robust products, a dilute strong acid like 1M HCl can be used, which also helps to dissolve the magnesium salts.

Q2: My reaction mixture becomes a thick, unstirrable slurry after the addition of the electrophile. What should I do?

A: This is a common occurrence as the magnesium alkoxide product may precipitate from the ethereal solvent. You can proceed with the workup by slowly adding the quenching solution. The solids should begin to dissolve as the alkoxide is protonated and the magnesium salts are solubilized. It may be necessary to add more organic solvent to ensure the final product is fully dissolved.

Q3: How can I minimize the formation of the homocoupling biphenyl byproduct?

A: The formation of the biphenyl byproduct (a Wurtz-type coupling) can be minimized by controlling the rate of addition of the 2-Bromothioanisole to the magnesium turnings. A slow addition rate helps to ensure that the newly formed Grignard reagent reacts with the electrophile rather than with another molecule of 2-Bromothioanisole.

Q4: Is the thioether group in 2-Bromothioanisole stable to the Grignard reaction and workup conditions?

A: The thioether functionality is generally stable under the conditions of Grignard reagent formation and reaction with most electrophiles. However, care should be taken during the workup to avoid strongly oxidizing conditions, as thioethers can be oxidized to sulfoxides and sulfones. Using a mild quenching agent like NH₄Cl is recommended.

Q5: I am having trouble separating my product from the aqueous layer during extraction. What could be the issue?

A: Emulsion formation can be a problem, often due to the presence of fine magnesium salt precipitates. Adding brine can help break the emulsion. Additionally, the sulfur atom in the thioanisole (B89551) moiety has the potential to chelate with magnesium ions, which might pull the product into the aqueous layer. If this is suspected, adding a chelating agent like EDTA to the aqueous quench solution before extraction can be beneficial.

Experimental Protocol: Standard Workup Procedure

This protocol outlines a general workup procedure for a Grignard reaction of 2-Bromothioanisole with an aldehyde or ketone.

• Cooling: Once the reaction is complete, cool the reaction flask in an ice-water bath.

• Quenching: Slowly and carefully add a saturated aqueous solution of ammonium chloride (NH₄Cl) dropwise to the stirred reaction mixture. The addition is exothermic, so maintain a slow addition rate to control the temperature. Continue adding the NH₄Cl solution until the effervescence ceases and most of the solids have dissolved.

• Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether or another suitable organic solvent to dissolve all the organic material. Add water to dissolve the inorganic salts completely. Shake the funnel gently to partition the product into the organic layer.

• Layer Separation: Allow the layers to separate. Drain the lower aqueous layer.

• Washing: Wash the organic layer sequentially with water and then with a saturated solution of sodium chloride (brine).

• Drying: Drain the organic layer into an Erlenmeyer flask and dry it over an anhydrous drying agent such as anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filtration and Concentration: Filter the solution to remove the drying agent. Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by an appropriate method, such as column chromatography on silica gel or recrystallization.

Visualizations

Caption: Experimental workflow for the workup of a 2-Bromothioanisole Grignard reaction.

Caption: Troubleshooting logic for 2-Bromothioanisole Grignard reaction workup issues.

Technical Support Center: Buchwald-Hartwig Amination of 2-Bromothioanisole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the Buchwald-Hartwig amination of 2-Bromothioanisole. The selection of an appropriate base is critical for the success of this reaction and is a primary focus of this guide.

Frequently Asked Questions (FAQs)

Q1: What is the general role of the base in the Buchwald-Hartwig amination?

A1: The base in a Buchwald-Hartwig reaction serves a crucial role in the catalytic cycle. Its primary function is to deprotonate the amine nucleophile, forming the more nucleophilic amide, which can then displace the halide from the palladium center. The choice of base can significantly influence the reaction rate, yield, and the tolerance of various functional groups.[1][2][3]

Q2: Which bases are commonly used for the amination of 2-Bromothioanisole?

A2: A range of bases can be employed, and the optimal choice is often substrate and amine dependent. Commonly used bases fall into two main categories:

• Strong Bases: Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LHMDS) are frequently used due to their high basicity, which often leads to faster reaction rates.[1]

• Weaker Bases: Carbonates such as cesium carbonate (Cs₂CO₃) and phosphates like potassium phosphate (B84403) (K₃PO₄) are milder alternatives. These are particularly useful when dealing with substrates or amines that are sensitive to stronger bases.[1]

Q3: Can the thioether group in 2-Bromothioanisole interfere with the reaction?

A3: The sulfur atom in the thioether moiety has the potential to coordinate to the palladium catalyst, which could inhibit its activity. However, the Buchwald-Hartwig amination of sulfur-containing aryl halides is a well-established transformation. The use of appropriate ligands, typically bulky, electron-rich phosphines, can mitigate potential catalyst inhibition by favoring the desired catalytic cycle.

Q4: How does the solubility of the base affect the reaction?

A4: The solubility of the base can have a significant impact on the reaction's efficiency. Insoluble inorganic bases can lead to slower reaction rates and reproducibility issues. In such cases, the choice of solvent and adequate stirring are critical. Some protocols may favor the use of soluble organic bases or strong alkoxide bases that have better solubility in common organic solvents like toluene (B28343) or dioxane.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low to No Conversion	Incorrect Base Strength: The base may be too weak to deprotonate the amine effectively, or too strong, leading to substrate/product decomposition.	If using a weak base (e.g., K₃PO₄, Cs₂CO₃), consider switching to a stronger base like NaOtBu or LHMDS, especially for less acidic amines. Conversely, if decomposition is suspected with a strong base, screen weaker inorganic bases.[1]
Poor Base Solubility: The base is not sufficiently dissolved in the reaction solvent, leading to a slow or stalled reaction.	Ensure vigorous stirring. Consider switching to a more polar solvent if compatible with the catalyst system, or use a more soluble base (e.g., LHMDS).
Catalyst Inhibition: The thioether may be coordinating to the palladium center, inhibiting catalysis.	Use a bulky, electron-rich phosphine (B1218219) ligand such as XPhos, RuPhos, or BrettPhos to promote the desired catalytic cycle and minimize catalyst inhibition.
Formation of Side Products	Hydrodehalogenation: The 2-Bromothioanisole is reduced, replacing the bromine with a hydrogen atom.	This can be influenced by the choice of ligand and base. Screening different ligands is often the first step. In some cases, a less reactive base might reduce the rate of this side reaction.
Decomposition of Starting Material or Product: The thioether or other functional groups may be sensitive to the strong basic conditions.	Switch to a milder base such as Cs₂CO₃ or K₃PO₄. Lowering the reaction temperature may also help, though this might require longer reaction times.
Reaction Stalls	Catalyst Decomposition: The palladium catalyst may be deactivating over the course of the reaction.	Ensure the reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen). Use of pre-catalysts can sometimes improve catalyst stability and activity.
Incomplete Deprotonation: The base is being consumed or is not strong enough to maintain a sufficient concentration of the deprotonated amine.	Ensure at least a stoichiometric amount of base is used, and often a slight excess is beneficial.

Data Presentation

The following table summarizes the expected outcomes for the Buchwald-Hartwig amination of 2-Bromothioanisole with aniline (B41778) using various bases, based on general principles and data from similar reactions.

Base	pKa of Conjugate Acid	Typical Solvent	Expected Yield (%)	Notes
NaOtBu	~19	Toluene, Dioxane	85-95	Generally high reactivity; potential for side reactions with sensitive functional groups.
LHMDS	~26	THF, Toluene	80-90	Very strong, soluble base; good for less reactive amines but may cause decomposition.
Cs₂CO₃	~10.3	Toluene, Dioxane	60-80	Milder conditions; may require higher temperatures or longer reaction times. Good for base-sensitive substrates.
K₃PO₄	~12.3	Toluene, Dioxane	65-85	A good balance of reactivity and mildness. Often a good starting point for optimization.

Note: Yields are illustrative and can vary significantly based on the specific amine, ligand, catalyst, temperature, and reaction time.

Experimental Protocols

General Procedure for Buch-Hartwig Amination of 2-Bromothioanisole

Materials:

• 2-Bromothioanisole

• Amine (e.g., Aniline)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃ or a G3/G4 pre-catalyst)

• Phosphine ligand (e.g., XPhos, RuPhos)

• Base (e.g., NaOtBu, Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., Toluene)

• Inert atmosphere (Argon or Nitrogen)

Protocol 1: Using a Strong Base (NaOtBu)

• To an oven-dried Schlenk tube containing a magnetic stir bar, add the palladium pre-catalyst (1-2 mol%) and the phosphine ligand (2-4 mol%).

• Evacuate and backfill the tube with an inert gas three times.

• Add 2-Bromothioanisole (1.0 equiv) and the amine (1.2 equiv).

• Add sodium tert-butoxide (1.4 equiv).

• Add the anhydrous, degassed solvent to achieve a concentration of 0.1-0.2 M.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and filter through a pad of celite.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Using a Weaker Base (Cs₂CO₃)

• Follow steps 1-3 from Protocol 1.

• Add 2-Bromothioanisole (1.0 equiv), the amine (1.2 equiv), and cesium carbonate (2.0 equiv).

• Add the anhydrous, degassed solvent.

• Heat the reaction mixture to 100-120 °C. Note that higher temperatures may be required compared to using a strong base.

• Follow steps 7-10 from Protocol 1 for workup and purification.

Visualization

Experimental Workflow

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Managing Exotherms in Large-Scale Reactions of 2-Bromothioanisole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with large-scale reactions of 2-Bromothioanisole. The focus is on the safe management of reaction exotherms to prevent thermal runaway and ensure process stability.

Frequently Asked Questions (FAQs)

Q1: What are the primary exothermic reactions involving 2-Bromothioanisole that I should be concerned about on a large scale?

A1: The three main exothermic reactions to be cautious of when scaling up with 2-Bromothioanisole are:

• Grignard Reagent Formation: The reaction of 2-Bromothioanisole with magnesium metal to form 2-(methylthio)phenylmagnesium bromide is known to be highly exothermic.[1] The initiation of this reaction can be unpredictable and may lead to a rapid temperature increase.[2]

• Lithiation: Reactions with organolithium reagents, such as n-butyllithium (n-BuLi), to generate a lithiated species are typically very fast and highly exothermic. These reactions require strict temperature control to avoid dangerous situations.

• Suzuki Coupling: Palladium-catalyzed cross-coupling reactions of 2-Bromothioanisole with boronic acids are also exothermic and can pose thermal hazards if not properly managed, especially on a large scale.

Q2: What are the initial signs of a developing thermal runaway?

A2: Early warning signs include a reaction temperature that rises faster than expected or continues to increase even after the cooling system is activated. Other indicators are a sudden increase in pressure, a noticeable change in the viscosity or color of the reaction mixture, and an increased rate of gas evolution.

Q3: Can I leave a large-scale reaction of 2-Bromothioanisole unattended?

A3: No, these reactions should never be left unattended, particularly during the initial scale-up phase or when modifications to the procedure are made. The potential for a rapid exothermic event requires constant monitoring to allow for immediate intervention if necessary.

Q4: What are the most effective methods for controlling the reaction temperature?

A4: A multi-faceted approach is most effective:

• Controlled Reagent Addition: Utilize a syringe pump or a controlled-dosing system for the slow, continuous, or portion-wise addition of the limiting reagent. This allows the cooling system to manage the heat generated in real-time.

• Adequate Cooling Capacity: Ensure the reactor's cooling system is appropriately sized for the scale and the expected heat of reaction. This may involve using a more efficient cooling medium or upgrading the reactor's cooling jacket.

• Effective Agitation: Robust and consistent stirring is crucial to maintain a homogenous mixture and facilitate efficient heat transfer to the cooling jacket, preventing the formation of localized "hot spots."

Q5: What is reaction calorimetry and why is it important for scaling up reactions with 2-Bromothioanisole?

A5: Reaction calorimetry is an experimental technique used to measure the heat flow of a chemical reaction. It provides crucial data such as the heat of reaction, heat release rate, and adiabatic temperature rise. This information is essential for assessing the thermal risk of a reaction and for designing a safe and scalable process.[3]

Troubleshooting Guides

Issue 1: Rapid and Uncontrolled Temperature Rise During Grignard Formation

A sudden and sharp increase in the reaction temperature is a primary indicator of a potential thermal runaway. Immediate action is critical.

Potential Cause	Recommended Action
Delayed Reaction Initiation Followed by Rapid Onset	- Immediately cease the addition of 2-Bromothioanisole. - Ensure maximum cooling is applied. - If the temperature continues to rise uncontrollably, prepare for an emergency quench by adding a cold, inert solvent.
Inadequate Cooling Capacity	- Verify the cooling system is operating at full capacity. - Check for any obstructions in the cooling lines or jacket. - For future runs, consider a lower starting temperature or a more powerful cooling system.
Insufficient Agitation	- Confirm that the agitator is functioning correctly and at the appropriate speed. - Poor mixing can lead to localized "hot spots" where the reaction initiates rapidly.

Issue 2: Temperature Spike During Lithiation with n-Butyllithium

This is often due to the high reactivity of the organolithium reagent.

Potential Cause	Recommended Action
Excessively Fast Addition of n-BuLi	- Immediately stop the addition of n-BuLi. - Maintain vigorous stirring and maximum cooling. - If necessary, add a pre-chilled, inert solvent to dilute the reaction mixture.
Localized Concentration of n-BuLi	- Ensure the addition of n-BuLi occurs directly into a well-agitated area of the reaction mixture, avoiding contact with the reactor walls.
Reaction with Solvent (e.g., THF)	- Maintain the recommended low reaction temperature (typically -78 °C). - At higher temperatures, n-BuLi can react with solvents like THF, which is also an exothermic process.

Issue 3: Exotherm in Suzuki Coupling Reaction

While generally less aggressive than Grignard or lithiation reactions, the exotherm in Suzuki couplings can still be significant at large scales.

Potential Cause	Recommended Action
Rapid Catalytic Turnover	- Control the reaction temperature by adjusting the heating source. - Consider a slower, portion-wise addition of the palladium catalyst or the limiting reagent.
Decomposition of Reagents or Solvents	- Ensure the reaction temperature does not exceed the decomposition temperature of any components in the reaction mixture. - Be particularly cautious with solvents like DMSO, which can decompose exothermically at elevated temperatures.

Quantitative Data

The following table summarizes key thermal parameters for the Grignard formation of a bromobenzene (B47551) derivative, which can be used as an estimate for 2-Bromothioanisole.

Parameter	Value	Reference
Molar Heat of Reaction (ΔH_r)	-270.6 kJ/mol	[2]
Adiabatic Temperature Rise (ΔT_ad)	Dependent on concentration and heat capacity	-
Maximum Temperature of Synthesis Reaction (MTSR)	T_process + ΔT_ad	-

Note: The actual values for 2-Bromothioanisole may vary. It is highly recommended to perform reaction calorimetry for precise data before scaling up.

Experimental Protocols

Protocol 1: Large-Scale Grignard Reagent Formation

Objective: To safely prepare 2-(methylthio)phenylmagnesium bromide on a large scale.

Materials:

• 2-Bromothioanisole

• Magnesium turnings

• Anhydrous Tetrahydrofuran (THF)

• Iodine (crystal)

Procedure:

• Reactor Preparation: Ensure the reactor is clean, dry, and purged with an inert atmosphere (e.g., Nitrogen or Argon).

• Charge Magnesium: Add the magnesium turnings to the reactor.

• Initiation: Add a small crystal of iodine and a small portion of the 2-Bromothioanisole solution in THF. Gentle warming may be necessary to initiate the reaction. A color change from brown to colorless and/or gentle bubbling indicates initiation.

• Controlled Addition: Once the reaction has initiated, begin the slow, dropwise addition of the remaining 2-Bromothioanisole solution. The addition rate should be controlled to maintain a steady and manageable reflux.

• Temperature Monitoring: Continuously monitor the internal temperature. Use external cooling to maintain the desired temperature range.

• Completion: After the addition is complete, continue to stir the reaction mixture until the magnesium is consumed.

Protocol 2: Emergency Quenching Procedure for Runaway Reactions

Objective: To safely and rapidly terminate a runaway reaction.

Procedure:

• Immediate Actions:

  • Stop all reagent feeds.

  • Apply maximum cooling to the reactor.

  • Alert all personnel in the immediate vicinity.

• Quenching Agent Addition: If the temperature continues to rise, introduce a pre-determined and pre-chilled quenching agent (e.g., a high-boiling point inert solvent like toluene) into the reactor via a dedicated port. The addition should be done as rapidly as is safe, but with caution to avoid excessive pressure buildup.

• Containment: Be prepared for a rapid evolution of gas. Ensure the reactor's pressure relief system is functioning correctly.

Visualizations

Caption: Workflow for managing exothermic reactions.

Caption: Troubleshooting logic for uncontrolled temperature rise.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. hzdr.de [hzdr.de]
• 3. Room temperature Suzuki coupling of aryl iodides, bromides, and chlorides using a heterogeneous carbon nanotube-palladium nanohybrid catalyst - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Reactivity Face-Off: 2-Bromothioanisole vs. 2-Iodothioanisole in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, palladium-catalyzed cross-coupling reactions are indispensable tools for the construction of complex molecular architectures. The choice of aryl halide is a critical parameter that dictates reaction efficiency, catalyst selection, and overall synthetic strategy. This guide provides an objective comparison of the reactivity of 2-bromothioanisole and 2-iodothioanisole (B1305124), two common building blocks in medicinal chemistry and materials science. While direct comparative studies on these specific substrates are limited in the literature, this analysis draws upon well-established principles of cross-coupling reactivity and supporting data from analogous systems to provide a predictive framework for researchers.

The Decisive Factor: Carbon-Halogen Bond Dissociation Energy

The generally accepted trend in the reactivity of aryl halides in palladium-catalyzed cross-coupling reactions follows the order: Ar-I > Ar-Br > Ar-Cl. This hierarchy is primarily governed by the carbon-halogen (C-X) bond dissociation energy (BDE). The weaker carbon-iodine bond (approx. 272 kJ/mol for iodobenzene) compared to the carbon-bromine bond (approx. 332 kJ/mol for bromobenzene) facilitates the often rate-determining oxidative addition step in the catalytic cycle. This fundamental difference in reactivity translates to milder reaction conditions, lower catalyst loadings, and often higher yields for aryl iodides.

The presence of the ortho-methylthio group in 2-halothioanisoles can introduce additional complexity due to potential steric hindrance and the possibility of the sulfur atom coordinating to the palladium catalyst, which could either inhibit or, in some cases, assist the catalytic process.

Comparative Performance in Key Cross-Coupling Reactions

The following sections provide an overview of the expected reactivity differences between 2-bromothioanisole and 2-iodothioanisole in several key cross-coupling reactions. The quantitative data presented is based on representative examples from the literature for structurally similar substrates to illustrate the general reactivity trend.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds. Given the lower bond dissociation energy of the C-I bond, 2-iodothioanisole is expected to undergo Suzuki-Miyaura coupling under milder conditions and with higher efficiency than 2-bromothioanisole.

Aryl Halide	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
2-Iodonioanisole	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene (B28343)/H₂O	80	12	~90-98%
2-Bromoanisole	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	100	24	~85-95%

Note: The data presented is for the analogous 2-haloanisole substrates and serves to illustrate the expected trend. Actual yields for thioanisole (B89551) derivatives may vary.

Sonogashira Coupling

The Sonogashira coupling enables the formation of C-C bonds between an aryl halide and a terminal alkyne. The higher reactivity of aryl iodides is particularly pronounced in this reaction, often allowing for copper-free conditions and room temperature reactions.

Aryl Halide	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
2-Iodonioanisole	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	RT	4	~95%
2-Bromoanisole	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	60	12	~80%

Note: The data presented is for the analogous 2-haloanisole substrates and serves to illustrate the expected trend. Actual yields for thioanisole derivatives may vary.

Buchwald-Hartwig Amination

In the formation of C-N bonds via Buchwald-Hartwig amination, 2-iodothioanisole is anticipated to be the more reactive substrate, enabling coupling with a broader range of amines under milder conditions.

Aryl Halide	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1-Iodo-2-(methylthio)benzene	Morpholine	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Dioxane	90	18	High
1-Bromo-2-(methylthio)benzene	Morpholine	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Dioxane	110	24	Moderate

Experimental Protocols

The following are generalized experimental protocols for key cross-coupling reactions. These can be adapted for the specific comparison of 2-bromothioanisole and 2-iodothioanisole.

General Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: To a dried Schlenk tube, add the aryl halide (1.0 mmol), the arylboronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 mmol).

• Inert Atmosphere: Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add a degassed solvent system (e.g., a mixture of toluene and water, 4:1, 5 mL).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir until the starting material is consumed (monitored by TLC or GC-MS).

• Work-up: After cooling to room temperature, dilute the mixture with an organic solvent (e.g., ethyl acetate), wash with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel.

General Protocol for Sonogashira Coupling

• Reaction Setup: To a dried Schlenk tube, add the aryl halide (1.0 mmol), a palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-3 mol%), and a copper(I) co-catalyst (e.g., CuI, 3-5 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas three times.

• Solvent and Reagent Addition: Add a degassed solvent (e.g., THF, 10 mL) and a base (e.g., triethylamine, 3.0 mmol). Add the terminal alkyne (1.2 mmol) dropwise.

• Reaction: Stir the reaction mixture at the desired temperature (e.g., room temperature to 60 °C) until the reaction is complete (monitored by TLC or GC-MS).

• Work-up: Quench the reaction with saturated aqueous NH₄Cl and extract with an organic solvent. Wash the combined organic layers with brine, dry, and concentrate.

• Purification: Purify the residue by column chromatography.

General Protocol for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox, combine the aryl halide (1.0 mmol), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a phosphine (B1218219) ligand (e.g., Xantphos, 2-4 mol%), and a base (e.g., Cs₂CO₃, 1.4 mmol) in a vial.

• Reagent Addition: Add the amine (1.2 mmol) and a dry, degassed solvent (e.g., dioxane, 2 mL).

• Reaction: Seal the vial and heat the mixture to the desired temperature (e.g., 90-110 °C) with stirring for the required time (monitored by GC-MS or LC-MS).

• Work-up: After cooling, dilute the reaction mixture with an organic solvent and filter through a pad of celite. Concentrate the filtrate.

• Purification: Purify the crude product by column chromatography.

Visualizing the Processes

To further clarify the concepts discussed, the following diagrams illustrate the generalized catalytic cycle for palladium-catalyzed cross-coupling and a decision-making workflow for selecting between 2-bromothioanisole and 2-iodothioanisole.

Generalized catalytic cycle for Palladium-catalyzed cross-coupling.

Decision workflow for selecting a 2-halothioanisole substrate.

Conclusion

A Comparative Analysis of 2-Bromothioanisole and 2-Chlorothioanisole in Suzuki-Miyaura Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. A critical component of this reaction is the choice of the aryl halide. This guide provides an objective comparison of the performance of 2-bromothioanisole and 2-chlorothioanisole (B95706) in Suzuki reactions, supported by experimental data, to aid researchers in selecting the optimal substrate for their synthetic needs.

Executive Summary

In palladium-catalyzed Suzuki-Miyaura reactions, the reactivity of the aryl halide is paramount. The established trend in reactivity for halogens is I > Br > Cl > F, a principle governed by the bond dissociation energies of the carbon-halogen (C-X) bond. The weaker C-Br bond in 2-bromothioanisole facilitates a more rapid oxidative addition to the palladium(0) catalyst, which is often the rate-limiting step of the catalytic cycle.[1] Consequently, 2-bromothioanisole is generally more reactive than 2-chlorothioanisole, leading to higher yields under milder reaction conditions. While specific catalyst systems have been developed to activate the more robust C-Cl bond, these often require more specialized ligands, higher temperatures, and longer reaction times.

Data Presentation: A Comparative Overview

Feature	2-Bromothioanisole	2-Chlorothioanisole (Representative)
Aryl Halide	2-Bromothioanisole	2-Chloroanisole (B146271)
Coupling Partner	Phenylboronic acid	Phenylboronic acid
Catalyst System	Pd(OAc)₂ / PCy₃·HBF₄	Pd-Triazolylidene Complex
Base	K₃PO₄	Cs₂CO₃
Solvent	Toluene (B28343)	Ethanol (B145695)
Temperature	80-100 °C	80 °C
Reaction Time	Not Specified	30 minutes
Yield	65-94%[2]	50% (with 2-methylphenylboronic acid)[3]

Note: The data for 2-chlorothioanisole is based on the reactivity of 2-chloroanisole with a specialized N-heterocyclic carbene (NHC) ligand, as data for the Suzuki coupling of 2-chlorothioanisole is scarce. This highlights the need for more active catalyst systems for aryl chlorides.

Experimental Protocols

Below are detailed experimental protocols for Suzuki-Miyaura reactions involving 2-bromothioanisole and a general protocol for a related aryl chloride, which can be adapted for 2-chlorothioanisole.

Protocol 1: Suzuki-Miyaura Coupling of 2-Bromothioanisole

This protocol is based on optimized conditions for the coupling of 2-bromothioanisole with arylboronic acids.[2]

Materials:

• 2-Bromothioanisole

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 2 mol%)

• Tricyclohexylphosphine tetrafluoroborate (B81430) (PCy₃·HBF₄, 4 mol%)

• Potassium phosphate (B84403) (K₃PO₄, 2 equivalents)

• Anhydrous toluene

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add Pd(OAc)₂, PCy₃·HBF₄, and K₃PO₄.

• Add 2-bromothioanisole and the arylboronic acid to the flask.

• Add anhydrous, degassed toluene via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Suzuki-Miyaura Coupling of a Representative Aryl Chloride (e.g., 2-Chloroanisole)

This protocol utilizes a highly active N-heterocyclic carbene (NHC) palladium complex, which is often necessary for the activation of aryl chlorides.[3]

Materials:

• 2-Chloroanisole

• Arylboronic acid (1.2 equivalents)

• Pd-Triazolopyridinylidene complex (1.0 mol%)

• Cesium carbonate (Cs₂CO₃, 2 equivalents)

• Anhydrous ethanol

Procedure:

• In a glovebox, charge a vial with the Pd-Triazolopyridinylidene complex, 2-chloroanisole, the arylboronic acid, and Cs₂CO₃.

• Add anhydrous ethanol to the vial.

• Seal the vial and place it in a preheated aluminum block at 80 °C.

• Stir the reaction mixture for the specified time (e.g., 30 minutes to 4 hours).

• After cooling to room temperature, the reaction mixture can be filtered through a short plug of silica gel, eluting with an appropriate solvent.

• The filtrate is then concentrated, and the residue is purified by column chromatography.

Mandatory Visualization

The following diagrams illustrate the key chemical transformations and workflows discussed in this guide.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized experimental workflow for the Suzuki-Miyaura reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]

A Comparative Guide to Analytical Methods for Determining the Purity of 2-Bromothioanisole Derivatives

For researchers, scientists, and drug development professionals, establishing the purity of active pharmaceutical ingredients (APIs) and their intermediates is a critical step in ensuring the safety and efficacy of therapeutic agents. 2-Bromothioanisole and its derivatives are important building blocks in organic synthesis. This guide provides an objective comparison of the primary analytical methods for determining the purity of these compounds, supported by experimental protocols and quantitative data.

The principal techniques for purity assessment of small organic molecules like 2-Bromothioanisole derivatives are High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. Each method offers distinct advantages and is suited for different aspects of purity analysis.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

HPLC is a cornerstone of pharmaceutical analysis, ideal for non-volatile and thermally labile compounds.[1] Its high resolving power allows for the separation and quantification of the main compound from closely related impurities. A stability-indicating HPLC method is designed to separate the API from all potential process impurities and degradation products.

Experimental Protocol: HPLC Analysis

Instrumentation:

• HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is commonly used.[2]

• Data Acquisition: Chromatography data software for system control, data acquisition, and processing.

Chromatographic Conditions:

• Mobile Phase: A gradient of acetonitrile (B52724) and water (or a suitable buffer like phosphate (B84403) buffer) is typically employed. For example, a gradient starting from 60% water and 40% acetonitrile, moving to 90% acetonitrile over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm, or the wavelength of maximum absorbance of the analyte.

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh approximately 10 mg of the 2-Bromothioanisole derivative.

• Dissolve the sample in 10 mL of acetonitrile to create a 1 mg/mL stock solution.

• Further dilute to a final concentration of 0.1 mg/mL with the initial mobile phase composition.

• Filter the solution through a 0.45 µm syringe filter before injection.

Quantitative Data Summary: HPLC

Parameter	Result
Purity of Main Component (%)	99.5
Known Impurity 1 (%)	0.25
Known Impurity 2 (%)	0.15
Unknown Impurities (total, %)	0.10
Linearity (r²)	> 0.999
Accuracy (% Recovery)	98.0 - 102.0
Precision (% RSD)	< 2.0
Limit of Detection (LOD)	0.01 µg/mL
Limit of Quantification (LOQ)	0.03 µg/mL

Note: The data presented is hypothetical and representative of a typical validated HPLC method.

Experimental workflow for HPLC purity analysis.

Gas Chromatography (GC) for Purity Determination

GC is a powerful technique for the analysis of volatile and thermally stable compounds. It is particularly well-suited for identifying and quantifying residual solvents and volatile organic impurities.[3] When coupled with a mass spectrometer (GC-MS), it provides excellent sensitivity and specificity for impurity identification.[4] The use of GC for analyzing the purity of methylthio benzoic acid, a derivative of thioanisole, has been reported.[5][6]

Experimental Protocol: GC Analysis

Instrumentation:

• GC System: A gas chromatograph equipped with a split/splitless injector, a flame ionization detector (FID), and an autosampler. For identification, a mass spectrometer (MS) can be used as the detector.

• Column: A capillary column with a non-polar or mid-polar stationary phase, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

Chromatographic Conditions:

• Injector Temperature: 250 °C.

• Detector Temperature (FID): 300 °C.

• Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• Split Ratio: 50:1.

• Injection Volume: 1 µL.

Sample Preparation:

• Prepare a stock solution of the 2-Bromothioanisole derivative in a suitable solvent (e.g., dichloromethane (B109758) or acetone) at a concentration of 1 mg/mL.

• Perform serial dilutions to prepare calibration standards for any known impurities.

• Filter the sample through a 0.45 µm syringe filter if necessary.

Quantitative Data Summary: GC

Parameter	Result
Purity of Main Component (%)	99.6
Volatile Impurity 1 (%)	0.20
Residual Solvent (DCM, ppm)	50
Unknown Volatile Impurities (%)	0.15
Linearity (r²)	> 0.998
Accuracy (% Recovery)	95.0 - 105.0
Precision (% RSD)	< 5.0
Limit of Detection (LOD)	0.1 ppm
Limit of Quantification (LOQ)	0.3 ppm

Note: The data presented is hypothetical and representative of a typical validated GC method for impurity analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and Full Validation of a Stability-indicating HPLC Method for the Determination of the Anticancer Drug Temozolomide in Pharmaceutical Form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ijpsr.com [ijpsr.com]
• 5. CN101817770B - Method for preparing methylthio-benzoic acid - Google Patents [patents.google.com]
• 6. CN101712641A - Method for preparing methylthio benzoic acid - Google Patents [patents.google.com]

A Comparative Guide to HPLC and GC-MS Analysis of 2-Bromothioanisole Reaction Mixtures

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of pharmaceutical intermediates and other fine chemicals, accurate monitoring of reaction progress and purity of the final product is paramount. 2-Bromothioanisole, a key building block in organic synthesis, and its reaction mixtures require robust analytical techniques for effective characterization. This guide provides a detailed comparison of two powerful analytical methods, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of 2-Bromothioanisole. We present hypothetical, yet realistic, experimental protocols and quantitative data to aid researchers in selecting the most appropriate technique for their specific needs.

Introduction to the Analytical Techniques

High-Performance Liquid Chromatography (HPLC) is a versatile separation technique that utilizes a liquid mobile phase to separate components of a mixture based on their differential interactions with a stationary phase. It is particularly well-suited for non-volatile and thermally labile compounds.

Gas Chromatography-Mass Spectrometry (GC-MS) combines the separation power of gas chromatography with the detection capabilities of mass spectrometry. This technique is ideal for volatile and semi-volatile compounds, providing both quantitative data and structural information based on mass-to-charge ratio.

Experimental Protocols

Detailed methodologies for both HPLC and GC-MS analysis of a hypothetical 2-Bromothioanisole reaction mixture are provided below. The hypothetical reaction involves the synthesis of 2-Bromothioanisole from 2-bromothiophenol (B30966) and a methylating agent, with potential impurities including unreacted starting material and over-methylated byproducts.

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol outlines a reversed-phase HPLC method for the quantitative analysis of 2-Bromothioanisole and related non-volatile impurities.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the reaction mixture.

• Dissolve the sample in 10 mL of acetonitrile (B52724) to create a 1 mg/mL stock solution.

• Filter the solution through a 0.45 µm syringe filter prior to injection.

2. HPLC Instrumentation and Conditions:

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	A: 0.1% Formic acid in WaterB: Acetonitrile
Gradient	0-15 min: 50% B to 95% B15-20 min: 95% B20-21 min: 95% B to 50% B21-25 min: 50% B
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Vol.	10 µL
Detection	UV at 254 nm

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol describes a GC-MS method for the identification and quantification of 2-Bromothioanisole and volatile impurities.

1. Sample Preparation:

• Dilute the reaction mixture 1:100 in ethyl acetate.

• If necessary, derivatization can be performed to improve the volatility of certain compounds. For this hypothetical mixture, direct injection is assumed.

2. GC-MS Instrumentation and Conditions:

Parameter	Condition
GC-MS System	Agilent 7890B GC with 5977A MSD or equivalent
Column	HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temp.	250 °C
Injection Vol.	1 µL (Split ratio 50:1)
Oven Program	Initial: 80 °C, hold 2 minRamp: 10 °C/min to 280 °C, hold 5 min
MS Source	Electron Ionization (EI) at 70 eV
Source Temp.	230 °C
Quad Temp.	150 °C
Scan Range	m/z 40-400

Data Presentation: A Comparative Analysis

The following tables summarize hypothetical quantitative data obtained from the analysis of a 2-Bromothioanisole reaction mixture using the described HPLC and GC-MS methods.

Table 1: HPLC Analysis of 2-Bromothioanisole Reaction Mixture

Compound	Retention Time (min)	Peak Area (%)
2-Bromothiophenol	8.5	5.2
2-Bromothioanisole	12.1	92.8
Unknown Impurity 1	14.3	1.5
Unknown Impurity 2	16.8	0.5

Table 2: GC-MS Analysis of 2-Bromothioanisole Reaction Mixture

Compound	Retention Time (min)	Peak Area (%)	Key Mass Fragments (m/z)
2-Bromothiophenol	9.2	4.9	188, 190 (M+), 109, 69
2-Bromothioanisole	11.5	93.5	202, 204 (M+), 187, 189, 123, 77
Toluene (solvent)	3.1	-	91, 92
Unknown Impurity 3	13.2	1.1	216, 218 (M+), 201, 203

Method Comparison

Feature	HPLC	GC-MS
Principle	Separation based on polarity and interaction with stationary and mobile phases.	Separation based on volatility and boiling point, followed by mass-based detection.
Applicability	Ideal for non-volatile, high molecular weight, and thermally sensitive compounds.[1]	Best for volatile and semi-volatile compounds that are thermally stable.[1][2]
Sample Preparation	Generally simpler, involving dissolution and filtration.[3]	May require derivatization for polar or non-volatile compounds to increase volatility.[3]
Sensitivity	Dependent on the detector used (e.g., UV, FLD, MS); can range from ppm to ppb levels.[3]	High sensitivity, often in the ppb to ppt (B1677978) range, especially with selected ion monitoring (SIM).[3]
Compound Identification	Based on retention time comparison with standards. MS detectors can provide structural information.	Provides definitive identification through mass spectral libraries and fragmentation patterns.[1]
Resolution	Excellent for complex mixtures, with a wide variety of column chemistries available.[2]	High resolution for volatile compounds, often resulting in sharp peaks.[4]
Analysis Time	Can be longer, especially with gradient elution.[2]	Typically faster for volatile compounds.[2]
Cost	Instrumentation can be less expensive than GC-MS.[2]	Higher initial instrument cost due to the mass spectrometer.[3]

Visualization of Analytical Workflow

The selection of an appropriate analytical technique is a critical step in the research and development process. The following diagram illustrates a logical workflow for choosing between HPLC and GC-MS for the analysis of a reaction mixture.

Caption: Decision workflow for selecting between HPLC and GC-MS analysis.

Conclusion

Both HPLC and GC-MS are powerful tools for the analysis of 2-Bromothioanisole reaction mixtures. The choice between the two techniques should be guided by the specific analytical goals, the nature of the expected analytes, and the available instrumentation. For routine quantitative analysis of the primary product and known non-volatile impurities, HPLC with UV detection offers a robust and cost-effective solution. When identification of unknown volatile byproducts and high sensitivity are required, GC-MS is the superior technique, providing invaluable structural information through mass spectral data. In many research and development settings, the complementary use of both HPLC and GC-MS will provide the most comprehensive characterization of the reaction mixture, ensuring product quality and process understanding.

References

• 1. dev.spectrabase.com [dev.spectrabase.com]
• 2. spectrabase.com [spectrabase.com]
• 3. Factors Impacting Chromatography Retention Time | Separation Science [sepscience.com]
• 4. Separation of 4-Bromothioanisole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

A Comparative Guide to Ligands for the Buchwald-Hartwig Amination of 2-Bromothioanisole

For Researchers, Scientists, and Drug Development Professionals

The Buchwald-Hartwig amination is a powerful and versatile palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds. This reaction is of paramount importance in medicinal chemistry and materials science for the synthesis of arylamines and their derivatives. The choice of ligand is crucial for the success of the Buchwald-Hartwig amination, as it influences catalyst stability, activity, and substrate scope. This guide provides a comparative overview of various phosphine (B1218219) ligands for the amination of 2-bromothioanisole, a substrate of interest in the development of novel pharmaceuticals and organic materials.

Ligand Performance Comparison

While a direct head-to-head comparison of ligands for the amination of 2-bromothioanisole is not extensively documented in the literature, data from structurally similar aryl bromides, particularly those with ortho-substituents, can provide valuable insights into ligand selection. The following table summarizes the performance of common phosphine ligands in the Buchwald-Hartwig amination of various aryl bromides, which can be extrapolated to predict their efficacy with 2-bromothioanisole.

Ligand	Ligand Type	Key Features	Expected Performance with 2-Bromothioanisole
XPhos	Biaryl Monophosphine	Bulky and electron-rich, promotes monoligation of palladium.	High. Generally shows high reactivity for a broad range of aryl bromides and amines.
RuPhos	Biaryl Monophosphine	Similar to XPhos, known for high catalytic activity.	High. Often a top-performing ligand for challenging substrates.
BrettPhos	Biaryl Monophosphine	Features a bulky adamantyl group, effective for coupling primary amines.	High. Particularly recommended for reactions involving primary amine nucleophiles.
SPhos	Biaryl Monophosphine	Another highly active and general ligand from the Buchwald group.	High. Expected to show good to excellent yields.
Josiphos	Ferrocenyl Diphosphine	Bidentate ligand with a rigid backbone.	Moderate to High. Can be effective, particularly in specific applications.
Xantphos	Bidentate Phosphine	Wide bite angle, can stabilize the catalytic species.	Moderate to High. A versatile ligand, though sometimes less active than the more modern biaryl monophosphines for challenging substrates.
BINAP	Bidentate Phosphine	A classic ligand in cross-coupling chemistry.	Moderate. May require higher catalyst loading or longer reaction times compared to more advanced ligands.

Experimental Protocols

The following are detailed experimental protocols for the Buchwald-Hartwig amination. These are generalized procedures that can be adapted and optimized for the specific coupling of 2-bromothioanisole with various amines.

General Protocol for Small-Scale Reactions

This protocol is suitable for initial ligand screening and optimization studies.

Materials:

• 2-Bromothioanisole

• Amine of choice

• Palladium precatalyst (e.g., Pd₂(dba)₃ or a palladacycle)

• Phosphine ligand

• Base (e.g., NaOt-Bu, K₃PO₄, Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., toluene (B28343), dioxane, or THF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried Schlenk tube or vial equipped with a magnetic stir bar, add the palladium precatalyst (1-2 mol%) and the phosphine ligand (1.2-2.4 mol%).

• Add 2-bromothioanisole (1.0 equiv) and the chosen base (1.2-2.0 equiv).

• Seal the vessel with a septum, and evacuate and backfill with an inert gas three times.

• Add the anhydrous, degassed solvent (to achieve a concentration of 0.1-0.5 M).

• Add the amine (1.1-1.5 equiv) via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the specified time (4-24 hours).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and filter through a pad of Celite®.

• Wash the filter cake with the same solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol for a Representative Reaction: Coupling of 2-Bromothioanisole with Morpholine (B109124) using XPhos

This protocol provides a more specific example for a common amine coupling partner.

Materials:

• 2-Bromothioanisole (203 mg, 1.0 mmol)

• Morpholine (104 µL, 1.2 mmol)

• Pd₂(dba)₃ (9.2 mg, 0.01 mmol, 1 mol% Pd)

• XPhos (19.1 mg, 0.04 mmol, 4 mol%)

• Sodium tert-butoxide (115 mg, 1.2 mmol)

• Anhydrous toluene (5 mL)

Procedure:

• In a glovebox, add Pd₂(dba)₃, XPhos, and sodium tert-butoxide to an oven-dried Schlenk tube equipped with a magnetic stir bar.

• Add 2-bromothioanisole and anhydrous toluene.

• Add morpholine to the reaction mixture.

• Seal the Schlenk tube, remove it from the glovebox, and place it in a preheated oil bath at 100 °C.

• Stir the reaction mixture for 16 hours.

• Cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) (20 mL) and filter through a short plug of silica gel, eluting with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the desired N-(2-(methylthio)phenyl)morpholine.

Mandatory Visualizations

To aid in the understanding of the reaction, the following diagrams illustrate the catalytic cycle and a general experimental workflow.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Caption: General workflow for the Buchwald-Hartwig amination.

A Comparative Guide to the Synthesis of Thieno[3,2-b]thiophene: Evaluating a Proposed Route from 2-Bromothioanisole

For researchers, scientists, and professionals in drug development, the thieno[3,2-b]thiophene (B52689) core is a valuable scaffold due to its utility in organic electronics and medicinal chemistry. This guide provides a comparative analysis of established synthetic routes to this important heterocycle and evaluates a novel, hypothetical pathway starting from 2-bromothioanisole. The performance of these methods is compared based on experimental data from the literature.

Introduction to Thieno[3,2-b]thiophene Synthesis

The synthesis of thieno[3,2-b]thiophene has been approached from various starting materials, with the most common methods involving the cyclization of substituted thiophenes. These established routes, while effective, often involve multiple steps and require specific, sometimes hazardous, reagents. This guide explores a proposed synthetic strategy using 2-bromothioanisole, a readily available starting material, and compares its potential advantages and challenges against well-documented methods.

Established Synthetic Routes: A Quantitative Comparison

Several methodologies for the synthesis of thieno[3,2-b]thiophene have been reported, each with distinct advantages and limitations. The most prevalent approaches start from 3-bromothiophene, 3-nitrothiophenes, or involve the cyclization of alkynyl diols. Below is a summary of the key quantitative data for these methods.

Starting Material	Key Reagents & Conditions	Number of Steps (Typical)	Overall Yield	Reference
3-Bromothiophene	1. n-BuLi, S₈2. BrCH₂CO₂Me3. POCl₃4. MeONa, LiOH	4	~30-40%	[1]
3-Nitrothiophene-2,5-dicarboxylates	1. Thiolates (e.g., methyl thioglycolate), K₂CO₃2. Sodium alkoxide (Dieckmann condensation)	2	Moderate to Good	[2][3]
Alkynyl Diols	I₂ / Na₂S₂O₃ or elemental sulfur	1 (cascade cyclization)	Moderate to Good	[1][4]

Proposed Synthetic Pathway from 2-Bromothioanisole

Currently, there is no documented direct synthesis of thieno[3,2-b]thiophene from 2-bromothioanisole in the reviewed literature. However, based on established reactions of thioanisole (B89551) derivatives, a plausible synthetic route can be proposed. This hypothetical pathway involves an initial coupling reaction followed by an intramolecular cyclization.

The proposed workflow is as follows:

Caption: Proposed synthetic workflow for thieno[3,2-b]thiophene from 2-bromothioanisole.

This proposed route leverages the palladium-catalyzed Sonogashira coupling, a robust and versatile reaction, to introduce an acetylene (B1199291) moiety. The subsequent intramolecular electrophilic cyclization of the resulting 2-ethynylthioanisole would then form the fused thiophene (B33073) ring. While this pathway is theoretically sound, experimental validation is required to determine its feasibility, yields, and optimal reaction conditions.

Comparative Analysis of Synthetic Workflows

To visualize the differences between the established and proposed methods, the following diagrams illustrate the respective experimental workflows.

Workflow for Synthesis from 3-Bromothiophene

Caption: Experimental workflow for the synthesis of thieno[3,2-b]thiophene starting from 3-bromothiophene.

Workflow for Synthesis from 3-Nitrothiophene-2,5-dicarboxylates

Caption: Experimental workflow for the synthesis of thieno[3,2-b]thiophene derivatives from 3-nitrothiophenes.

Workflow for Synthesis from Alkynyl Diols

Caption: Step-efficient cascade cyclization for the synthesis of substituted thieno[3,2-b]thiophenes.

Experimental Protocols

General Procedure for Palladium-Catalyzed Stille Coupling

A mixture of the aryl halide, the organostannane reagent, and a palladium catalyst (e.g., Pd(PPh₃)₄) in a suitable solvent (e.g., toluene (B28343) or DMF) is heated under an inert atmosphere until the reaction is complete as monitored by TLC or GC-MS. The reaction mixture is then cooled, and the product is isolated by extraction and purified by column chromatography or recrystallization.[5]

General Procedure for Nucleophilic Aromatic Substitution and Cyclization

To a solution of the 3-nitrothiophene (B186523) derivative in a polar aprotic solvent (e.g., DMF), a thiolate nucleophile and a base (e.g., K₂CO₃) are added. The reaction is stirred at room temperature or with gentle heating. After the substitution is complete, a stronger base (e.g., sodium ethoxide) is added to induce Dieckmann condensation, leading to the cyclized thieno[3,2-b]thiophene product.[3]

Proposed Protocol for Synthesis from 2-Bromothioanisole

Step 1: Sonogashira Coupling. To a solution of 2-bromothioanisole in a suitable solvent (e.g., THF or toluene) under an inert atmosphere, add a palladium catalyst (e.g., Pd(PPh₃)₄), a copper(I) cocatalyst (e.g., CuI), and a base (e.g., triethylamine). To this mixture, add trimethylsilylacetylene (B32187) dropwise and stir the reaction at room temperature or with gentle heating until completion. Isolate the 2-(trimethylsilylethynyl)thioanisole by standard workup and purification procedures.

Step 2: Desilylation. Dissolve the 2-(trimethylsilylethynyl)thioanisole in a mixture of methanol (B129727) and a base (e.g., K₂CO₃) and stir at room temperature until the removal of the trimethylsilyl (B98337) group is complete. Isolate the resulting 2-ethynylthioanisole.

Step 3: Intramolecular Cyclization. Dissolve the 2-ethynylthioanisole in a suitable solvent (e.g., dichloromethane) and add an electrophile such as iodine (I₂). Stir the reaction at room temperature. The electrophile should induce the cyclization to form the thieno[3,2-b]thiophene core. The product can then be isolated and purified.

Conclusion

While the synthesis of thieno[3,2-b]thiophene from 2-bromothioanisole remains a hypothetical pathway, it presents an intriguing alternative to established methods. Its potential advantages include the use of readily available starting materials and the application of well-understood, high-yielding coupling reactions. However, the key challenges will be the efficiency and regioselectivity of the final intramolecular cyclization step. Further experimental investigation is necessary to validate this proposed route and to determine its competitiveness with the existing, reliable syntheses from 3-bromothiophene, 3-nitrothiophenes, and alkynyl diols. This comparative guide serves as a valuable resource for researchers aiming to synthesize thieno[3,2-b]thiophene derivatives, providing both established protocols and a roadmap for exploring novel synthetic strategies.

References

• 1. mdpi.com [mdpi.com]
• 2. Assembly strategy for thieno[3,2-b]thiophenes via a disulfide intermediate derived from 3-nitrothiophene-2,5-dicarboxylate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Expedient Synthesis of Substituted Thieno[3,2-b]thiophenes and Selenopheno[3,2-b]selenophenes Through Cascade Cyclization of Alkynyl Diol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Efficiency of Palladium Precatalysts in Cross-Coupling Reactions with 2-Bromothioanisole

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of the thioanisole (B89551) moiety into complex organic molecules is a critical step in the development of numerous pharmaceuticals and functional materials. Palladium-catalyzed cross-coupling reactions offer a powerful and versatile method for achieving this transformation. However, the efficiency of these reactions is highly dependent on the choice of the palladium precatalyst. This guide provides an objective comparison of the performance of different palladium precatalysts in Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions with 2-bromothioanisole, supported by experimental data to aid in catalyst selection and reaction optimization.

Performance Comparison of Palladium Precatalysts

The following tables summarize the performance of various palladium precatalysts in the Suzuki-Miyaura coupling of 2-bromothioanisole with phenylboronic acid and the Buchwald-Hartwig amination with morpholine (B109124). The data has been compiled from literature sources and represents typical reaction conditions and achievable yields.

Table 1: Suzuki-Miyaura Coupling of 2-Bromothioanisole with Phenylboronic Acid

Precatalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd(OAc)₂	SPhos	K₃PO₄	Toluene (B28343)/H₂O	100	18	~95 (estimated)
Pd₂(dba)₃	XPhos	K₃PO₄	Dioxane/H₂O	100	24	~90 (estimated)
XPhos Pd G3	(internal)	K₃PO₄	Dioxane/H₂O	80	12	>95 (estimated)
Pd(PPh₃)₄	PPh₃	K₂CO₃	DMF/H₂O	120	12	97[1]

Note: Yields for Pd(OAc)₂/SPhos, Pd₂(dba)₃/XPhos, and XPhos Pd G3 are estimated based on typical performance for similar aryl bromide substrates. The yield for Pd(PPh₃)₄ is for the analogous substrate 3-iodo-2-(methylthio)benzo[b]furan.

Table 2: Buchwald-Hartwig Amination of 2-Bromothioanisole with Morpholine

Precatalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd₂(dba)₃	XPhos	NaOtBu	Toluene	100	6	94[2]
BrettPhos Pd G3	(internal)	NaOtBu	Toluene	100	4	>90 (estimated)

Note: The yield for Pd₂(dba)₃/XPhos is for the coupling of 4-chlorotoluene (B122035) with morpholine.[2] The yield for BrettPhos Pd G3 is an estimation based on its high efficiency in similar C-N couplings.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of cross-coupling reactions. Below are representative protocols for the Suzuki-Miyaura and Buchwald-Hartwig reactions with 2-bromothioanisole.

Protocol 1: Suzuki-Miyaura Coupling of 2-Bromothioanisole with Phenylboronic Acid

Materials:

• 2-Bromothioanisole (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Palladium(II) Acetate (B1210297) (Pd(OAc)₂, 2 mol%)

• SPhos (4 mol%)

• Potassium Phosphate (K₃PO₄, 2.0 equiv)

• Toluene (anhydrous and degassed)

• Water (degassed)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Pd(OAc)₂ (0.02 equiv), SPhos (0.04 equiv), and K₃PO₄ (2.0 equiv).

• Add 2-bromothioanisole (1.0 equiv) and phenylboronic acid (1.2 equiv).

• Add degassed toluene and water in a 4:1 ratio.

• The reaction mixture is then heated to 100 °C and stirred vigorously for 18 hours.

• After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel.

Protocol 2: Buchwald-Hartwig Amination of 2-Bromothioanisole with Morpholine

Materials:

• 2-Bromothioanisole (1.0 equiv)

• Morpholine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 1.5 mol%)

• XPhos (3.0 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 equiv)

• Toluene (anhydrous and degassed)

Procedure:

• In a glovebox or under an inert atmosphere, a Schlenk tube is charged with Pd₂(dba)₃ (0.015 equiv), XPhos (0.03 equiv), and NaOtBu (1.4 equiv).

• Toluene is added, followed by 2-bromothioanisole (1.0 equiv) and morpholine (1.2 equiv).

• The Schlenk tube is sealed and the reaction mixture is heated to 100 °C for 6 hours.

• After cooling to room temperature, the mixture is diluted with diethyl ether and filtered through a pad of Celite®.

• The filtrate is concentrated, and the residue is purified by flash chromatography to yield the desired product.

Visualizations

To better understand the processes involved, the following diagrams illustrate the general catalytic cycle for palladium-catalyzed cross-coupling reactions and a typical experimental workflow.

Caption: General catalytic cycle for palladium-catalyzed cross-coupling reactions.

Caption: A typical experimental workflow for a palladium-catalyzed cross-coupling reaction.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

A Comparative Guide to Quantitative Analysis of 2-Bromothioanisole and its Reaction Products: qNMR vs. Chromatographic Methods

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of active pharmaceutical ingredients (APIs), intermediates, and their related products is a cornerstone of drug development and quality control. 2-Bromothioanisole and its derivatives are important building blocks in organic synthesis. This guide provides an objective comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with traditional chromatographic techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC)—for the assay of 2-bromothioanisole and its potential reaction products.

Quantitative NMR (qNMR) has emerged as a powerful primary analytical method, offering direct quantification without the need for substance-specific reference standards.[1] This guide presents a summary of quantitative data, detailed experimental protocols, and visual workflows to assist researchers in selecting the most appropriate analytical method for their needs.

Quantitative Data Summary

The following table summarizes representative quantitative results for the purity assessment of a batch of 2-bromothioanisole using qNMR, HPLC, and GC. While hypothetical, these values are based on typical performance characteristics observed for similar halogenated aromatic compounds.

Parameter	qNMR	HPLC (UV Detection)	GC (FID Detection)
Purity (mass %)	99.1%	99.3%	99.0%
Uncertainty (±)	0.2%	0.5%	0.4%
Analysis Time per Sample	~10-15 min	~20-30 min	~25-35 min
Sample Preparation Time	~5 min	~15 min	~10 min
Need for Analyte-Specific Reference Standard	No[1]	Yes	Yes
Sample Consumption	Low (~5-20 mg)	Low (~1-5 mg)	Very Low (<1 mg)
Linearity (R²)	>0.999	>0.999	>0.999
Limit of Quantification (LOQ)	~0.1%	~0.01%	~0.01%
Precision (RSD)	< 0.5%	< 1.0%	< 1.5%

Methodology Comparison

Quantitative NMR (qNMR) is a primary ratio method, meaning the signal intensity is directly proportional to the number of atomic nuclei.[2] This allows for the determination of the absolute purity or concentration of a substance by comparing the integral of an analyte's signal to that of a certified internal standard of known purity and mass.[3]

• Advantages:

  • Primary Method: Does not require a reference standard of the analyte itself, providing direct traceability to SI units.[4]

  • Universality: The response factor is generally independent of the molecule's structure.

  • Non-destructive: The sample can be recovered after analysis.

  • Rich Information: Provides structural confirmation alongside quantitative data.

• Disadvantages:

  • Lower Sensitivity: Compared to chromatographic techniques, qNMR has a higher limit of detection and quantification.[5]

  • Potential for Signal Overlap: In complex mixtures, signals from different compounds may overlap, complicating quantification.[6]

High-Performance Liquid Chromatography (HPLC) is a powerful separation technique that is a staple in pharmaceutical analysis for its precision and robustness.[7] For a compound like 2-bromothioanisole, a reverse-phase HPLC method with UV detection is typically employed.

• Advantages:

  • High Sensitivity and Selectivity: Excellent for detecting trace impurities.

  • Versatility: Applicable to a wide range of non-volatile and thermally labile compounds.

  • Established Methodology: Widely used and well-understood in regulatory environments.

• Disadvantages:

  • Requires Reference Standards: Accurate quantification necessitates a certified reference standard for each analyte to create a calibration curve.

  • Compound-Dependent Response: The detector response can vary significantly between different compounds.

  • Solvent Consumption: Can generate a significant amount of solvent waste.

Gas Chromatography (GC) is a robust separation technique particularly suited for volatile and thermally stable compounds like 2-bromothioanisole. When coupled with a Flame Ionization Detector (FID), it provides excellent sensitivity.

• Advantages:

  • High Resolution: Capable of separating closely related volatile compounds and isomers.

  • High Sensitivity: FID is highly sensitive to organic compounds.

  • Speed: For simple mixtures, analysis times can be relatively short.

• Disadvantages:

  • Requires Volatility: Not suitable for non-volatile or thermally labile compounds.

  • Requires Reference Standards: Similar to HPLC, it relies on calibration with reference standards for accurate quantification.

  • Potential for Inlet Discrimination: High boiling point analytes may not be transferred to the column efficiently.

Experimental Protocols

Quantitative ¹H-NMR (qNMR) Protocol

This protocol outlines the use of an internal standard for the purity determination of 2-bromothioanisole.

a) Sample Preparation:

• Accurately weigh approximately 15-20 mg of 2-bromothioanisole into a clean, dry vial.

• Select a suitable internal standard that has signals that do not overlap with the analyte signals. For 2-bromothioanisole, maleic acid or 1,4-dinitrobenzene (B86053) are suitable choices.

• Accurately weigh an equimolar amount of the chosen internal standard into the same vial.

• Dissolve the mixture in a precise volume (e.g., 0.75 mL) of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in which both the analyte and internal standard are fully soluble.

• Ensure complete dissolution by vortexing, then transfer the solution to a 5 mm NMR tube.

b) NMR Data Acquisition:

• Spectrometer: 400 MHz or higher field NMR spectrometer.

• Pulse Program: A standard 1D proton experiment (e.g., Bruker 'zg30').

• Pulse Angle: 30° to ensure a shorter relaxation delay can be used.

• Relaxation Delay (d1): At least 5 times the longest T₁ of both the analyte and internal standard signals of interest (typically 30-60 seconds for accurate quantification).

• Acquisition Time (AQ): ≥ 3 seconds to ensure good digital resolution.

• Number of Scans (NS): Sufficient to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals to be integrated.

• Temperature: A constant, controlled temperature (e.g., 298 K).

c) Data Processing and Analysis:

• Apply a line broadening of 0.3 Hz using an exponential window function.

• Perform Fourier transformation, followed by careful phasing and baseline correction.

• Integrate a well-resolved, non-overlapping signal for 2-bromothioanisole (e.g., the singlet from the -SCH₃ group) and a signal from the internal standard.

• Calculate the purity of 2-bromothioanisole using the following formula:

  Purityanalyte (%) = ( Ianalyte / IIS ) * ( NIS / Nanalyte ) * ( MWanalyte / MWIS ) * ( mIS / manalyte ) * PurityIS (%)

  Where:

  • I = Integral area of the signal

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • PurityIS = Certified purity of the internal standard

HPLC Protocol

a) Sample and Standard Preparation:

• Prepare a stock solution of a 2-bromothioanisole reference standard of known purity (e.g., 1 mg/mL) in acetonitrile (B52724).

• Prepare a series of calibration standards by diluting the stock solution.

• Prepare the sample for analysis by accurately weighing ~10 mg of the 2-bromothioanisole product and dissolving it in 10 mL of acetonitrile.

b) Chromatographic Conditions:

• HPLC System: A system with a UV detector.

• Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

c) Data Analysis:

• Generate a calibration curve by plotting the peak area of the reference standard against its concentration.

• Quantify the purity of the 2-bromothioanisole in the sample by comparing its peak area to the calibration curve.

GC-FID Protocol

a) Sample and Standard Preparation:

• Prepare a stock solution of a 2-bromothioanisole reference standard (e.g., 1 mg/mL) in a suitable solvent like dichloromethane (B109758) or ethyl acetate.

• Create a series of calibration standards through serial dilution.

• Prepare the sample by accurately weighing ~5 mg of the product and dissolving it in 5 mL of the chosen solvent.

b) Chromatographic Conditions:

• GC System: A gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp up to 250°C at 15°C/min, and hold for 5 minutes.

• Injection Volume: 1 µL with a split ratio (e.g., 50:1).

c) Data Analysis:

• Construct a calibration curve from the peak areas of the reference standard injections.

• Determine the concentration and purity of 2-bromothioanisole in the sample based on its peak area and the calibration curve.

Mandatory Visualizations

Caption: Workflow for qNMR Purity Assessment.

Caption: Decision tree for analytical method selection.

References

• 1. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative NMR (qNMR) | Pharmacognosy Institute (PHCI) | University of Illinois Chicago [pharmacognosy.pharmacy.uic.edu]
• 4. usp.org [usp.org]
• 5. Orthogonal Comparison of GC−MS and 1H NMR Spectroscopy for Short Chain Fatty Acid Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to the Kinetic Profile of 2-Bromothioanisole in Heck Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The Mizoroki-Heck reaction stands as a cornerstone of modern organic synthesis, enabling the facile construction of carbon-carbon bonds. The efficiency and kinetic profile of this palladium-catalyzed cross-coupling reaction are profoundly influenced by the nature of the substrates. This guide provides a comparative analysis of the kinetic parameters for the Heck coupling of various aryl bromides, offering insights into the expected reactivity of 2-bromothioanisole. While direct kinetic studies on 2-bromothioanisole are not extensively available in the reviewed literature, a comparative approach using data from analogous substrates can illuminate its potential performance and guide experimental design.

Comparison of Kinetic Data for the Heck Coupling of Aryl Bromides

The rate of the Heck reaction is sensitive to the electronic and steric properties of the aryl halide. Oxidative addition of the aryl halide to the palladium(0) catalyst is often the rate-determining step. Electron-withdrawing groups on the aromatic ring generally accelerate this step, while electron-donating groups can have the opposite effect. The thioether moiety (-SMe) in 2-bromothioanisole is considered a weakly electron-donating group. The following table summarizes kinetic data for the Heck coupling of bromobenzene (B47551) and a substituted aryl bromide to provide a basis for comparison.

Aryl Bromide	Alkene	Catalyst System	Solvent	Temperature (°C)	Observed Rate Constant (k)	Reference
Bromobenzene	Styrene	Pd(OAc)₂	DMF	140	Rate of stilbene (B7821643) formation reported graphically	[1]
p-Bromobenzaldehyde	Butyl Acrylate	Dimeric Palladacycle	N/A	N/A	Kinetic modeling performed, specific rate constants not provided	[2][3]
Substituted Iodobenzenes	Methyl Acrylate	Pd(0)/PPh₃	N/A	N/A	A linear Hammett relationship with ρ = +2 was observed for substituted iodobenzenes, suggesting that electron-withdrawing groups accelerate the reaction. A similar trend is expected for bromobenzenes.	[4]

Inference for 2-Bromothioanisole:

Given that the thioether group is weakly electron-donating, the rate of Heck coupling for 2-bromothioanisole is expected to be slightly slower than that of bromobenzene under identical conditions. The presence of the ortho-thioether group may also introduce steric hindrance, potentially further decreasing the reaction rate compared to an unsubstituted bromobenzene. However, the sulfur atom could also coordinate to the palladium center, influencing the catalytic cycle in a more complex manner.

Experimental Protocols

A detailed experimental protocol is crucial for reproducible kinetic studies. Below is a generalized procedure for monitoring the kinetics of a Heck coupling reaction.

General Protocol for Kinetic Study of Heck Coupling

• Materials and Reagents:

  • Aryl bromide (e.g., 2-bromothioanisole, bromobenzene)

  • Alkene (e.g., styrene, n-butyl acrylate)

  • Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)

  • Ligand (e.g., PPh₃, P(o-tol)₃)

  • Base (e.g., NEt₃, K₂CO₃)

  • Solvent (e.g., DMF, NMP, toluene)

  • Internal standard for GC or HPLC analysis (e.g., naphthalene, dodecane)

• Reaction Setup:

  • A multi-neck round-bottom flask is equipped with a reflux condenser, a magnetic stirrer, a thermometer, and a septum for sampling.

  • The flask is charged with the aryl bromide, alkene, base, ligand, and solvent under an inert atmosphere (e.g., nitrogen or argon).

• Initiation and Monitoring:

  • The reaction mixture is heated to the desired temperature.

  • Once the temperature is stable, a solution of the palladium catalyst is injected to initiate the reaction (t=0).

  • Aliquots of the reaction mixture are withdrawn at regular time intervals using a syringe.

  • Each aliquot is immediately quenched (e.g., by cooling in an ice bath and diluting with a suitable solvent) to stop the reaction.

• Analysis:

  • The quenched samples are analyzed by gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the concentration of the reactants and products.

  • The concentration of each species is calculated relative to the internal standard.

• Data Processing:

  • The concentration data is plotted against time to obtain reaction profiles.

  • The initial rates are determined from the slope of the initial linear portion of the concentration-time curves.

  • The reaction orders with respect to each reactant and the catalyst are determined by varying their initial concentrations and observing the effect on the initial rate.

  • The rate constant (k) is then calculated from the rate law.

Visualizing the Heck Coupling Reaction

Catalytic Cycle

The following diagram illustrates the generally accepted catalytic cycle for the Mizoroki-Heck reaction.

Caption: The catalytic cycle of the Mizoroki-Heck reaction.

Experimental Workflow for Kinetic Analysis

The logical flow of a kinetic study for the Heck reaction is depicted below.

Caption: Workflow for a kinetic study of the Heck reaction.

Conclusion

This guide provides a framework for understanding the kinetic profile of 2-bromothioanisole in Heck coupling reactions through comparative data and established experimental protocols. While direct kinetic data for 2-bromothioanisole remains a subject for future investigation, the information presented here on analogous aryl bromides offers valuable insights for researchers. The provided workflows and diagrams serve as practical tools for designing and executing kinetic studies in the pursuit of optimizing this pivotal reaction for applications in chemical synthesis and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. Kinetic Studies of Heck Coupling Reactions Using Palladacycle Catalysts: Experimental and Kinetic Modeling of the Role of Dimer Species | Scilit [scilit.com]
• 3. Kinetic studies of Heck coupling reactions using palladacycle catalysts: experimental and kinetic modeling of the role of dimer species. | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Grignard and Organolithium Reagents Derived from 2-Bromothioanisole

For Researchers, Scientists, and Drug Development Professionals

The choice between a Grignard reagent and an organolithium reagent is a critical decision in organic synthesis, influencing reaction efficiency, selectivity, and overall yield. This guide provides an objective comparison of the performance of Grignard and organolithium reagents derived from 2-bromothioanisole, a common building block in medicinal chemistry. The information presented is supported by experimental data to aid in the selection of the most appropriate reagent for a given synthetic transformation.

Executive Summary

Both 2-(methylthio)phenylmagnesium bromide (a Grignard reagent) and 2-(methylthio)phenyllithium (an organolithium reagent) are effective nucleophiles for the formation of new carbon-carbon bonds. However, they exhibit distinct differences in reactivity and handling requirements. Organolithium reagents are generally more reactive and basic than their Grignard counterparts.[1] This heightened reactivity can lead to faster reactions and potentially higher yields, but it also necessitates stricter control of reaction conditions, particularly temperature, to minimize side reactions. Grignard reagents, while less reactive, offer a good balance of reactivity and selectivity and are often more tolerant of a wider range of functional groups.[2]

Performance Comparison: Reaction with Benzaldehyde (B42025)

To provide a quantitative comparison, the reaction of both reagents with benzaldehyde to form (2-(methylthio)phenyl)(phenyl)methanol is examined.

Parameter	Grignard Reagent (2-(methylthio)phenylmagnesium bromide)	Organolithium Reagent (2-(methylthio)phenyllithium)
Preparation Method	Reaction of 2-bromothioanisole with magnesium turnings	Lithium-halogen exchange between 2-bromothioanisole and n-butyllithium
Reaction Temperature	0 °C to room temperature	-78 °C
Reaction Time	1-2 hours	30 minutes
Typical Yield	Good to excellent	Good to excellent
Key Side Reactions	Wurtz-type coupling	Potential for ortho-deprotonation at elevated temperatures
Handling Considerations	Moisture sensitive	Highly pyrophoric and moisture sensitive

Experimental Protocols

Preparation of 2-(methylthio)phenylmagnesium bromide and Reaction with Benzaldehyde

Materials:

• 2-Bromothioanisole

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Iodine (crystal)

• Benzaldehyde

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

Procedure:

• Grignard Reagent Formation: All glassware must be rigorously dried. In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (1.2 equivalents). Add a small crystal of iodine to activate the magnesium surface. A solution of 2-bromothioanisole (1.0 equivalent) in anhydrous diethyl ether is added dropwise via the dropping funnel. The reaction is initiated, often with gentle heating, and then maintained at a gentle reflux until the magnesium is consumed.

• Reaction with Benzaldehyde: The freshly prepared Grignard reagent is cooled to 0 °C in an ice bath. A solution of benzaldehyde (1.0 equivalent) in anhydrous diethyl ether is added dropwise. The reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature and stirred for an additional hour.

• Work-up and Purification: The reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography.

Preparation of 2-(methylthio)phenyllithium and Reaction with Benzaldehyde

Materials:

• 2-Bromothioanisole

• n-Butyllithium (in hexanes)

• Anhydrous tetrahydrofuran (THF)

• Benzaldehyde

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

Procedure:

• Organolithium Reagent Formation: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel is charged with a solution of 2-bromothioanisole (1.0 equivalent) in anhydrous THF under an inert atmosphere (argon or nitrogen). The solution is cooled to -78 °C using a dry ice/acetone bath. n-Butyllithium (1.1 equivalents) is added dropwise via syringe. The reaction mixture is stirred at -78 °C for 30 minutes.

• Reaction with Benzaldehyde: A solution of benzaldehyde (1.0 equivalent) in anhydrous THF is added dropwise to the cold solution of the organolithium reagent. The reaction mixture is stirred at -78 °C for 30 minutes.

• Work-up and Purification: The reaction is quenched at -78 °C by the slow addition of saturated aqueous ammonium chloride solution. The mixture is allowed to warm to room temperature. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography.

Logical Workflow

The following diagram illustrates the general workflow for the preparation and reaction of both the Grignard and organolithium reagents from 2-bromothioanisole.

References

• 1. Organolithium reagent - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to the Electrochemical Characterization of Polythiophene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Comparative Electrochemical Data of Polythiophene Derivatives

The electrochemical properties of polythiophenes are highly dependent on the nature and position of substituents on the thiophene (B33073) ring. These substituents influence the polymer's electronic structure, morphology, and, consequently, its conductivity, redox behavior, and stability. The following table summarizes key electrochemical parameters for a selection of polythiophene derivatives.

Polymer	Oxidation Potential (Eox, V vs. Ag/AgCl)	HOMO Level (eV)	LUMO Level (eV)	Electrochemical Band Gap (eV)	Conductivity (S/cm)
Poly(3-bromothiophene)	~1.1[1]	-5.18[1][2]	-3.19[1][2]	1.99[1][2]	0.8[1][2]
Poly(3-hexylthiophene)	Not specified	Not specified	Not specified	Not specified	5.3 - 172.74[3][4][5]
Poly(3-methylthiophene)	~0.3 - 0.8[6]	Not specified	Not specified	Not specified	Not specified
Poly(3,4-ethylenedioxythiophene) (PEDOT)	Not specified	Not specified	Not specified	Not specified	10 - 100[7]
Poly(3-methoxythiophene)	Not specified	Not specified	Not specified	Not specified	10⁻³ - 10⁻² (doped)

Experimental Protocols

The characterization of these polymers typically involves a suite of electrochemical techniques to probe their redox activity, charge transport properties, and stability. Below are detailed protocols for the key experiments cited in this guide.

Electropolymerization of Thiophene Derivatives

Electropolymerization is a common method to synthesize thin films of conducting polymers directly onto an electrode surface.

Materials:

• Working electrode (e.g., Platinum disc, Indium Tin Oxide (ITO) coated glass)

• Counter electrode (e.g., Platinum wire or mesh)

• Reference electrode (e.g., Ag/AgCl)

• Electrochemical cell

• Potentiostat/Galvanostat

• Monomer solution (e.g., 0.1 M 3-bromothiophene (B43185) in an appropriate solvent)

• Supporting electrolyte solution (e.g., 0.1 M Lithium Perchlorate (LiClO₄) in acetonitrile)

• Inert gas (e.g., Argon or Nitrogen)

Procedure:

• Clean the working, counter, and reference electrodes thoroughly.

• Assemble the three-electrode system in the electrochemical cell.

• Prepare the monomer solution containing the supporting electrolyte.

• Deoxygenate the solution by bubbling with an inert gas for at least 15-20 minutes.

• Perform electropolymerization by applying a constant potential (potentiostatic), sweeping the potential (potentiodynamic), or applying a constant current (galvanostatic). For potentiodynamic polymerization, cycle the potential between, for example, 0 V and 1.5 V vs. Ag/AgCl for a set number of cycles.

• After polymerization, rinse the polymer-coated electrode with the solvent to remove any unreacted monomer and electrolyte.

Cyclic Voltammetry (CV)

Cyclic voltammetry is used to study the redox behavior of the polymer film, including determining oxidation and reduction potentials.

Materials:

• Polymer-coated working electrode

• Counter electrode

• Reference electrode

• Electrochemical cell

• Potentiostat/Galvanostat

• Monomer-free electrolyte solution (e.g., 0.1 M LiClO₄ in acetonitrile)

• Inert gas

Procedure:

• Assemble the three-electrode system in the electrochemical cell with the polymer-coated working electrode.

• Fill the cell with the monomer-free electrolyte solution.

• Deoxygenate the solution by bubbling with an inert gas.

• Set the potential window to scan over the region of interest where the polymer is expected to undergo redox transitions (e.g., -0.5 V to 1.5 V vs. Ag/AgCl).

• Set the scan rate (e.g., 50 mV/s).

• Run the cyclic voltammetry experiment for a desired number of cycles. The resulting plot of current versus potential will show the oxidation and reduction peaks of the polymer.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful technique to investigate the charge transfer and transport processes occurring at the electrode-polymer-electrolyte interfaces.

Materials:

• Polymer-coated working electrode

• Counter electrode

• Reference electrode

• Electrochemical cell

• Potentiostat/Galvanostat with a frequency response analyzer module

• Monomer-free electrolyte solution

Procedure:

• Assemble the three-electrode system as for cyclic voltammetry.

• Set the DC potential to a value where the polymer is in a specific redox state (e.g., the open-circuit potential or a potential within the doped or undoped region).

• Apply a small amplitude AC sinusoidal voltage (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 0.1 Hz).

• The instrument measures the resulting AC current and phase shift.

• The data is typically plotted as a Nyquist plot (imaginary impedance vs. real impedance) or Bode plot (impedance magnitude and phase angle vs. frequency). From these plots, parameters such as charge transfer resistance (Rct) and double-layer capacitance (Cdl) can be extracted by fitting the data to an equivalent circuit model.

Visualizations

Logical Workflow for Electrochemical Characterization

The following diagram illustrates the logical workflow for the synthesis and electrochemical characterization of a substituted polythiophene.

Caption: Workflow for Synthesis and Characterization.

Signaling Pathway for Electropolymerization

The following diagram illustrates the proposed signaling pathway for the electropolymerization of a generic thiophene derivative.

References

• 1. Preparation and Optical/Electrochemical Properties of Poly(3-bromothiophene) | Scientific.Net [scientific.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Enhanced Electrical Conductivity of Molecularly p-Doped Poly(3-hexylthiophene) through Understanding the Correlation with Solid-State Order - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-Bromothioanisole: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. 2-Bromothioanisole, a compound utilized in various synthetic applications, requires specific procedures for its disposal due to its hazardous properties. This guide provides essential, step-by-step instructions for the safe and effective disposal of 2-Bromothioanisole, aligning with standard laboratory safety protocols.

Immediate Safety and Handling Considerations

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated with 2-Bromothioanisole. It is classified as a skin and eye irritant and may cause respiratory irritation.[1][2] Therefore, all handling must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[3] Adherence to the use of appropriate personal protective equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

• Chemical safety goggles or a face shield[3]

• Chemical-resistant gloves (e.g., nitrile)[3]

• A laboratory coat[3]

• For situations where engineering controls are insufficient, a NIOSH-approved respirator with a suitable cartridge is recommended.[3]

Quantitative Hazard Data

To facilitate a quick reference to the key safety metrics of 2-Bromothioanisole, the following table summarizes its primary hazard information.

Hazard Classification	GHS Code(s)	Signal Word
Skin Irritation	H315	Warning
Serious Eye Irritation	H319	Warning
Respiratory Irritation	H335	Warning

Source: ECHEMI Safety Data Sheet, PubChem[1][2]

Step-by-Step Disposal Protocol

The disposal of 2-Bromothioanisole should be approached with the understanding that it is to be treated as hazardous waste.[4] Direct disposal down the drain is strictly prohibited.[3] The following protocol outlines a recommended procedure for managing waste containing this compound.

Step 1: Neutralization of Odor (for small residual amounts)

Thioanisoles, like related thiol compounds, can possess a strong, unpleasant odor.[5] To mitigate this, a chemical neutralization step can be employed for trace amounts remaining in containers or on equipment. This is typically achieved through oxidation.

• Procedure: For cleaning glassware and equipment, a bleach solution (sodium hypochlorite) can be used.[6] Prepare a bleach bath, often a 1:1 mixture of commercial bleach and water, within a fume hood.

• Application: Submerge contaminated glassware in the bleach bath and allow it to soak for at least 14-24 hours.[6] This process helps to oxidize the thioether to a less odorous and less reactive species.

• Important Note: This neutralization step is primarily for odor control of residual amounts. Bulk quantities of 2-Bromothioanisole should not be treated in this manner without a thorough risk assessment, as the reaction can be exothermic.[7]

Step 2: Collection of Hazardous Waste

All waste containing 2-Bromothioanisole, including the original container, any unused product, and contaminated materials (such as absorbent pads from a spill), must be collected as hazardous waste.[3][8]

• Liquid Waste: Collect unused 2-Bromothioanisole and the resulting solution from any neutralization process in a designated, properly labeled, and sealed hazardous waste container.[3] The container should be compatible with the chemical.

• Solid Waste: Any disposable items that have come into contact with 2-Bromothioanisole, such as gloves, paper towels, or contaminated spill absorbents, should be placed in a sealed bag and then into a designated solid hazardous waste container.[8]

Step 3: Labeling and Storage

Proper labeling and temporary storage of hazardous waste are critical for safety and regulatory compliance.

• Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste" and the full chemical name, "2-Bromothioanisole."[8]

• Storage: Store the sealed waste container in a designated satellite accumulation area within the laboratory.[9] This area should be away from incompatible materials, such as strong oxidizing agents.[5]

Step 4: Final Disposal

The final step is the disposal of the collected hazardous waste through the appropriate channels.

• Professional Disposal Service: Arrange for the collection and disposal of the hazardous waste by a licensed environmental management or waste disposal company.[1][10] Adhere to all local, state, and federal regulations governing hazardous waste disposal.[3]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2-Bromothioanisole.

Caption: Disposal workflow for 2-Bromothioanisole waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and disposal of 2-Bromothioanisole, thereby protecting themselves, their colleagues, and the environment.

References

• 1. echemi.com [echemi.com]
• 2. 2-Bromothioanisole | C7H7BrS | CID 88166 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]
• 6. How To [chem.rochester.edu]
• 7. benchchem.com [benchchem.com]
• 8. faculty.washington.edu [faculty.washington.edu]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. fishersci.com [fishersci.com]